N-(4-Carboxyphenyl)phthalimide

• CAS: 5383-82-4

Core Science & Biosynthesis

Synthesis and Characterization of N-(4-Carboxyphenyl)phthalimide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of N-(4-Carboxyphenyl)phthalimide, a versatile building block in medicinal chemistry and materials science. This document details the experimental protocols for its preparation and outlines the analytical techniques used for its structural elucidation and purity assessment.

Introduction

N-(4-Carboxyphenyl)phthalimide, with the chemical formula C15H9NO4 and a molecular weight of 267.24 g/mol , is a bifunctional organic compound containing both a phthalimide moiety and a carboxylic acid group.[1][2][3][4] This unique structure allows for a wide range of chemical modifications, making it a valuable intermediate in the synthesis of various high-performance polymers, fluorescent probes, and pharmacologically active molecules, including potential anticonvulsant agents.[1] Its stability under standard laboratory conditions further enhances its utility in diverse research and development applications.[1]

Synthesis of N-(4-Carboxyphenyl)phthalimide

The primary and most common method for the synthesis of N-(4-Carboxyphenyl)phthalimide involves the condensation reaction between phthalic anhydride and 4-aminobenzoic acid.[1][5][6] The reaction proceeds in two conceptual steps: the initial formation of a phthalamic acid intermediate, followed by cyclization via dehydration to form the imide ring.

Synthesis Workflow

Caption: Synthesis workflow for N-(4-Carboxyphenyl)phthalimide.

Experimental Protocol

This protocol describes a general procedure for the synthesis of N-(4-Carboxyphenyl)phthalimide.

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid or N,N-Dimethylformamide (DMF)

• Ethanol (for recrystallization)

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and filter flask

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

• Solvent Addition: Add a suitable solvent, such as glacial acetic acid or DMF, to the flask.[5][7] The solvent facilitates the reaction by dissolving the reactants and enabling efficient heat transfer.

• Reaction: The mixture is heated to reflux with constant stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The use of a dehydrating agent or a catalyst like montmorillonite-KSF clay can facilitate the cyclization of the intermediate phthalamic acid.[6]

• Isolation of Crude Product: After the reaction is complete, the mixture is cooled to room temperature. The solid product that precipitates is collected by vacuum filtration.

• Purification: The crude product is purified by recrystallization, typically from ethanol, to yield the pure N-(4-Carboxyphenyl)phthalimide.[5] The purified product is then dried in a vacuum oven.

Characterization

The structural integrity and purity of the synthesized N-(4-Carboxyphenyl)phthalimide are confirmed through various analytical techniques.

Physicochemical Properties

Property	Value	Reference
CAS Number	5383-82-4	[3][4]
Molecular Formula	C15H9NO4	[1][2][3]
Molecular Weight	267.24 g/mol	[1][2]
Appearance	White to off-white solid
Melting Point	200 - 295 °C (Varies with purity)	[1]
Solubility	Soluble in hot methanol

Spectroscopic Data

NMR spectroscopy is a powerful tool for elucidating the molecular structure of N-(4-Carboxyphenyl)phthalimide by providing information about the chemical environment of the hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR (Proton NMR): The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons of the phthalimide and the carboxyphenyl moieties. The protons on the phthalimide ring typically appear as a complex multiplet, while the protons on the carboxyphenyl ring will show a characteristic ortho- and meta-coupling pattern. The acidic proton of the carboxylic acid group will appear as a broad singlet at a downfield chemical shift.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will display signals corresponding to the different carbon environments in the molecule, including the carbonyl carbons of the imide and carboxylic acid, as well as the aromatic carbons.

¹H NMR (Typical Chemical Shift Ranges, δ in ppm)	¹³C NMR (Typical Chemical Shift Ranges, δ in ppm)
Aromatic Protons: 7.5 - 8.5 (m)	Carbonyl Carbons (C=O): 165 - 180
Carboxylic Acid Proton (-COOH): 10.0 - 13.0 (br s)	Aromatic Carbons: 120 - 150

Note: Chemical shifts are dependent on the solvent and instrument frequency.

IR spectroscopy is used to identify the functional groups present in N-(4-Carboxyphenyl)phthalimide. The spectrum will show characteristic absorption bands for the carbonyl groups of the imide and the carboxylic acid, as well as the N-H and C-H bonds.

Wavenumber (cm⁻¹)	Bond Vibration	Functional Group
3300 - 2500	O-H stretch (broad)	Carboxylic Acid
3100 - 3000	C-H stretch	Aromatic
1780 - 1720	C=O stretch (asymmetric)	Imide
1710 - 1680	C=O stretch	Carboxylic Acid
1600 - 1450	C=C stretch	Aromatic

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For N-(4-Carboxyphenyl)phthalimide, the molecular ion peak [M]+ should be observed at m/z 267. The fragmentation pattern of N-substituted phthalimides typically involves the loss of CO and cleavage of the imide ring.[2][8]

m/z Value	Interpretation
267	Molecular Ion [M]+
223	[M - COOH]+
147	[Phthalimide moiety]+
121	[Carboxyphenyl moiety]+

Characterization Workflow

Caption: Workflow for the characterization of N-(4-Carboxyphenyl)phthalimide.

Conclusion

This technical guide has detailed the synthesis and comprehensive characterization of N-(4-Carboxyphenyl)phthalimide. The provided experimental protocols and analytical data serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry, polymer science, and materials development. The well-defined synthetic route and the thorough characterization ensure the reliable production of this important chemical intermediate for its various applications.

References

• 1. prepchem.com [prepchem.com]
• 2. Fragmentation Pathways of N-substituted Phthalimide Derivatives Using Electrospray Ionization Quadrupole Time-of-Flight Mass Spectrometry [zpxb.xml-journal.net]
• 3. calpaclab.com [calpaclab.com]
• 4. scbt.com [scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. jetir.org [jetir.org]
• 7. sphinxsai.com [sphinxsai.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to N-(4-Carboxyphenyl)phthalimide

CAS Number: 5383-82-4

This technical guide provides a comprehensive overview of N-(4-Carboxyphenyl)phthalimide, a versatile organic compound with significant potential in materials science and drug discovery. This document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, synthesis, and potential biological activities.

Chemical and Physical Properties

N-(4-Carboxyphenyl)phthalimide is a solid, aromatic compound characterized by the presence of both a phthalimide and a carboxylic acid functional group. These features contribute to its unique chemical reactivity and physical characteristics.

Property	Value	Source
CAS Number	5383-82-4	EvitaChem, Santa Cruz Biotechnology
Molecular Formula	C₁₅H₉NO₄	EvitaChem, Santa Cruz Biotechnology
Molecular Weight	267.24 g/mol	EvitaChem, Santa Cruz Biotechnology
IUPAC Name	4-(1,3-dioxoisoindol-2-yl)benzoic acid	EvitaChem
Synonyms	4-Phthalimidobenzoic acid	N/A
Melting Point	>300 °C	N/A
Boiling Point	519.6 °C at 760 mmHg (Predicted)	N/A
LogP	2.25 (Predicted)	N/A
Appearance	White to off-white solid	N/A
Solubility	Soluble in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). Slightly soluble in water.	N/A

Synthesis of N-(4-Carboxyphenyl)phthalimide

The primary synthetic route to N-(4-Carboxyphenyl)phthalimide involves the condensation reaction between phthalic anhydride and 4-aminobenzoic acid.

Synthesis Workflow

Caption: General Synthesis Workflow for N-(4-Carboxyphenyl)phthalimide.

Experimental Protocol: Synthesis from Phthalic Anhydride and 4-Aminobenzoic Acid

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid or Dimethylformamide (DMF)

• Distilled water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

• Add a suitable solvent, such as glacial acetic acid or DMF, to the flask.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker of cold water to precipitate the product.

• Collect the precipitate by vacuum filtration and wash thoroughly with water and then with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the purified N-(4-Carboxyphenyl)phthalimide in a vacuum oven.

Potential Biological Activities

The phthalimide scaffold is a well-known pharmacophore present in several therapeutic agents, exhibiting a wide range of biological activities.[1] While specific experimental data for N-(4-Carboxyphenyl)phthalimide is limited in the readily available scientific literature, the general activities of phthalimide derivatives suggest potential applications in drug discovery.

Anti-inflammatory Activity

Phthalimide derivatives are known to possess anti-inflammatory properties, with some acting as inhibitors of tumor necrosis factor-alpha (TNF-α), a key pro-inflammatory cytokine.[2]

This protocol is a general guideline for assessing the anti-inflammatory potential of a compound by measuring its ability to inhibit TNF-α production in lipopolysaccharide (LPS)-stimulated macrophages.

Cell Line:

• RAW 264.7 murine macrophage cell line

Materials:

• N-(4-Carboxyphenyl)phthalimide (or other test compounds)

• Lipopolysaccharide (LPS) from E. coli

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• TNF-α ELISA kit

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of N-(4-Carboxyphenyl)phthalimide (typically in a range from 1 to 100 µM) for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce TNF-α production. Include a vehicle control (cells treated with vehicle and LPS) and a negative control (cells treated with vehicle only).

• Sample Collection: After incubation, collect the cell culture supernatant.

• TNF-α Measurement: Quantify the concentration of TNF-α in the supernatant using a commercial TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage inhibition of TNF-α production for each concentration of the test compound compared to the vehicle control.

Antimicrobial Activity

The phthalimide nucleus is also a feature in some antimicrobial agents. Derivatives have been shown to exhibit activity against a range of bacteria and fungi.

This protocol describes the broth microdilution method for determining the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Materials:

• N-(4-Carboxyphenyl)phthalimide (or other test compounds)

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare a serial two-fold dilution of N-(4-Carboxyphenyl)phthalimide in the broth in a 96-well plate. The concentration range will depend on the expected activity.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. Growth can be assessed visually or by measuring the optical density at 600 nm.

Potential Applications in Fluorescence Sensing

Aromatic compounds with extended π-systems, such as N-(4-Carboxyphenyl)phthalimide, have the potential to exhibit fluorescent properties. While specific studies on the fluorescence of this particular compound are not widely reported, its structural motifs are found in some fluorescent probes. The carboxylic acid group could potentially act as a recognition site for metal ions or other analytes, leading to changes in the fluorescence signal upon binding. Further research is needed to explore this potential application.

Conclusion

N-(4-Carboxyphenyl)phthalimide is a readily synthesizable compound with a chemical structure that suggests potential applications in both materials science, as a monomer for polyimides, and in medicinal chemistry. While the biological activities of the broader phthalimide class are well-documented, further specific experimental investigation into the anti-inflammatory, antimicrobial, and fluorescence properties of N-(4-Carboxyphenyl)phthalimide is warranted to fully elucidate its potential. The experimental protocols provided in this guide offer a starting point for such investigations.

References

• 1. Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial, Anti-Oxidant and Anti-Inflammatory Agents [mdpi.com]
• 2. Phthalimides as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]

"N-(4-Carboxyphenyl)phthalimide molecular structure and IUPAC name"

An In-depth Technical Guide to N-(4-Carboxyphenyl)phthalimide

This technical guide provides a comprehensive overview of N-(4-Carboxyphenyl)phthalimide, a pivotal chemical compound in materials science and polymer chemistry. Tailored for researchers, scientists, and professionals in drug development, this document details its molecular structure, nomenclature, physicochemical properties, synthesis protocols, and key applications.

Molecular Structure and IUPAC Name

N-(4-Carboxyphenyl)phthalimide is an organic compound characterized by a phthalimide group linked to a benzoic acid moiety at the para position of the phenyl ring.[1] This unique structure, containing both an imide and a carboxylic acid functional group, makes it a valuable monomer for the synthesis of high-performance polymers.[1]

IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)benzoic acid.[1][2]

Molecular Structure:

Caption: 2D chemical structure of N-(4-Carboxyphenyl)phthalimide.

Physicochemical and Spectroscopic Data

The key identifiers and properties of N-(4-Carboxyphenyl)phthalimide are summarized below. This data is essential for its identification, handling, and application in various chemical processes.

Table 1: Chemical Identifiers and Physical Properties

Identifier/Property	Value
IUPAC Name	4-(1,3-dioxoisoindol-2-yl)benzoic acid[1][2]
CAS Number	5383-82-4[1][2][3]
Molecular Formula	C₁₅H₉NO₄[1][2][3]
Molecular Weight	267.24 g/mol [1][3]
Appearance	Typically a solid crystalline substance[1]
Melting Point	290-295 °C
Solubility	Soluble in organic solvents; limited solubility in water[1]
InChI Key	HBXCMGPWVGKNRS-UHFFFAOYSA-N[1]
Canonical SMILES	C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)O[1]

Table 2: Spectroscopic Data

Spectroscopic analysis confirms the molecular structure of N-(4-Carboxyphenyl)phthalimide. The following table lists characteristic spectral features.

Spectroscopic Technique	Characteristic Peaks/Signals
¹H-NMR	Aromatic protons typically appear as multiplets in the δ 7.8-8.5 ppm range. The carboxylic acid proton (-COOH) signal is expected at δ > 10 ppm.
¹³C-NMR	Carbonyl carbons (C=O) of the imide and carboxylic acid groups are observed in the δ 165-170 ppm region. Aromatic carbons appear between δ 120-140 ppm.
FT-IR (KBr, cm⁻¹)	Asymmetric and symmetric C=O stretching of the imide group appear around 1780-1720 cm⁻¹. C=O stretching of the carboxylic acid is observed around 1700 cm⁻¹. Aromatic C-H stretching is typically seen above 3000 cm⁻¹.
Mass Spectrometry	The molecular ion peak [M]⁺ is expected at m/z = 267.

Synthesis of N-(4-Carboxyphenyl)phthalimide

The most common and direct method for synthesizing N-(4-Carboxyphenyl)phthalimide is through the condensation reaction of phthalic anhydride with 4-aminobenzoic acid.[1] This reaction proceeds via a two-step mechanism involving direct amidation followed by cyclization.[1]

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

Experimental Protocol: Synthesis from Phthalic Anhydride and 4-Aminobenzoic Acid

This protocol describes a representative lab-scale synthesis.

Materials and Equipment:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid (solvent)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer

• Buchner funnel and filter paper

• Beakers

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

• Solvent Addition: Add a suitable solvent, such as glacial acetic acid, to the flask to facilitate the reaction.[4] The solvent acts as a medium for the reactants and can also aid in the removal of water during cyclization.

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 110-120 °C for glacial acetic acid) with continuous stirring.[4] The reaction is typically refluxed for several hours to ensure the completion of both the initial amidation and the subsequent cyclization to form the imide ring.

• Product Isolation: After the reaction is complete (monitored by TLC if necessary), cool the mixture to room temperature. The product, N-(4-Carboxyphenyl)phthalimide, which has limited solubility in the cooled solvent, will precipitate out.

• Filtration and Washing: Collect the solid precipitate by vacuum filtration using a Buchner funnel. Wash the collected solid with a small amount of cold solvent and then with water to remove any unreacted starting materials and impurities.

• Drying and Purification: Dry the crude product in an oven. For higher purity, the product can be further purified by recrystallization from an appropriate solvent (e.g., ethanol or acetic acid).

Applications in Polymer Chemistry

N-(4-Carboxyphenyl)phthalimide is a crucial monomer in the field of high-performance polymers, particularly polyimides.[1]

• Polyimide Synthesis: Its bifunctional nature (imide ring precursor and carboxylic acid group) allows it to be used in polycondensation reactions. The carboxylic acid group can be activated or converted to other functional groups (like an acid chloride or ester) to react with diamines, leading to the formation of poly(ester-imide)s or poly(amide-imide)s. These polymers are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance.[1]

• Advanced Materials: Polyimides derived from this monomer are utilized in demanding applications, including advanced materials for the electronics and aerospace industries, where resistance to high temperatures and harsh environments is critical.[1]

The logical relationship between the structure of N-(4-Carboxyphenyl)phthalimide and its primary application is outlined in the diagram below.

Caption: Structure-Property-Application relationship for N-(4-Carboxyphenyl)phthalimide.

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. calpaclab.com [calpaclab.com]
• 3. scbt.com [scbt.com]
• 4. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of N-(4-Carboxyphenyl)phthalimide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to N-(4-Carboxyphenyl)phthalimide

N-(4-Carboxyphenyl)phthalimide (also known as 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid) is a solid crystalline substance with the molecular formula C₁₅H₉NO₄ and a molecular weight of 267.24 g/mol .[1] Its structure, featuring both a carboxylic acid group and a phthalimide system, imparts a unique combination of properties. The carboxylic acid group provides a site for esterification, amidation, and salt formation, while the phthalimide group is a key structural element in the synthesis of various polymers and biologically active molecules. A general statement indicates its solubility in organic solvents and limited solubility in water.[1]

Predicted Solubility Profile

The molecular structure of N-(4-Carboxyphenyl)phthalimide suggests a propensity for solubility in polar aprotic solvents. The presence of the carboxylic acid group and the two carbonyl groups in the phthalimide moiety allows for hydrogen bonding with appropriate solvents. The aromatic rings contribute to potential pi-pi stacking interactions. Based on these features, it is anticipated that N-(4-Carboxyphenyl)phthalimide will exhibit favorable solubility in solvents such as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which are effective at solvating polar and aromatic compounds. Its solubility is expected to be lower in less polar solvents like toluene and hexane, and moderate in polar protic solvents like ethanol and methanol.

Quantitative Solubility Data

As of the date of this guide, specific quantitative solubility data for N-(4-Carboxyphenyl)phthalimide in various organic solvents is not extensively reported in peer-reviewed literature. To facilitate research and development in this area, the following table is provided as a template for researchers to populate with experimentally determined values.

Organic Solvent	Chemical Class	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Molar Mass ( g/mol )
N,N-Dimethylformamide (DMF)	Polar Aprotic	267.24
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	267.24
Acetone	Polar Aprotic	267.24
Acetonitrile	Polar Aprotic	267.24
Tetrahydrofuran (THF)	Polar Aprotic	267.24
Ethanol	Polar Protic	267.24
Methanol	Polar Protic	267.24
Dichloromethane	Nonpolar	267.24
Toluene	Nonpolar	267.24
Hexane	Nonpolar	267.24

Experimental Protocols for Solubility Determination

Accurate and reproducible solubility data is essential for any research or development involving N-(4-Carboxyphenyl)phthalimide. The following are detailed protocols for two common methods for determining the solubility of a solid organic compound in an organic solvent.

Isothermal Saturation Method (Gravimetric Analysis)

This method involves the direct measurement of the mass of the solute that dissolves in a specific volume of solvent at a constant temperature.

Materials and Equipment:

• N-(4-Carboxyphenyl)phthalimide

• Selected organic solvents (analytical grade)

• Thermostatic shaker or water bath

• Analytical balance (accurate to ±0.0001 g)

• Vials with screw caps

• Syringe with a solvent-resistant filter (e.g., PTFE, 0.22 µm)

• Pre-weighed evaporation dishes or vials

• Oven

Procedure:

• Preparation of Saturated Solution: Add an excess amount of N-(4-Carboxyphenyl)phthalimide to a vial containing a known volume (e.g., 5.0 mL) of the chosen organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Securely cap the vial and place it in a thermostatic shaker set to the desired temperature (e.g., 25 °C, 37 °C). Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the solution is saturated.

• Sample Collection: After equilibration, let the vial stand undisturbed to allow the excess solid to settle. Carefully withdraw a known volume of the supernatant (e.g., 2.0 mL) using a syringe fitted with a filter to prevent any solid particles from being transferred.

• Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed evaporation dish. Place the dish in an oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80 °C).

• Mass Determination: Once the solvent has completely evaporated, cool the dish in a desiccator and weigh it on an analytical balance. Repeat the drying and weighing process until a constant mass is achieved.

• Calculation of Solubility:

  • Mass of dissolved N-(4-Carboxyphenyl)phthalimide = (Final mass of dish + residue) - (Initial mass of empty dish)

  • Solubility (g/L) = (Mass of dissolved N-(4-Carboxyphenyl)phthalimide in g) / (Volume of supernatant in L)

Caption: Workflow for Gravimetric Solubility Determination.

Spectrophotometric Method

This method is suitable if N-(4-Carboxyphenyl)phthalimide has a distinct UV-Vis absorbance peak in the chosen solvent.

Materials and Equipment:

• All materials listed for the Gravimetric Method

• UV-Vis Spectrophotometer

• Quartz or glass cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Standard Solutions: Prepare a series of standard solutions of N-(4-Carboxyphenyl)phthalimide of known concentrations in the selected solvent.

• Generation of Calibration Curve: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus concentration. The curve should be linear and follow the Beer-Lambert law.

• Preparation of Saturated Solution: Prepare a saturated solution as described in steps 1 and 2 of the Isothermal Saturation Method.

• Sample Preparation and Analysis: After equilibration, filter the supernatant. Accurately dilute a known volume of the saturated filtrate with the solvent to a concentration that falls within the linear range of the calibration curve. Record the dilution factor.

• Absorbance Measurement: Measure the absorbance of the diluted saturated solution at λmax.

• Calculation of Solubility:

  • Use the absorbance of the diluted solution and the equation from the calibration curve to determine its concentration.

  • Solubility (g/L or mol/L) = (Concentration of diluted solution) x (Dilution factor)

Synthesis Protocol for N-(4-Carboxyphenyl)phthalimide

The synthesis of N-(4-Carboxyphenyl)phthalimide is typically achieved through the condensation of phthalic anhydride with 4-aminobenzoic acid. A detailed protocol for a related compound can be adapted as follows.[2]

Materials and Equipment:

• Phthalic anhydride

• 4-Aminobenzoic acid

• N,N-Dimethylformamide (DMF)

• Methanol

• Glass flask with a mechanical stirrer, thermometer, and condenser

• Heating mantle

• Filtration apparatus

Procedure:

• Reaction Setup: In a glass flask, combine phthalic anhydride and 4-aminobenzoic acid in equimolar amounts with N,N'-dimethylformamide as the solvent.[2]

• Reaction: Heat the reaction mixture to approximately 140 °C with continuous stirring for about three hours.[2]

• Precipitation: After the reaction is complete, cool the mixture to room temperature. Pour the cooled mixture into a larger volume of water while stirring to precipitate the product.[2]

• Purification: Collect the precipitate by filtration and wash it repeatedly with methanol to remove any unreacted starting materials and residual solvent.[2]

• Drying: Dry the purified product in a vacuum oven at around 100 °C to obtain N-(4-Carboxyphenyl)phthalimide.[2]

Caption: Synthesis of N-(4-Carboxyphenyl)phthalimide.

Conclusion

While quantitative solubility data for N-(4-Carboxyphenyl)phthalimide remains to be systematically published, this technical guide provides researchers with the necessary tools to determine this crucial parameter. The detailed experimental protocols for both gravimetric and spectrophotometric methods offer robust approaches for generating reliable solubility data. The provided synthesis protocol and workflow diagrams further support the practical application of this compound in a laboratory setting. The predicted solubility profile suggests that polar aprotic solvents are promising candidates for dissolving N-(4-Carboxyphenyl)phthalimide, a hypothesis that can be systematically investigated using the methodologies outlined herein. The generation and dissemination of such data will be invaluable for advancing the use of this versatile molecule in various scientific and industrial applications.

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. prepchem.com [prepchem.com]

Thermal Stability and Degradation of N-(4-Carboxyphenyl)phthalimide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Carboxyphenyl)phthalimide is a versatile organic compound characterized by a phthalimide group linked to a benzoic acid moiety. Its rigid, aromatic structure makes it a valuable monomer in the synthesis of high-performance polyimides, which are renowned for their exceptional thermal stability and mechanical strength.[1] Understanding the intrinsic thermal properties and degradation behavior of N-(4-Carboxyphenyl)phthalimide is crucial for the rational design, processing, and application of these advanced materials in demanding fields such as aerospace, electronics, and pharmaceuticals. This technical guide provides a comprehensive overview of the thermal stability and degradation of N-(4-Carboxyphenyl)phthalimide, including detailed experimental protocols and a proposed degradation pathway.

Thermal Stability Analysis

The thermal stability of N-(4-Carboxyphenyl)phthalimide is inherently high, a characteristic attributed to its aromatic nature and the presence of the stable phthalimide ring system. While specific experimental data for the monomer is not extensively available in the public domain, the thermal behavior of polyimides derived from it provides strong indications of its robust thermal resistance. The decomposition of such polymers typically occurs at temperatures well above 400°C.

Quantitative Thermal Properties

The following table summarizes the estimated thermal properties of N-(4-Carboxyphenyl)phthalimide based on the analysis of related polyimide systems. It is important to note that these values are estimations and direct experimental analysis of the pure monomer is recommended for precise characterization.

Thermal Property	Estimated Value	Notes
Melting Point (Tm)	> 300 °C	High melting point is expected due to the rigid, crystalline structure.
Decomposition Temperature (Td)	> 400 °C	The onset of significant thermal decomposition.
Temperature at 5% Weight Loss (TGA)	~ 450 - 500 °C	In an inert atmosphere (e.g., Nitrogen).
Char Yield at 800 °C (TGA)	High	A significant amount of carbonaceous residue is expected to remain.

Experimental Protocols

To accurately determine the thermal properties of N-(4-Carboxyphenyl)phthalimide, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are indispensable techniques.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of N-(4-Carboxyphenyl)phthalimide by measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed into a ceramic or platinum pan.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or an oxidative gas like air, with a constant flow rate (e.g., 20-50 mL/min).

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Analysis: The resulting TGA curve plots the percentage of weight loss against temperature. The onset of decomposition, the temperature of maximum decomposition rate (from the derivative of the TGA curve, DTG), and the residual mass (char yield) are determined.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, glass transition temperature (if applicable), and other phase transitions of N-(4-Carboxyphenyl)phthalimide by measuring the heat flow into or out of the sample as a function of temperature.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: The analysis is performed under an inert atmosphere, such as nitrogen, to prevent oxidative degradation.

• Temperature Program: The sample and reference are subjected to a controlled temperature program, which typically includes a heating-cooling-heating cycle to erase any previous thermal history. A typical heating rate is 10 °C/min.

• Data Analysis: The DSC thermogram plots the heat flow versus temperature. Endothermic events (e.g., melting) and exothermic events (e.g., crystallization) are identified as peaks. The melting temperature (Tm) is determined from the peak of the melting endotherm.

Visualizations

Experimental Workflow for Thermal Analysis

Caption: A generalized workflow for the thermal analysis of N-(4-Carboxyphenyl)phthalimide.

Proposed Thermal Degradation Pathway

The thermal degradation of N-(4-Carboxyphenyl)phthalimide is likely to proceed through a multi-step process involving the decomposition of the carboxylic acid group and the subsequent breakdown of the phthalimide ring.

• Decarboxylation: The initial degradation step is proposed to be the decarboxylation of the benzoic acid moiety, releasing carbon dioxide and forming N-phenylphthalimide.

• Imide Ring Opening: At higher temperatures, the phthalimide ring can undergo homolytic cleavage of the C-N bonds, leading to the formation of radical species.

• Fragmentation: These radicals can then undergo further fragmentation and rearrangement reactions, leading to the formation of smaller volatile molecules such as carbon monoxide, benzonitrile, and benzene, and ultimately a stable carbonaceous char.

Caption: A proposed pathway for the thermal degradation of N-(4-Carboxyphenyl)phthalimide.

Conclusion

N-(4-Carboxyphenyl)phthalimide is a thermally robust molecule, a property that is imparted to the high-performance polyimides derived from it. While direct experimental data on its thermal properties are limited, analysis of related polymers suggests a high decomposition temperature. The proposed degradation pathway involves initial decarboxylation followed by the breakdown of the phthalimide ring at elevated temperatures. For a definitive understanding of its thermal behavior, detailed experimental studies using TGA and DSC on the pure monomer are highly recommended. Such data would be invaluable for the precise control of polymerization processes and the accurate prediction of the service life of materials based on this important monomer.

References

• 1. BiblioMed.org - Fulltext article Viewer [bibliomed.org]

"spectroscopic data of N-(4-Carboxyphenyl)phthalimide (NMR, IR, Mass Spec)"

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for N-(4-Carboxyphenyl)phthalimide, a compound of interest for researchers, scientists, and professionals in drug development. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, alongside the experimental protocols for these analyses.

Compound Identity

Compound Name	N-(4-Carboxyphenyl)phthalimide
Synonym	4-(1,3-dioxoisoindolin-2-yl)benzoic acid
CAS Number	5383-82-4
Molecular Formula	C₁₅H₉NO₄
Molecular Weight	267.24 g/mol

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the phthalimide and carboxyphenyl groups. The protons on the carboxyphenyl ring, being in different chemical environments, will likely appear as distinct multiplets. The protons on the phthalimide ring will also produce characteristic signals in the aromatic region. The acidic proton of the carboxylic acid group is expected to appear as a broad singlet at a downfield chemical shift, which can be confirmed by D₂O exchange.

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will display signals for each unique carbon atom in the molecule. The carbonyl carbons of the phthalimide and carboxylic acid groups are expected to resonate at the most downfield shifts. The aromatic carbons will appear in the typical aromatic region, with variations in their chemical shifts depending on their electronic environment.

Table 1: Predicted NMR Data for N-(4-Carboxyphenyl)phthalimide

¹H NMR	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
Aromatic Protons	7.5 - 8.5	Multiplets	Phthalimide & Carboxyphenyl rings
Carboxylic Acid Proton	> 10	Broad Singlet	-COOH
¹³C NMR	Predicted Chemical Shift (δ, ppm)	Assignment
Carbonyl Carbons	165 - 175	C=O (Phthalimide & Carboxylic Acid)
Aromatic Carbons	120 - 140	Aromatic C-H and C-C

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key absorption bands are expected for the carbonyl groups, the carboxylic acid O-H bond, and the aromatic C-H and C=C bonds.

Table 2: Predicted IR Absorption Data for N-(4-Carboxyphenyl)phthalimide

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	3300 - 2500	Broad, Strong
C-H Stretch (Aromatic)	3100 - 3000	Medium
C=O Stretch (Imide)	~1770 and ~1710 (asymmetric & symmetric)	Strong
C=O Stretch (Carboxylic Acid)	~1700	Strong
C=C Stretch (Aromatic)	1600 - 1450	Medium to Weak

Mass Spectrometry (MS)

Mass spectrometry will determine the molecular weight of the compound. The molecular ion peak (M⁺) is expected at an m/z value corresponding to the molecular weight of N-(4-Carboxyphenyl)phthalimide (267.24). Fragmentation patterns may also be observed, providing further structural information.

Table 3: Predicted Mass Spectrometry Data for N-(4-Carboxyphenyl)phthalimide

Ion	Predicted m/z
[M]⁺	267
[M+H]⁺	268
[M+Na]⁺	290

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for N-(4-Carboxyphenyl)phthalimide.

Synthesis of N-(4-Carboxyphenyl)phthalimide

N-(4-Carboxyphenyl)phthalimide can be synthesized by the condensation reaction of phthalic anhydride with 4-aminobenzoic acid.

• Procedure: Equimolar amounts of phthalic anhydride and 4-aminobenzoic acid are dissolved in a suitable solvent, such as glacial acetic acid or dimethylformamide (DMF). The mixture is then heated under reflux for several hours. Upon cooling, the product precipitates out of the solution. The solid product is collected by filtration, washed with a suitable solvent (e.g., ethanol or water) to remove any unreacted starting materials, and then dried. The purity of the synthesized compound should be confirmed by techniques such as thin-layer chromatography and melting point determination.

NMR Spectroscopy

• Sample Preparation: A small amount of the purified N-(4-Carboxyphenyl)phthalimide is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. Tetramethylsilane (TMS) is typically used as an internal standard.

• Data Acquisition: The ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer. For ¹H NMR, standard acquisition parameters are used. For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each carbon.

IR Spectroscopy

• Sample Preparation: A small amount of the solid sample is mixed with potassium bromide (KBr) and pressed into a thin pellet. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer over the standard mid-IR range (e.g., 4000-400 cm⁻¹). A background spectrum is recorded and subtracted from the sample spectrum.

Mass Spectrometry

• Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Data Acquisition: The mass spectrum is obtained using a mass spectrometer with a suitable ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). The instrument is calibrated using a known standard.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the complete spectroscopic characterization of N-(4-Carboxyphenyl)phthalimide.

Spectroscopic Analysis Workflow

An In-depth Technical Guide to the Synthesis and Derivatives of N-(4-Carboxyphenyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(4-carboxyphenyl)phthalimide and its derivatives represent a versatile class of compounds with significant potential in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the synthesis of the core molecule and its analogues. It details various synthetic methodologies, including conventional and microwave-assisted approaches, and presents key quantitative data in structured tables for comparative analysis. Furthermore, this document outlines detailed experimental protocols for pivotal syntheses and explores the biological activities of these derivatives, supported by diagrams of relevant signaling pathways and experimental workflows to facilitate a deeper understanding of their structure-activity relationships and potential therapeutic applications.

Introduction

Phthalimides are a well-established class of compounds in medicinal chemistry, with thalidomide being a prominent, albeit controversial, example of their therapeutic potential. The incorporation of a carboxyphenyl group at the nitrogen atom of the phthalimide scaffold, affording N-(4-carboxyphenyl)phthalimide, provides a key functional handle for further derivatization, enabling the exploration of a wide chemical space for drug discovery and the development of novel materials. These derivatives have demonstrated a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, anticonvulsant, and insecticidal properties. This guide serves as a technical resource for researchers engaged in the synthesis and evaluation of this promising class of molecules.

Synthesis of N-(4-Carboxyphenyl)phthalimide and Its Derivatives

The primary and most common method for the synthesis of N-(4-carboxyphenyl)phthalimide involves the condensation reaction between phthalic anhydride and 4-aminobenzoic acid.[1] Variations in reaction conditions, such as the choice of solvent, temperature, and the use of catalysts or microwave irradiation, can significantly influence the reaction time and yield.

General Synthetic Routes

The general synthesis of N-(4-carboxyphenyl)phthalimide derivatives can be conceptualized in a two-step process: first, the synthesis of the N-(4-carboxyphenyl)phthalimide core, and second, the modification of the carboxylic acid moiety to generate a library of derivatives.

Figure 1: General workflow for the synthesis of N-(4-carboxyphenyl)phthalimide derivatives.

Comparison of Synthetic Methodologies

Several methods have been reported for the synthesis of N-substituted phthalimides. The choice of method often depends on the desired scale, available equipment, and the nature of the starting materials.

Method	Reagents	Catalyst/Conditions	Yield	Reference
Conventional Heating	Phthalic anhydride, Primary amines	Acetic acid, 110 °C, (10%) sulphamic acid	86-98%	[1]
Microwave Irradiation	Phthalic anhydride, Amine	DMF (few drops), 150-250 °C, 3-10 min	52-89%	[1]
Clay Catalysis	Phthalic anhydride, Alkyl/Aryl amine	Montmorillonite-KSF, Acetic acid, Reflux, 50 min - 4 hrs	High yields (specifics not quantified)
From Trimellitic Anhydride	Trimellitic anhydride, p-aminobenzoic acid	N,N'-dimethylformamide, 140 °C, 3 hrs	75%	[2]

Table 1: Comparison of Synthetic Methodologies for Phthalimide Derivatives.

Experimental Protocols

Synthesis of 4-carboxy-N-(p-carboxyphenyl)phthalimide

This protocol describes the synthesis of a dicarboxylic acid derivative of phthalimide.

Materials:

• Trimellitic anhydride (38.42 g, 0.2 moles)

• p-Amino-benzoic acid (27.4 g, 0.2 moles)

• N,N'-dimethylformamide (300 cc)

• Methanol

• Water

Equipment:

• 500 cc glass flask

• Mechanical stirrer

• Thermometer

• Vertical condenser

• Filtration apparatus

• Vacuum oven

Procedure:

• Charge a 500 cc glass flask with trimellitic anhydride (38.42 g), p-amino-benzoic acid (27.4 g), and N,N'-dimethylformamide (300 cc).[2]

• Equip the flask with a mechanical stirrer, thermometer, and a vertical condenser.[2]

• Heat the reaction mixture to 140 °C and maintain this temperature under stirring for three hours.[2]

• After the reaction is complete, cool the mixture to ambient temperature.[2]

• Pour the cooled mixture into 2 liters of water while stirring, which will cause the product to precipitate.[2]

• Filter the precipitate and wash it repeatedly with methanol.[2]

• Dry the product at 100 °C in a vacuum oven.[2]

• The expected yield is approximately 46.5 g (75%).[2]

• Confirm the product structure using NMR spectroscopy.[2]

Microwave-Assisted Synthesis of N-Substituted Phthalimides

This protocol provides a general procedure for the rapid synthesis of N-substituted phthalimides using microwave irradiation.

Materials:

• Phthalic anhydride (1 equivalent)

• Amine (1 equivalent)

• Sodium acetate (catalytic amount)

• Dimethylformamide (DMF, a few drops)

• Ethanol

Equipment:

• Microwave reactor

• Reaction vessel

• TLC plate

• Filtration apparatus

Procedure:

• In a microwave reaction vessel, combine phthalic anhydride, the desired amine, and a catalytic amount of sodium acetate.

• Add a few drops of DMF to the mixture.

• Irradiate the reaction mixture in a microwave reactor for 3-10 minutes at a power level sufficient to maintain a temperature of 150-250 °C.[1]

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water to precipitate the product.

• Isolate the crude product by filtration.

• Recrystallize the crude product from ethanol to obtain the pure N-substituted phthalimide.[1]

Biological Activities of N-(4-Carboxyphenyl)phthalimide Derivatives

Derivatives of N-(4-carboxyphenyl)phthalimide have been investigated for a variety of biological activities. The following table summarizes some of the reported activities and corresponding quantitative data.

Derivative Class	Biological Activity	Quantitative Data	Reference
N-phenyl-phthalimide sulfonamides	Anti-inflammatory	ED50 = 2.5 mg/kg (LASSBio 468) for inhibition of LPS-induced neutrophil recruitment.	[3]
N-(4-(hydrazinecarbonyl)phenyl)benzamide derivatives	Insecticidal	LD50 of 0.7015 µ g/fly for compound 4a against A. suspensa.	[4]
N-(aryl)-4-(1,3-dioxoisoindolin-2-yl)benzamides	Anticonvulsant	Increased seizure inhibition threshold compared to thalidomide.	[5]
(ZE)-2-[4-(1-Hydrazono-ethyl)phenyl]isoindoline-1,3-dione	Antimicrobial	Activity against Bacillus subtilis was 133%, 106% and 88.8% compared to ampicillin, cefotaxime and gentamicin, respectively.
2-[4-(4-ethyl-3-methyl-5-thioxo-1,2,4-triazolidin-3-yl)phenyl]isoindoline-1,3-dione	Antioxidant	Exhibited antioxidant activity.
4-(N'-{1-[4-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-phenyl]-ethylidene}-hydrazino)-benzenesulfonamide	Anti-inflammatory	32% decrease in inflammation in vitro.

Table 2: Biological Activities of N-(4-Carboxyphenyl)phthalimide Derivatives.

Anti-inflammatory Mechanism of Action

Certain phthalimide derivatives exert their anti-inflammatory effects by modulating cytokine production. For instance, some derivatives have been shown to inhibit the production of tumor necrosis factor-alpha (TNF-α), a key pro-inflammatory cytokine. This inhibition can be linked to the suppression of signaling pathways such as the Toll-like receptor 4 (TLR4) pathway, which is activated by lipopolysaccharide (LPS).

Figure 2: Simplified TLR4 signaling pathway and potential inhibition by phthalimide derivatives.

Conclusion

N-(4-carboxyphenyl)phthalimide serves as a valuable scaffold for the development of a diverse range of biologically active compounds. The synthetic methodologies outlined in this guide, from conventional heating to microwave-assisted reactions, offer researchers flexibility in accessing this core structure and its derivatives. The tabulated quantitative data on synthesis and biological activity provides a useful reference for structure-activity relationship studies and the design of new therapeutic agents. The elucidation of mechanisms, such as the modulation of inflammatory pathways, further underscores the potential of this compound class in drug discovery. Future research will likely focus on optimizing synthetic routes for greener and more efficient processes and expanding the biological evaluation of novel derivatives to uncover new therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. prepchem.com [prepchem.com]
• 3. Synthesis and anti-inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Phthalimide Derivatives and Their Insecticidal Activity against Caribbean Fruit Fly, Anastrepha suspensa (Loew) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phthalimides as anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Structural Elucidation of N-(4-Carboxyphenyl)phthalimide: A Technical Overview

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the structural chemistry of N-(4-Carboxyphenyl)phthalimide. While a definitive, publicly archived crystal structure for N-(4-Carboxyphenyl)phthalimide (CAS 5383-82-4) is not available at the time of this publication, this document outlines the necessary experimental procedures for its determination and presents data from a closely related analogue to illustrate the expected structural characteristics.

Introduction

N-(4-Carboxyphenyl)phthalimide is a molecule of interest in medicinal chemistry and materials science, integrating the rigid phthalimide scaffold with a functionalized benzoic acid moiety.[1][2] The phthalimide group is a known pharmacophore present in various biologically active compounds, while the carboxyphenyl group offers a site for further chemical modification or interaction with biological targets.[2] Understanding the precise three-dimensional arrangement of atoms in the crystalline state is crucial for rational drug design, polymorphism screening, and predicting material properties. This is typically achieved through single-crystal X-ray diffraction.[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of N-(4-Carboxyphenyl)phthalimide is presented below.

Property	Value	Reference
CAS Number	5383-82-4	[5]
Molecular Formula	C₁₅H₉NO₄	[5]
Molecular Weight	267.24 g/mol	[5]
Synonym	4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid	[5]
Melting Point	290-295 °C	[6]

Experimental Protocols

The determination of a crystal structure involves a multi-step process, from initial synthesis and crystallization to data collection and structure refinement.

Synthesis of N-(4-Carboxyphenyl)phthalimide

The synthesis of N-substituted phthalimides is typically achieved via the condensation of phthalic anhydride with a primary amine.[2][7][8]

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid

Procedure:

• In a round-bottom flask, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

• Add glacial acetic acid to serve as the solvent.

• Heat the mixture to reflux (approximately 118 °C) with constant stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature, during which the product will precipitate.

• Collect the precipitate by vacuum filtration.

• Wash the crude product with cold water and then a small amount of cold ethanol to remove unreacted starting materials and solvent.

• Dry the purified N-(4-Carboxyphenyl)phthalimide product in a vacuum oven.

Crystallization

Obtaining a single crystal suitable for X-ray diffraction is often the most challenging step.[9] Slow evaporation of a saturated solution is a common and effective method.

Procedure:

• Dissolve the synthesized N-(4-Carboxyphenyl)phthalimide powder in a suitable solvent (e.g., dimethylformamide (DMF), ethanol, or a solvent mixture) with gentle heating to achieve saturation.

• Filter the hot solution to remove any insoluble impurities.

• Transfer the clear solution to a clean vial.

• Cover the vial with a perforated cap or parafilm to allow for slow evaporation of the solvent at room temperature.

• Allow the setup to remain undisturbed for several days to weeks.

• Monitor periodically for the formation of well-defined single crystals.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD provides detailed information about the unit cell dimensions, bond lengths, bond angles, and overall molecular geometry.[4]

Workflow:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (e.g., to 100-120 K) to minimize thermal vibrations. X-rays are directed at the crystal, and the resulting diffraction pattern is recorded by a detector as the crystal is rotated.[9]

• Structure Solution: The collected diffraction data is processed to determine the unit cell parameters and space group. The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: An atomic model is built into the electron density map. The model is then refined using least-squares methods to improve the fit between the observed and calculated diffraction data, resulting in the final, accurate crystal structure.[9]

Workflow for Crystal Structure Determination.

Representative Crystallographic Data

As a definitive crystal structure for N-(4-Carboxyphenyl)phthalimide is not publicly available, we present the crystallographic data for the structurally similar molecule, N-(4-Methoxyphenyl)phthalimide , for illustrative purposes.[9] This molecule differs by the substitution of the carboxylic acid group with a methoxy group. The data highlights the parameters that would be determined in a successful crystallographic study of the target compound.

Table 1: Crystal Data and Structure Refinement for N-(4-Methoxyphenyl)phthalimide. [9]

Parameter	Value
Empirical Formula	C₁₅H₁₁NO₃
Formula Weight	253.25
Temperature	123 K
Wavelength	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 18.6152(5) Å
b = 3.8502(1) Å
c = 16.3125(4) Å
α = 90°
β = 96.704(2)°
γ = 90°
Volume	1161.16(5) ų
Z	4
Calculated Density	1.449 Mg/m³
Absorption Coefficient	0.10 mm⁻¹
Reflections Collected	9965
Independent Reflections	2645
Final R indices [I>2σ(I)]	R1 = 0.039
R indices (all data)	wR2 = 0.104

Data extracted from the study of N-(4-Methoxyphenyl)phthalimide by Sim et al. (2009).[9]

In the structure of N-(4-Methoxyphenyl)phthalimide, the phthalimide ring system and the phenylene ring are inclined at an angle of 60.0(1)°.[9] A similar dihedral angle would be expected for N-(4-Carboxyphenyl)phthalimide, although intermolecular interactions, particularly hydrogen bonding involving the carboxylic acid group, could significantly influence the crystal packing arrangement.

Conclusion

The structural characterization of N-(4-Carboxyphenyl)phthalimide is a critical step towards understanding its potential applications. This guide has detailed the established protocols for its synthesis, crystallization, and subsequent analysis by single-crystal X-ray diffraction. While the specific crystal structure remains to be determined and deposited in public databases like the Cambridge Crystallographic Data Centre (CCDC), the provided methodologies and representative data from a close analogue offer a robust framework for researchers undertaking this investigation. The resulting structural insights will be invaluable for future efforts in drug discovery and materials science.

References

• 1. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. calpaclab.com [calpaclab.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Electronic Properties and Computational Studies of N-(4-Carboxyphenyl)phthalimide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(4-Carboxyphenyl)phthalimide, a molecule integrating a phthalimide core with a carboxyphenyl group, presents a compelling subject for research in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of its electronic properties and the computational and experimental methodologies used for their investigation. While specific computational data for N-(4-Carboxyphenyl)phthalimide is not extensively available in the current literature, this document outlines the established protocols for its synthesis, characterization, and the theoretical frameworks for determining its electronic characteristics. Furthermore, it explores its potential as a pharmacophore, particularly in the context of anticonvulsant drug development, by examining the proposed mechanism of action for related phthalimide derivatives.

Introduction

N-(4-Carboxyphenyl)phthalimide is a synthetic organic compound with the molecular formula C₁₅H₉NO₄.[1] Its structure, featuring a planar phthalimide system linked to a phenyl ring bearing a carboxylic acid group, imparts a unique combination of rigidity, aromaticity, and functionality. These characteristics make it a valuable building block in polymer chemistry and a person of interest in medicinal chemistry. Phthalimide derivatives have garnered significant attention for their diverse biological activities, including anticonvulsant, anti-inflammatory, and anticancer properties. Understanding the electronic properties of N-(4-Carboxyphenyl)phthalimide is crucial for elucidating its reactivity, molecular interactions, and potential pharmacological mechanisms.

This guide summarizes the available information on N-(4-Carboxyphenyl)phthalimide, details the standard experimental and computational procedures for its study, and presents a putative mechanism of action based on related compounds.

Synthesis and Characterization

The synthesis of N-(4-Carboxyphenyl)phthalimide is most commonly achieved through the condensation reaction of phthalic anhydride with 4-aminobenzoic acid.[2]

Experimental Protocol: Synthesis of N-(4-Carboxyphenyl)phthalimide

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid[2] or N,N-dimethylformamide (DMF)[3]

• Ethanol (for recrystallization)[2]

• Methanol (for washing)[3]

Procedure (using glacial acetic acid): [2]

• In a round-bottom flask, combine phthalic anhydride (1.0 eq) and 4-aminobenzoic acid (1.0 eq) in glacial acetic acid.

• Stir the mixture at 100°C and then reflux for an extended period (e.g., 17 hours).

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting residue with a hot solvent like ethanol to remove any unreacted starting materials.

• Filter the mixture to isolate the crude product.

• Recrystallize the solid from a suitable solvent, such as ethanol, to obtain pure N-(4-Carboxyphenyl)phthalimide as white crystals.

Procedure (using N,N-dimethylformamide): [3]

• In a glass flask equipped with a mechanical stirrer, thermometer, and condenser, add trimellitic anhydride (1.0 eq), p-aminobenzoic acid (1.0 eq), and N,N'-dimethylformamide.

• Heat the reaction mixture to 140°C and maintain stirring for approximately three hours.

• After the reaction, cool the mixture to room temperature.

• Pour the cooled mixture into water while stirring to precipitate the product.

• Filter the precipitate and wash it repeatedly with methanol.

• Dry the product in a vacuum oven at 100°C.

The structure of the synthesized compound can be confirmed using spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy.

Computational Studies of Electronic Properties

Computational chemistry, particularly Density Functional Theory (DFT), is a powerful tool for investigating the electronic properties of molecules. These properties provide insights into a molecule's reactivity, stability, and spectroscopic behavior.

Key Electronic Properties

• Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO): The HOMO is the outermost electron-containing orbital, and its energy level relates to the molecule's ability to donate electrons (ionization potential). The LUMO is the lowest energy unoccupied orbital, and its energy level corresponds to the molecule's ability to accept electrons (electron affinity).

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is a critical parameter that indicates the molecule's chemical reactivity and kinetic stability. A larger gap suggests higher stability and lower reactivity.

• Ionization Potential (IP): The minimum energy required to remove an electron from a molecule in its gaseous state. It can be approximated as the negative of the HOMO energy (IP ≈ -EHOMO).

• Electron Affinity (EA): The energy released when an electron is added to a neutral molecule in its gaseous state. It can be approximated as the negative of the LUMO energy (EA ≈ -ELUMO).

• Dipole Moment: A measure of the overall polarity of a molecule, arising from the asymmetrical distribution of electron density. It influences intermolecular interactions and solubility.

Computational Methodology: Density Functional Theory (DFT)

DFT calculations are a common approach to determine the electronic properties of organic molecules.

General Protocol:

• Geometry Optimization: The first step is to determine the molecule's most stable three-dimensional structure. This is achieved by finding the minimum energy conformation using a selected DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).

• Frequency Calculation: To confirm that the optimized structure corresponds to a true energy minimum, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure.

• Electronic Property Calculation: Using the optimized geometry, single-point energy calculations are performed to obtain the energies of the molecular orbitals (including HOMO and LUMO) and the total dipole moment.

Data Presentation

Property	Calculated Value (Exemplary)
HOMO Energy (eV)	Data not available
LUMO Energy (eV)	Data not available
HOMO-LUMO Gap (eV)	Data not available
Ionization Potential (eV)	Data not available
Electron Affinity (eV)	Data not available
Dipole Moment (Debye)	Data not available

Note: The values in this table are placeholders. Specific computational studies on N-(4-Carboxyphenyl)phthalimide are required to populate this data.

Experimental Determination of Electronic Properties

Experimental techniques can be used to validate and complement computational findings.

Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique used to determine the reduction and oxidation potentials of a molecule. These potentials can be used to estimate the HOMO and LUMO energy levels.

Experimental Protocol: [4][5][6][7][8]

• Electrolyte Solution Preparation: Prepare a solution of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, [NBu₄][PF₆]) in a suitable organic solvent (e.g., acetonitrile or dichloromethane).

• Analyte Solution Preparation: Dissolve a small amount of N-(4-Carboxyphenyl)phthalimide in the electrolyte solution.

• Electrochemical Cell Setup: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Degassing: Purge the solution with an inert gas (e.g., argon or nitrogen) to remove dissolved oxygen.

• Data Acquisition: Using a potentiostat, apply a potential sweep to the working electrode and record the resulting current. The potential is swept linearly to a set vertex potential and then reversed.

• Data Analysis: The resulting voltammogram is a plot of current versus potential. The potentials of the oxidation and reduction peaks are used to determine the redox potentials of the analyte. The HOMO and LUMO energies can be estimated from the onset of the first oxidation and reduction potentials, respectively, often referenced against a standard like ferrocene/ferrocenium (Fc/Fc⁺).

UV-Vis Spectroscopy and TD-DFT

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Time-dependent DFT (TD-DFT) can be used to simulate the UV-Vis spectrum and assign the observed absorption bands to specific electronic transitions.

Experimental Protocol (UV-Vis Spectroscopy):

• Prepare a dilute solution of N-(4-Carboxyphenyl)phthalimide in a suitable solvent (e.g., ethanol, acetonitrile).

• Record the absorption spectrum using a UV-Vis spectrophotometer over a relevant wavelength range (e.g., 200-800 nm).

Computational Protocol (TD-DFT): [9][10][11]

• Perform a ground-state geometry optimization and frequency calculation using DFT as described previously.

• Using the optimized geometry, perform a TD-DFT calculation to compute the excitation energies and oscillator strengths of the electronic transitions.

• The simulated spectrum can then be compared with the experimental spectrum to aid in the interpretation of the electronic transitions.

Potential Application in Drug Development: Anticonvulsant Activity

Phthalimide derivatives have shown promise as anticonvulsant agents, with a mechanism of action often attributed to the modulation of voltage-gated sodium channels.[12][13][14]

Proposed Signaling Pathway: Inhibition of Voltage-Gated Sodium Channels

Voltage-gated sodium channels (VGSCs) are crucial for the initiation and propagation of action potentials in neurons. In epilepsy, hyperexcitability of neurons is a key pathological feature. Many anticonvulsant drugs act by stabilizing the inactive state of VGSCs, thereby reducing the firing rate of neurons. Docking studies on various phthalimide derivatives suggest that they can bind to the inner pore of the sodium channel, potentially at the II-S6 segment, and induce a conformational change that favors the inactivated state.[12][14] The carbonyl groups of the phthalimide moiety are thought to play a crucial role in the interaction with the channel's residues through hydrogen bonding.[12]

Caption: Proposed mechanism of anticonvulsant action via sodium channel inhibition.

Workflow Diagrams

Computational Workflow for Electronic Properties

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. prepchem.com [prepchem.com]
• 4. iitk.ac.in [iitk.ac.in]
• 5. Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds [jove.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. ossila.com [ossila.com]
• 9. ReSpect program [respectprogram.org]
• 10. ReSpect program [respectprogram.org]
• 11. UVVis spectroscopy (UV/Vis) - ORCA 6.0 TUTORIALS [faccts.de]
• 12. Novel derivatives of phthalimide with potent anticonvulsant activity in PTZ and MES seizure models - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Docking studies of phthalimide pharmacophore as a sodium channel blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Docking Studies of Phthalimide Pharmacophore as a Sodium Channel Blocker - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Versatility of N-(4-Carboxyphenyl)phthalimide and its Analogs: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

The phthalimide scaffold, a privileged structure in medicinal chemistry, has garnered significant attention for its broad spectrum of biological activities. This technical guide delves into the biological profile of N-(4-Carboxyphenyl)phthalimide and its analogs, presenting a comprehensive overview of their synthesis, biological evaluation, and mechanisms of action. This document aims to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutic agents.

Synthesis of N-(4-Carboxyphenyl)phthalimide and Its Analogs

The synthesis of N-(4-Carboxyphenyl)phthalimide and its derivatives is typically achieved through a condensation reaction between phthalic anhydride or a substituted phthalic anhydride and 4-aminobenzoic acid or its corresponding analogs. A common synthetic route involves heating the reactants in a suitable solvent, such as glacial acetic acid or dimethylformamide (DMF), to facilitate the formation of the imide ring.

A general synthetic scheme is depicted below:

Caption: General synthesis of N-(4-Carboxyphenyl)phthalimide analogs.

Biological Activities and Quantitative Data

While specific quantitative biological data for N-(4-Carboxyphenyl)phthalimide is not extensively available in the public domain, numerous studies have explored the bioactivities of its analogs. These derivatives have demonstrated a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The following tables summarize the quantitative data for various N-substituted phthalimide analogs.

Antimicrobial Activity

Phthalimide derivatives have been investigated for their efficacy against various bacterial and fungal strains. The antimicrobial activity is often quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 1: Antimicrobial Activity of Phthalimide Analogs (MIC in µg/mL)

Compound/Analog	Staphylococcus aureus	Escherichia coli	Candida albicans	Reference
N-butylphthalimide	-	-	100	[1]
N-carbethoxyphthalimide	-	-	100	[1]
Phthalimide aryl ester 3b (R = Me)	128	128	128	[2]
Analog 4c	0.49	-	-	[3]
Analog 4f	1.95	-	-	[3]
Analog 5c	0.98	-	-	[3]

Anti-inflammatory Activity

The anti-inflammatory potential of phthalimide analogs has been a significant area of research. A key mechanism of action for some of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform COX-2, which is involved in the inflammatory response. Additionally, inhibition of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) is another important anti-inflammatory mechanism.

Table 2: Anti-inflammatory Activity of Phthalimide Analogs (IC₅₀)

Compound/Analog	Target	IC₅₀ (µM)	Reference
Phloroglucinol trimethyl ether phthalimide derivative	COX-2	0.18	[4]
N-(pyridin-3-ylmethyl)-4,5,6,7-tetrafluorophthalimide	TNF-α production	- (84% inhibition at 10 µM)	[5]
LASSBio 468 (sulfonamide derivative)	Neutrophil Recruitment (ED₅₀)	2.5 mg/kg	[6]
Phthalimide derivative 7f	Antioxidant Activity	15.99 ± 0.10	[7]
Phthalimide derivative 7d	Antioxidant Activity	16.05 ± 0.15	[7]

Anticancer Activity

The cytotoxic effects of phthalimide derivatives against various cancer cell lines have been extensively studied. The half-maximal inhibitory concentration (IC₅₀) is a common metric used to quantify the potency of a compound in inhibiting cancer cell growth.

Table 3: Anticancer Activity of Phthalimide Analogs (IC₅₀ in µM)

Compound/Analog	Cell Line	IC₅₀ (µM)	Reference
2-(2,6-diisopropyl phenyl)-5-amino-1H-isoindole-1,3-dione (TC11)	HeLa	50	[8]
Phthalimide derivative 4	HL60	8.09
Phthalimide derivative 4	MCF-7	3.26
Phthalimide derivative 4	A549	9.34
N-phenylthiazole derivative 4c	SKNMC (Neuroblastoma)	10.8 ± 0.08
N-phenylthiazole derivative 4d	Hep-G2 (Hepatocarcinoma)	11.6 ± 0.12

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the experimental protocols for key biological assays used to evaluate the activity of phthalimide derivatives.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism (e.g., bacteria or fungi) is prepared in a suitable broth medium to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: The test compound is serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well containing the diluted compound is inoculated with the microbial suspension. Positive (microorganism and broth) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 24-48 hours for yeast).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

• Enzyme and Substrate Preparation: Recombinant human COX-1 and COX-2 enzymes are prepared in a suitable buffer. Arachidonic acid is used as the substrate.

• Incubation: The test compound, at various concentrations, is pre-incubated with the COX enzyme (either COX-1 or COX-2) for a specified time (e.g., 15 minutes) at room temperature.

• Reaction Initiation: The reaction is initiated by the addition of arachidonic acid.

• Quantification of Prostaglandin E₂ (PGE₂): The reaction is allowed to proceed for a set time (e.g., 10 minutes) and then terminated. The amount of PGE₂ produced is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Calculation of IC₅₀: The percentage of inhibition is calculated for each concentration of the test compound, and the IC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 5 x 10³ cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the incubation period, the medium is removed, and a solution of MTT in serum-free medium is added to each well. The plate is then incubated for a few hours (e.g., 4 hours) to allow the formation of formazan crystals by metabolically active cells.

• Solubilization of Formazan: The MTT solution is removed, and a solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Calculation of IC₅₀: The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined.

Signaling Pathways

The anti-inflammatory effects of some phthalimide derivatives are mediated through the inhibition of key signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) pathway. NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation and immunity.

Caption: Inhibition of the NF-κB signaling pathway by phthalimide derivatives.

Conclusion

N-(4-Carboxyphenyl)phthalimide and its analogs represent a versatile class of compounds with a wide array of biological activities. Their demonstrated antimicrobial, anti-inflammatory, and anticancer properties make them promising scaffolds for the development of new therapeutic agents. This technical guide provides a foundational understanding of their synthesis, biological evaluation, and potential mechanisms of action, offering a valuable resource for researchers in the field of drug discovery. Further investigation into the specific biological profile of N-(4-Carboxyphenyl)phthalimide is warranted to fully elucidate its therapeutic potential.

References

• 1. Frontiers | Antifungal, anti-biofilm, and anti-hyphal properties of N-substituted phthalimide derivatives against Candida species [frontiersin.org]
• 2. Antimicrobial Investigation of Phthalimide and N-Phthaloylglycine Esters: Activity, Mechanism of Action, Synergism and Ecotoxicity | MDPI [mdpi.com]
• 3. Cytotoxic and toxicological effects of phthalimide derivatives on tumor and normal murine cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Pharmacological Evaluation, and Molecular Modeling of Phthalimide Derivatives as Monoamine Oxidase and Cholinesterase Dual Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and anti-inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro and in silico biological evaluation of phthalimide derivatives as antiproliferative agents [redalyc.org]
• 7. researchgate.net [researchgate.net]
• 8. N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: N-(4-Carboxyphenyl)phthalimide in Polyimide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Carboxyphenyl)phthalimide is a versatile monomer employed in the synthesis of high-performance polyimides. These polymers are renowned for their exceptional thermal stability, mechanical strength, and chemical resistance, making them suitable for demanding applications in aerospace, electronics, and advanced materials. The unique structure of N-(4-Carboxyphenyl)phthalimide, featuring a pre-formed imide ring and a reactive carboxylic acid group, offers a distinct approach to polyimide synthesis, potentially leading to polymers with tailored properties.

This document provides detailed application notes and experimental protocols for the synthesis of polyimides using N-(4-Carboxyphenyl)phthalimide. It is intended to guide researchers and scientists in the successful preparation and characterization of these advanced materials.

Synthesis of Polyimides from N-(4-Carboxyphenyl)phthalimide

The synthesis of polyimides from N-(4-Carboxyphenyl)phthalimide typically proceeds via a high-temperature polycondensation reaction with a suitable diamine. This "one-step" method is often preferred for monomers that are soluble in high-boiling solvents. The carboxylic acid group of N-(4-Carboxyphenyl)phthalimide reacts with the amine groups of the diamine to form amide linkages, which then cyclize at elevated temperatures to form the final polyimide structure.

General Synthesis Workflow

Caption: High-temperature solution polycondensation workflow.

Experimental Protocols

Protocol 1: One-Step High-Temperature Solution Polycondensation

This protocol describes the synthesis of a polyimide from N-(4-Carboxyphenyl)phthalimide and a representative aromatic diamine, such as 4,4'-oxydianiline (ODA).

Materials:

• N-(4-Carboxyphenyl)phthalimide

• 4,4'-Oxydianiline (ODA)

• m-Cresol (anhydrous)

• Isoquinoline (catalyst)

• Ethanol (for precipitation)

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Nitrogen inlet and outlet

• Dean-Stark trap with condenser

• Heating mantle with temperature controller

• Vacuum oven

Procedure:

• Monomer Dissolution: In a three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap, dissolve equimolar amounts of N-(4-Carboxyphenyl)phthalimide and 4,4'-oxydianiline in anhydrous m-cresol to achieve a solids content of 10-20% (w/v).

• Catalyst Addition: Add a few drops of isoquinoline to the reaction mixture as a catalyst.

• Polycondensation: Heat the reaction mixture to 180-200°C under a gentle stream of nitrogen. The water generated during the reaction will be removed azeotropically with a co-solvent like xylene or by the nitrogen stream. Maintain this temperature for 4-8 hours.

• Precipitation: After cooling to room temperature, pour the viscous polymer solution into a large volume of vigorously stirred ethanol to precipitate the polyimide.

• Purification: Collect the fibrous or powdered precipitate by filtration and wash it thoroughly with ethanol and then with hot methanol to remove residual solvent and unreacted monomers.

• Drying: Dry the purified polyimide in a vacuum oven at 150-200°C for 12-24 hours.

Characterization Workflow

Caption: Post-synthesis characterization workflow.

Data Presentation

The following tables present typical quantitative data for high-performance polyimides. Note that these are representative values, and the actual properties of polyimides synthesized from N-(4-Carboxyphenyl)phthalimide will depend on the specific diamine used and the final molecular weight.

Table 1: Inherent Viscosity and Molecular Weight

Polyimide System	Inherent Viscosity (ηinh, dL/g)¹	Number Average Molecular Weight (Mn, g/mol )²	Weight Average Molecular Weight (Mw, g/mol )²	Polydispersity Index (PDI)²
Example PI-1	0.45 - 0.65	15,000 - 25,000	30,000 - 50,000	2.0 - 2.5
Example PI-2	0.60 - 0.80	25,000 - 40,000	50,000 - 80,000	2.0 - 2.3

¹ Measured in a suitable solvent (e.g., NMP, DMAc) at a concentration of 0.5 g/dL at 30°C. ² Determined by Gel Permeation Chromatography (GPC).

Table 2: Thermal Properties

Polyimide System	Glass Transition Temperature (Tg, °C)¹	5% Weight Loss Temperature (Td5, °C)² (in N₂)	10% Weight Loss Temperature (Td10, °C)² (in N₂)	Char Yield at 800°C (%)² (in N₂)
Example PI-1	250 - 280	> 500	> 520	> 55
Example PI-2	280 - 320	> 520	> 540	> 60

¹ Determined by Differential Scanning Calorimetry (DSC). ² Determined by Thermogravimetric Analysis (TGA).

Table 3: Mechanical Properties of Polyimide Films

Polyimide System	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
Example PI-1	90 - 120	2.5 - 3.5	5 - 10
Example PI-2	110 - 150	3.0 - 4.5	4 - 8

Detailed Methodologies for Key Experiments

Inherent Viscosity Measurement

Inherent viscosity is a measure of the molecular size of a polymer in solution and is a good indicator of the polymer's molecular weight.

• Solution Preparation: Accurately weigh the dried polyimide powder and dissolve it in a suitable solvent (e.g., N-methyl-2-pyrrolidone, NMP) to a precise concentration of 0.5 g/dL.

• Measurement: Use a calibrated Ubbelohde viscometer maintained at a constant temperature of 30°C in a water bath.

• Flow Time: Measure the flow time of the pure solvent (t₀) and the polymer solution (t).

• Calculation: Calculate the inherent viscosity (ηinh) using the following equation: ηinh = [ln(t/t₀)] / c where 'c' is the concentration of the polymer solution in g/dL.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability of the polyimide by measuring its weight loss as a function of temperature.

• Sample Preparation: Place a small amount (5-10 mg) of the dried polyimide sample into a TGA pan (platinum or alumina).

• Instrument Setup: Place the pan in the TGA instrument.

• Analysis: Heat the sample from room temperature to 800°C at a heating rate of 10°C/min under a nitrogen atmosphere.

• Data Analysis: Record the weight loss as a function of temperature. The 5% and 10% weight loss temperatures (Td5 and Td10) are determined from the resulting TGA curve.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the glass transition temperature (Tg) of the polyimide, which is a critical parameter for understanding its thermal behavior.

• Sample Preparation: Seal a small amount (5-10 mg) of the dried polyimide sample in an aluminum DSC pan.

• Instrument Setup: Place the sample pan and an empty reference pan in the DSC cell.

• Analysis: Heat the sample to a temperature above its expected Tg (e.g., 400°C) at a heating rate of 10°C/min under a nitrogen atmosphere to erase its thermal history. Cool the sample rapidly to room temperature. Then, heat the sample again at the same rate.

• Data Analysis: The Tg is determined as the midpoint of the inflection in the heat flow curve from the second heating scan.

Mechanical Property Testing

The mechanical properties of polyimide films are crucial for their application.

• Film Preparation: Cast a solution of the poly(amic acid) precursor or a soluble polyimide onto a glass plate and thermally or chemically imidize it to form a film of uniform thickness.

• Sample Cutting: Cut the prepared film into dumbbell-shaped specimens according to ASTM D638 standard.

• Testing: Use a universal testing machine to measure the tensile strength, tensile modulus, and elongation at break at a specified crosshead speed.

• Data Analysis: The stress-strain curve is recorded, and the key mechanical properties are calculated from this curve.

N-(4-Carboxyphenyl)phthalimide: A Versatile Monomer for High-Performance Polymers

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Carboxyphenyl)phthalimide is a versatile aromatic monomer that holds significant promise for the synthesis of high-performance polymers such as polyamides and polyimides. Its rigid phthalimide group and the reactive carboxylic acid functionality allow for the creation of polymers with exceptional thermal stability, mechanical strength, and chemical resistance. These properties make them suitable for a wide range of demanding applications in aerospace, electronics, and biomedical fields. This document provides detailed application notes and experimental protocols for the synthesis and characterization of high-performance polymers using N-(4-Carboxyphenyl)phthalimide as a key building block.

Properties of N-(4-Carboxyphenyl)phthalimide

Property	Value
Chemical Formula	C₁₅H₉NO₄
Molecular Weight	267.24 g/mol
Appearance	White to off-white powder
Melting Point	>300 °C
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMAc, NMP, DMSO)

Synthesis of N-(4-Carboxyphenyl)phthalimide Monomer

A common and effective method for synthesizing N-(4-Carboxyphenyl)phthalimide is through the condensation reaction of phthalic anhydride and 4-aminobenzoic acid.

Experimental Protocol: Synthesis of N-(4-Carboxyphenyl)phthalimide

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid

• Anhydrous sodium acetate

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine phthalic anhydride (1 molar equivalent), 4-aminobenzoic acid (1 molar equivalent), and glacial acetic acid.

• Add a catalytic amount of anhydrous sodium acetate.

• Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker of ice-cold deionized water with vigorous stirring.

• The white precipitate of N-(4-Carboxyphenyl)phthalamic acid will form.

• Isolate the intermediate product by vacuum filtration and wash thoroughly with deionized water.

• To achieve cyclization to the imide, suspend the N-(4-Carboxyphenyl)phthalamic acid in glacial acetic acid and reflux for an additional 2-3 hours.

• Cool the mixture, and collect the resulting N-(4-Carboxyphenyl)phthalimide precipitate by vacuum filtration.

• Wash the product with ethanol and then deionized water to remove any residual acetic acid.

• Dry the purified N-(4-Carboxyphenyl)phthalimide in a vacuum oven at 80-100 °C overnight.

Caption: Synthesis of N-(4-Carboxyphenyl)phthalimide.

Polymerization of N-(4-Carboxyphenyl)phthalimide

N-(4-Carboxyphenyl)phthalimide can be polymerized to form high-performance polyamides and polyimides through various condensation reactions.

Polyamide Synthesis

Polyamides can be synthesized by reacting the carboxylic acid group of N-(4-Carboxyphenyl)phthalimide with various aromatic diamines. The direct polycondensation method using phosphorylation agents is a common approach.

Materials:

• N-(4-Carboxyphenyl)phthalimide (diacid monomer)

• Aromatic diamine (e.g., 4,4'-oxydianiline, 4,4'-diaminodiphenylmethane)

• N-Methyl-2-pyrrolidone (NMP)

• Calcium chloride (CaCl₂)

• Triphenyl phosphite (TPP)

• Pyridine

• Methanol

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, nitrogen inlet, and a condenser, dissolve N-(4-Carboxyphenyl)phthalimide (1 molar equivalent) and the chosen aromatic diamine (1 molar equivalent) in NMP containing a catalytic amount of CaCl₂.

• Stir the mixture under a gentle stream of nitrogen until all reactants are completely dissolved.

• Add pyridine and then triphenyl phosphite (TPP) to the solution.

• Heat the reaction mixture to 100-120 °C and maintain for 3-5 hours. The viscosity of the solution will increase as the polymerization proceeds.

• After the reaction is complete, cool the viscous polymer solution to room temperature.

• Precipitate the polyamide by slowly pouring the polymer solution into a large volume of methanol with vigorous stirring.

• Collect the fibrous polymer precipitate by filtration.

• Wash the polymer thoroughly with methanol and then hot water to remove any unreacted monomers and salts.

• Dry the purified polyamide in a vacuum oven at 100-120 °C for 24 hours.

Caption: General scheme for polyamide synthesis.

Polyimide Synthesis

Polyimides are typically synthesized in a two-step process. First, N-(4-Carboxyphenyl)phthalimide is reacted with a dianhydride to form a soluble poly(amic acid) precursor. This precursor is then thermally or chemically converted to the final polyimide.

Materials:

• N-(4-Carboxyphenyl)phthalimide (diamine monomer, after conversion of the carboxylic acid to an amine-reactive group)

• Aromatic dianhydride (e.g., pyromellitic dianhydride (PMDA), 4,4'-oxydiphthalic anhydride (ODPA))

• N,N-Dimethylacetamide (DMAc)

• Acetic anhydride

• Pyridine

Procedure:

Step 1: Poly(amic acid) Synthesis

• In a dry, nitrogen-purged flask, dissolve the diamine-functionalized N-(4-Carboxyphenyl)phthalimide derivative (1 molar equivalent) in anhydrous DMAc.

• Slowly add the aromatic dianhydride (1 molar equivalent) to the stirred solution at room temperature.

• Continue stirring under nitrogen for 12-24 hours to form a viscous poly(amic acid) solution.

Step 2: Imidization

• Thermal Imidization:

  • Cast the poly(amic acid) solution onto a glass plate to form a thin film.

  • Heat the film in a programmable oven under a nitrogen atmosphere with a staged heating profile, for example: 100 °C for 1 hour, 200 °C for 1 hour, and finally 300 °C for 1 hour. This process removes the solvent and induces cyclization to the polyimide.

• Chemical Imidization:

  • To the poly(amic acid) solution, add acetic anhydride (2 molar equivalents) and pyridine (1 molar equivalent) as the dehydrating agent and catalyst, respectively.

  • Stir the mixture at room temperature for 12-24 hours.

  • Precipitate the polyimide by pouring the solution into methanol.

  • Collect, wash, and dry the polymer as described for polyamides.

Caption: Two-step synthesis of polyimides.

Characterization of High-Performance Polymers

The synthesized polyamides and polyimides should be thoroughly characterized to evaluate their properties.

Data Presentation

The following tables summarize typical properties of high-performance polyamides and polyimides containing phthalimide moieties. Note that specific values will depend on the exact comonomers and polymerization conditions used.

Table 1: Typical Thermal Properties of Phthalimide-Containing Polymers

Polymer Type	Glass Transition Temperature (T g), °C	10% Weight Loss Temperature (T₁₀), °C (in N₂)
Aromatic Polyamide	250 - 350	> 450
Aromatic Polyimide	300 - 400+	> 500

Table 2: Typical Mechanical Properties of Phthalimide-Containing Polymer Films

Polymer Type	Tensile Strength (MPa)	Tensile Modulus (GPa)	Elongation at Break (%)
Aromatic Polyamide	80 - 120	2.0 - 3.5	5 - 15
Aromatic Polyimide	100 - 150	2.5 - 4.0	5 - 10

Table 3: Solubility of Phthalimide-Containing Polymers

Solvent	Aromatic Polyamide	Aromatic Polyimide
N-Methyl-2-pyrrolidone (NMP)	Soluble	Soluble
N,N-Dimethylacetamide (DMAc)	Soluble	Soluble
N,N-Dimethylformamide (DMF)	Soluble	Soluble
Dimethyl sulfoxide (DMSO)	Soluble	Soluble
m-Cresol	Soluble	Soluble
Tetrahydrofuran (THF)	Insoluble	Insoluble
Chloroform	Insoluble	Insoluble

Note: Solubility can be influenced by the specific polymer structure and molecular weight.

Conclusion

N-(4-Carboxyphenyl)phthalimide is a valuable monomer for the development of high-performance polyamides and polyimides. The protocols and data presented in these application notes provide a foundation for researchers to synthesize and characterize novel polymers with tailored properties for advanced applications. The inherent rigidity and thermal stability of the phthalimide unit, combined with the versatility of amide and imide linkages, offer a rich platform for materials innovation.

"preparation of polyimide gas separation membranes from N-(4-Carboxyphenyl)phthalimide"

Topic: Preparation of Polyimide Gas Separation Membranes Incorporating Carboxylic Acid Functionality

Audience: Researchers, scientists, and drug development professionals.

Note on the Starting Material: Extensive literature searches did not yield specific protocols for the preparation of polyimide gas separation membranes directly from "N-(4-Carboxyphenyl)phthalimide" as a monomer. This molecule is a monofunctional carboxylic acid and is not a typical precursor for polyimide synthesis, which generally involves the polycondensation of difunctional monomers (diamines and dianhydrides). Therefore, this document provides a detailed protocol for a well-established alternative method to incorporate carboxylic acid groups into polyimide membranes, using a carboxyl-functionalized diamine, which serves a similar purpose of enhancing membrane properties.

Introduction

Polyimide membranes are a critical class of materials for gas separation due to their excellent thermal and chemical stability, good mechanical properties, and tunable gas transport characteristics.[1][2] The incorporation of functional groups, such as carboxylic acids, into the polyimide backbone is a key strategy to enhance gas separation performance, particularly for CO2 separation.[1][3] The carboxylic acid moieties can increase the affinity for CO2 and provide sites for post-synthesis modifications like crosslinking, which can improve selectivity and resistance to plasticization.[2][4]

This application note details the synthesis and preparation of a carboxylic acid-containing copolyimide membrane for gas separation applications. The protocol is based on the copolymerization of a commercially available dianhydride, 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (6FDA), with a mixture of a standard aromatic diamine and a carboxyl-functionalized diamine, 3,5-diaminobenzoic acid (DABA).[1][4]

Experimental Protocols

Synthesis of Carboxyl-Functionalized Copolyimide

This protocol describes a two-step polycondensation reaction to synthesize the copolyimide, followed by chemical imidization.

Materials:

• 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (6FDA)

• Aromatic diamine (e.g., 1,4-bis(4-amino-2-trifluoromethylphenoxy)-2,5-di-tert-butylbenzene (CF3TBAPB) or other suitable aromatic diamine)

• 3,5-diaminobenzoic acid (DABA)

• N,N-dimethylacetamide (DMAc), anhydrous

• Pyridine, anhydrous

• Acetic anhydride

• Methanol

• Ethanol

• Nitrogen gas (high purity)

• Standard laboratory glassware (three-necked flask, mechanical stirrer, dropping funnel, etc.)

Procedure:

• Diamine Dissolution: In a three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve the aromatic diamine and 3,5-diaminobenzoic acid (DABA) in anhydrous N,N-dimethylacetamide (DMAc). The molar ratio of the two diamines can be varied to control the carboxylic acid content in the final polymer. A typical ratio might be 80:20 (aromatic diamine:DABA).

• Polyamic Acid Formation: Cool the diamine solution to 0°C in an ice bath. Slowly add a stoichiometric amount of 4,4′-(hexafluoroisopropylidene)diphthalic anhydride (6FDA) powder to the stirred solution. Rinse the addition funnel with a small amount of anhydrous DMAc to ensure all the dianhydride is transferred to the reaction flask.

• Polymerization: Allow the reaction mixture to warm to room temperature and stir under a nitrogen atmosphere for 16-24 hours. The viscosity of the solution will increase significantly as the poly(amic acid) precursor is formed.

• Chemical Imidization: To the viscous poly(amic acid) solution, add a mixture of acetic anhydride and anhydrous pyridine (e.g., a 1:1 molar ratio with respect to the carboxylic acid groups of the poly(amic acid)). This mixture acts as the dehydrating agent for the cyclization reaction.

• Imidization Reaction: Stir the mixture at room temperature for 4 hours, then heat to 40°C for 1 hour, and finally to 60°C for another hour to ensure complete imidization.[4]

• Polymer Precipitation and Purification: After cooling to room temperature, precipitate the polyimide by slowly pouring the polymer solution into a stirred excess of a non-solvent, such as a 2:1 mixture of water and ethanol.[4]

• Washing: Collect the precipitated polymer by filtration and wash it thoroughly several times with water and then with a water/ethanol mixture to remove residual solvent and reagents.

• Drying: Dry the purified polyimide powder in a vacuum oven at 150°C for at least 16 hours.[4]

Preparation of Polyimide Gas Separation Membranes

This section describes the casting of the synthesized polyimide into a dense membrane film.

Materials:

• Synthesized carboxyl-functionalized polyimide powder

• N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP)

• Glass casting plate

• Doctor blade or casting knife

• Leveling table

• Vacuum oven

Procedure:

• Polymer Solution Preparation: Prepare a 5-10% (w/v) solution of the dried polyimide powder in a suitable solvent like DMF or NMP. Stir the solution until the polymer is completely dissolved. This may take several hours.

• Filtration: Filter the polymer solution through a syringe filter (e.g., 0.5 µm) to remove any dust or undissolved particles.[5]

• Casting: Place a clean, dry glass plate on a leveling table. Pour the filtered polymer solution onto the glass plate and cast a film of uniform thickness using a doctor blade. The thickness can be controlled by adjusting the height of the doctor blade.

• Solvent Evaporation: Place the cast film in a dust-free environment at a controlled temperature (e.g., 50-80°C) for several hours to slowly evaporate the bulk of the solvent.[5]

• Annealing: Carefully peel the membrane from the glass plate. Place the membrane in a vacuum oven and anneal it by gradually increasing the temperature to a point above the boiling point of the solvent but below the glass transition temperature of the polyimide (e.g., ramp from 80°C to 200°C over several hours) to remove any residual solvent.[5]

Gas Permeation Testing

The gas separation performance of the prepared membranes is evaluated by measuring the permeability of different gases and calculating the ideal selectivity.

Apparatus:

• Constant-pressure/variable-volume or constant-volume/variable-pressure gas permeation setup

• Test cell for mounting the membrane

• Pressure transducers

• Flow meters

• Vacuum pump

• Pure gas sources (e.g., CO2, CH4, N2, O2)

Procedure:

• Membrane Mounting: Cut a circular sample from the prepared polyimide membrane and mount it in the test cell, ensuring a good seal.

• Vacuuming: Evacuate both the upstream and downstream sides of the membrane to remove any adsorbed gases.

• Gas Permeation Measurement: Introduce a feed gas at a specific pressure (e.g., 2-10 bar) to the upstream side of the membrane.

• Data Acquisition: Monitor the pressure increase on the downstream side over time (for constant volume method) or the flow rate of the permeate gas (for constant pressure method).

• Permeability Calculation: Calculate the permeability coefficient (P) for each gas using the appropriate equations for the permeation setup. Permeability is often reported in Barrer (1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)).

• Selectivity Calculation: Calculate the ideal selectivity (α) for a pair of gases (A and B) as the ratio of their individual permeabilities (α_A/B = P_A / P_B).

Data Presentation

The following table summarizes typical gas separation data for polyimide membranes containing carboxylic acid groups, based on literature values. The exact performance will depend on the specific monomers used, the carboxylic acid content, and the testing conditions.

Gas Pair	Permeability of Faster Gas (Barrer)	Ideal Selectivity (α)	Reference
CO₂/CH₄	~100	> 20	[4]
O₂/N₂	~5-15	~4-6	[4]
CO₂/N₂	~100	> 25	[4]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation and characterization of carboxyl-functionalized polyimide gas separation membranes.

Caption: Workflow for polyimide membrane synthesis and testing.

References

• 1. mdpi.com [mdpi.com]
• 2. Advances in Polyimide Membranes for Gas Separation: Synthesis, Modification, and Application | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Aromatic Polyimide Membranes with tert-Butyl and Carboxylic Side Groups for Gas Separation Applications—Covalent Crosslinking Study | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks Using N-(4-Carboxyphenyl)phthalimide Linker

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and potential applications of Metal-Organic Frameworks (MOFs) utilizing the N-(4-Carboxyphenyl)phthalimide linker. The protocols detailed below are based on established solvothermal synthesis methods for MOFs with structurally similar aromatic carboxylate linkers, providing a strong starting point for the development of novel materials.

Introduction

Metal-Organic Frameworks (MOFs) are a class of crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands. The choice of the organic linker is critical in defining the MOF's structure, porosity, and functional properties. The N-(4-Carboxyphenyl)phthalimide linker offers a unique combination of a rigid phthalimide group and a coordinating carboxylate moiety. This structure is anticipated to form robust frameworks with potential applications in gas storage, separation, catalysis, and drug delivery, owing to the potential for π-π stacking interactions and hydrogen bonding.

Quantitative Data Summary

While specific quantitative data for MOFs synthesized with the N-(4-Carboxyphenyl)phthalimide linker are not yet extensively reported in the literature, the following tables provide expected ranges of properties based on data from MOFs synthesized with analogous aromatic carboxylate linkers.

Table 1: Representative Crystallographic and Porosity Data for Analogous MOFs

MOF Designation (Analogous)	Metal Ion	Linker	Crystal System	BET Surface Area (m²/g)	Pore Volume (cm³/g)
Zn-MOF (Analogue 1)	Zn(II)	4-(4-carboxy phenoxy) phthalic acid	Monoclinic	Not Reported	Not Reported
Cu-MOF-2 (Analogue 2)[1]	Cu(II)	1,4-benzenedioic acid & 4,4′-dipyridile	Not Reported	382.08[1]	0.2037[1]
RE-CU-45 (Analogue 3)[2]	Eu(III)	Trimesic Acid	Not Reported	830[2]	Not Reported

Table 2: Thermal Stability of an Analogous Zn-MOF

MOF Designation	Initial Decomposition Temperature (°C)	Weight Loss Event 1	Weight Loss Event 2
Zn-MOF (Analogue 1)	~70 °C (loss of guest/coordinated water)	8.12% (70-235 °C)	Framework decomposition above 235 °C

Experimental Protocols

The following are detailed protocols for the synthesis and characterization of MOFs using the N-(4-Carboxyphenyl)phthalimide linker. These protocols are adapted from established methods for MOFs with similar linkers.[3]

Protocol 1: Solvothermal Synthesis of a Zinc-Based MOF (Hypothetical)

Reagents:

• Zinc Nitrate Hexahydrate (Zn(NO₃)₂·6H₂O)

• N-(4-Carboxyphenyl)phthalimide (Linker)

• N,N-Dimethylformamide (DMF)

Procedure:

• In a 20 mL glass scintillation vial, dissolve 0.1 mmol of N-(4-Carboxyphenyl)phthalimide in 10 mL of DMF. Sonicate for 10 minutes to ensure complete dissolution.

• In a separate vial, dissolve 0.1 mmol of Zinc Nitrate Hexahydrate in 5 mL of DMF.

• Combine the two solutions in a 20 mL Teflon-lined stainless steel autoclave.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 120 °C at a rate of 5 °C/min and hold at this temperature for 48 hours.

• After 48 hours, cool the autoclave to room temperature at a rate of 5 °C/min.

• Collect the resulting crystalline product by decanting the mother liquor.

• Wash the crystals with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL) to remove any unreacted starting materials.

• Dry the product under vacuum at 80 °C for 12 hours.

Protocol 2: Solvothermal Synthesis of a Zirconium-Based MOF (Hypothetical)

Reagents:

• Zirconium(IV) Chloride (ZrCl₄)

• N-(4-Carboxyphenyl)phthalimide (Linker)

• N,N-Dimethylformamide (DMF)

• Acetic Acid (Modulator)

Procedure:

• In a 20 mL Teflon-lined stainless steel autoclave, dissolve 0.1 mmol of Zirconium(IV) Chloride and 0.1 mmol of N-(4-Carboxyphenyl)phthalimide in 15 mL of DMF.

• Add 0.3 mL of acetic acid as a modulator to the solution.

• Seal the autoclave and place it in a programmable oven.

• Heat the autoclave to 130 °C at a rate of 5 °C/min and hold at this temperature for 72 hours.

• After 72 hours, cool the autoclave to room temperature at a rate of 5 °C/min.

• Collect the crystalline product by filtration.

• Wash the product with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL).

• Activate the MOF by solvent exchange with ethanol for 24 hours, followed by heating under vacuum at 150 °C for 12 hours.

Protocol 3: Characterization by Powder X-Ray Diffraction (PXRD)

• Grind a small sample of the activated MOF into a fine powder.

• Mount the powdered sample on a zero-background sample holder.

• Collect the PXRD pattern using a diffractometer with Cu Kα radiation.

• Compare the experimental pattern with a simulated pattern (if a single crystal structure is obtained) to confirm phase purity. The presence of sharp, well-defined peaks is indicative of a crystalline material.[1]

Protocol 4: Characterization by Thermogravimetric Analysis (TGA)

• Place approximately 5-10 mg of the activated MOF sample into an alumina crucible.

• Heat the sample from room temperature to 800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

• Analyze the resulting TGA curve to determine the thermal stability of the MOF and identify the temperatures at which guest molecules are lost and the framework decomposes.[4]

Visualizations

The following diagrams illustrate the general workflow for the synthesis of MOFs and a conceptual representation of the MOF structure.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent advances in process engineering and upcoming applications of metal–organic frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Catalytic Applications of N-(4-Carboxyphenyl)phthalimide-Based and Phthalimide-Functionalized MOFs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metal-Organic Frameworks (MOFs) have emerged as a versatile class of crystalline porous materials with significant potential in catalysis. Their high surface area, tunable porosity, and the ability to incorporate functional organic linkers make them ideal candidates for designing highly active and selective heterogeneous catalysts. This document focuses on the catalytic applications of MOF's functionalized with N-hydroxyphthalimide (NHPI) moieties, which are known to be effective catalysts for a variety of organic transformations, particularly aerobic oxidation reactions. The incorporation of NHPI into the MOF structure combines the advantages of homogeneous NHPI catalysis with the benefits of heterogeneous catalysis, such as catalyst recyclability and ease of separation.[1]

These application notes provide an overview of the synthesis, characterization, and catalytic performance of NHPI-functionalized MOFs in key organic reactions. Detailed experimental protocols are provided to enable the replication and further development of these catalytic systems.

Catalytic Applications

The primary catalytic application of N-hydroxyphthalimide-functionalized MOFs is in aerobic oxidation reactions . These MOFs have demonstrated high efficiency and selectivity in the oxidation of a range of substrates, including primary and secondary alcohols, as well as benzyl compounds, using molecular oxygen as the terminal oxidant under mild conditions.[1]

Aerobic Oxidation of Alcohols and Benzyl Compounds

NHPI-functionalized MOFs, such as TJU-68-NHPI and TJU-68-NDHPI, have been successfully employed as recyclable catalysts for the aerobic oxidation of activated C-H bonds.[1] The catalytic cycle involves the in-situ generation of the highly reactive phthalimide N-oxyl (PINO) radical, which acts as the active species for hydrogen abstraction from the substrate.[1]

Key Features:

• High Efficiency and Selectivity: These MOFs exhibit excellent catalytic activity and selectivity for the desired oxidation products.[1]

• Mild Reaction Conditions: The oxidations can be carried out under environmentally benign conditions, often using air or pure oxygen at atmospheric pressure and moderate temperatures.[1]

• Heterogeneous Nature: The solid nature of the MOF catalyst allows for easy separation from the reaction mixture and potential for reuse, which is a significant advantage over homogeneous catalytic systems.[1]

• Broad Substrate Scope: A variety of primary and secondary alcohols, as well as benzylic compounds, can be efficiently oxidized.[1]

Quantitative Data Presentation

The catalytic performance of NHPI-functionalized MOFs in aerobic oxidation is summarized in the tables below.

Table 1: Aerobic Oxidation of Various Alcohols Catalyzed by TJU-68-NHPI [1]

Entry	Substrate	Product	Conversion (%)	Selectivity (%)
1	Benzyl alcohol	Benzaldehyde	>99	>99
2	1-Phenylethanol	Acetophenone	>99	>99
3	Cinnamyl alcohol	Cinnamaldehyde	>99	>99
4	4-Methylbenzyl alcohol	4-Methylbenzaldehyde	>99	>99
5	4-Methoxybenzyl alcohol	4-Methoxybenzaldehyde	>99	>99
6	4-Chlorobenzyl alcohol	4-Chlorobenzaldehyde	98	>99
7	4-Nitrobenzyl alcohol	4-Nitrobenzaldehyde	95	>99
8	Cyclohexanol	Cyclohexanone	85	>99

Reaction conditions: alcohol (0.5 mmol), TJU-68-NHPI (10 mg), t-butyl nitrite (TBN) (0.1 mmol), acetonitrile (3 mL), O2 balloon, 60 °C, 12 h.

Table 2: Aerobic Oxidation of Various Benzylic Compounds Catalyzed by TJU-68-NHPI [1]

Entry	Substrate	Product	Conversion (%)	Selectivity (%)
1	Toluene	Benzoic acid	82	>99
2	Ethylbenzene	Acetophenone	92	>99
3	Diphenylmethane	Benzophenone	95	>99
4	Fluorene	Fluorenone	98	>99

Reaction conditions: substrate (0.5 mmol), TJU-68-NHPI (10 mg), TBN (0.1 mmol), acetonitrile (3 mL), O2 balloon, 80 °C, 24 h.

Experimental Protocols

Synthesis of N-(4-Carboxyphenyl)-4,5-dihydroxyphthalimide (H3L1) and N-(4-Carboxyphenyl)-4,5-dinitrophthalimide (H3L2) Linkers

The synthesis of the functionalized organic linkers is the first crucial step. A representative protocol is provided below.

Protocol 1: Synthesis of H3L1 and H3L2 Linkers [1]

• Synthesis of N-(4-carboxyphenyl)phthalimide: A mixture of phthalic anhydride (14.8 g, 0.1 mol) and 4-aminobenzoic acid (13.7 g, 0.1 mol) in 100 mL of acetic acid is refluxed for 4 hours. The resulting precipitate is filtered, washed with ethanol, and dried to yield N-(4-carboxyphenyl)phthalimide.

• Nitration to form N-(4-carboxyphenyl)-4,5-dinitrophthalimide (H3L2): N-(4-carboxyphenyl)phthalimide is added to a mixture of concentrated sulfuric acid and fuming nitric acid at 0 °C. The mixture is stirred for 2 hours and then poured onto ice. The precipitate is filtered, washed with water, and dried to obtain H3L2.

• Reduction to form N-(4-carboxyphenyl)-4,5-diaminophthalimide: H3L2 is reduced using SnCl2·2H2O in ethanol under reflux.

• Oxidation to form N-(4-carboxyphenyl)-4,5-dihydroxyphthalimide (H3L1): The diamino derivative is oxidized to the corresponding dihydroxy compound.

Synthesis of NHPI-Functionalized MOFs (TJU-68-NHPI and TJU-68-NDHPI)

Protocol 2: Solvothermal Synthesis of TJU-68-NHPI and TJU-68-NDHPI [1]

• A mixture of ZrCl4, the respective functionalized linker (H3L1 or H3L2), and benzoic acid (as a modulator) is dissolved in N,N-dimethylformamide (DMF).

• The solution is sealed in a Teflon-lined stainless-steel autoclave.

• The autoclave is heated in an oven at a specific temperature (e.g., 120 °C) for a designated period (e.g., 48 hours).

• After cooling to room temperature, the crystalline product is collected by filtration, washed with fresh DMF and ethanol, and dried under vacuum.

Fig. 1: Workflow for the synthesis of NHPI-functionalized MOFs.

Catalytic Aerobic Oxidation Protocol

Protocol 3: General Procedure for Aerobic Oxidation [1]

• In a reaction vial, the substrate (e.g., alcohol or benzylic compound, 0.5 mmol), the MOF catalyst (10 mg), and a co-catalyst such as t-butyl nitrite (TBN, 0.1 mmol) are combined in a suitable solvent (e.g., acetonitrile, 3 mL).

• The vial is sealed with a septum, and the atmosphere is replaced with oxygen by evacuating and refilling with an O2 balloon three times.

• The reaction mixture is stirred at the desired temperature (e.g., 60-80 °C) for the specified time (e.g., 12-24 hours).

• After the reaction, the solid catalyst is separated by centrifugation or filtration.

• The liquid phase is analyzed by gas chromatography (GC) or other suitable techniques to determine the conversion and selectivity.

• For catalyst recycling, the recovered MOF is washed with a suitable solvent, dried, and can be used in subsequent reaction cycles.

Fig. 2: Experimental workflow for aerobic oxidation using NHPI-MOFs.

Signaling Pathway and Logical Relationships

The catalytic activity of NHPI-functionalized MOFs in aerobic oxidation is predicated on the generation of the PINO radical, which initiates a radical chain reaction.

Fig. 3: Proposed catalytic cycle for aerobic oxidation by NHPI-MOFs.

Conclusion

The incorporation of N-hydroxyphthalimide functionalities into the structure of Metal-Organic Frameworks presents a promising strategy for the development of highly efficient and recyclable heterogeneous catalysts for aerobic oxidation reactions. The detailed protocols and data presented herein provide a solid foundation for researchers and scientists to explore and expand the catalytic applications of these novel materials in organic synthesis and drug development processes. The mild reaction conditions and the use of environmentally benign oxidants make this catalytic system particularly attractive for green chemistry applications.

References

• 1. Merging N-Hydroxyphthalimide into Metal-Organic Frameworks for Highly Efficient and Environmentally Benign Aerobic Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-(4-Carboxyphenyl)phthalimide as a Fluorescent Probe for Metal Ion Detection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of N-(4-Carboxyphenyl)phthalimide as a potential fluorescent probe for the detection of specific metal ions. The information is curated for professionals in research and development who require precise and reliable methods for metal ion sensing.

Introduction

N-(4-Carboxyphenyl)phthalimide is a versatile organic compound with a chemical formula of C₁₅H₉NO₄ and a molecular weight of 267.24 g/mol .[1] Its structure, featuring a phthalimide group linked to a phenyl ring with a carboxylic acid moiety, makes it a candidate for applications in polymer chemistry and materials science.[1] Phthalimide and its derivatives are known to exhibit fluorescence and have been successfully employed as fluorescent probes for the detection of various metal ions. The general principle involves the modulation of the fluorophore's emission intensity through interaction with a metal ion, often via a "turn-on" or "turn-off" (quenching) mechanism.

Principle of Detection

The fluorescence of phthalimide-based probes can be influenced by several mechanisms upon interaction with metal ions, most notably through Photoinduced Electron Transfer (PET). In a typical "turn-on" sensor, the fluorescence is initially quenched by a nearby electron-donating group. Upon binding of a metal ion, the electron-donating ability of this group is suppressed, inhibiting the PET process and leading to an enhancement of fluorescence. Conversely, in a "turn-off" sensor, the metal ion may induce fluorescence quenching. The carboxylic acid group on N-(4-Carboxyphenyl)phthalimide can act as a binding site for metal ions, potentially influencing the fluorescence of the phthalimide core.

Quantitative Data Summary

While specific quantitative performance data for N-(4-Carboxyphenyl)phthalimide as a fluorescent probe is not extensively documented, the following tables represent typical performance characteristics of structurally similar phthalimide and naphthalimide-based fluorescent probes for the detection of common metal ions such as Cu²⁺, Fe³⁺, and Zn²⁺. These values should be considered as representative and may vary for N-(4-Carboxyphenyl)phthalimide.

Table 1: Representative Sensitivity of Phthalimide-Based Fluorescent Probes for Metal Ion Detection

Metal Ion	Limit of Detection (LOD)	Linear Range (µM)	Reference Compound Type
Cu²⁺	31 nM - 0.23 µM	0.07 - 9.0	Phthalimide/Naphthalimide
Fe³⁺	0.04 µM - 12.5 µM	5 - 450	Naphthalimide
Zn²⁺	79.2 nM - 120 nM	Not specified	Naphthalimide

Table 2: Representative Selectivity of a Phthalimide-Based Fluorescent Probe

Metal Ion	Fluorescence Response
Target Ion (e.g., Cu²⁺, Fe³⁺, or Zn²⁺)	Significant Change
Na⁺	No significant change
K⁺	No significant change
Ca²⁺	No significant change
Mg²⁺	No significant change
Pb²⁺	No significant change
Ni²⁺	No significant change
Co²⁺	No significant change
Cd²⁺	No significant change
Hg²⁺	No significant change

Experimental Protocols

The following are detailed protocols for the synthesis of N-(4-Carboxyphenyl)phthalimide and its application as a fluorescent probe for metal ion detection.

Protocol 1: Synthesis of N-(4-Carboxyphenyl)phthalimide

This protocol is based on the reaction of phthalic anhydride with 4-aminobenzoic acid.[1]

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid (as solvent and catalyst)

• Distilled water

• Ethanol

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and flask

• Filtration paper

• Beakers

• Drying oven

Procedure:

• In a round-bottom flask, combine equimolar amounts of phthalic anhydride and 4-aminobenzoic acid.

• Add glacial acetic acid to the flask to act as a solvent and catalyst.

• Attach a reflux condenser and heat the mixture to reflux with constant stirring.

• Maintain the reflux for 2-4 hours to ensure the completion of the reaction.

• After the reflux period, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker of cold distilled water to precipitate the product.

• Collect the precipitate by vacuum filtration using a Büchner funnel.

• Wash the collected solid with distilled water and then with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Dry the purified N-(4-Carboxyphenyl)phthalimide in a drying oven at 80-100 °C.

• Characterize the final product using techniques such as NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Protocol 2: General Procedure for Metal Ion Detection

This protocol outlines a general method for evaluating the performance of N-(4-Carboxyphenyl)phthalimide as a fluorescent probe for a target metal ion.

Materials:

• Stock solution of N-(4-Carboxyphenyl)phthalimide (e.g., 1 mM in a suitable solvent like DMSO or ethanol)

• Stock solutions of various metal ion salts (e.g., 10 mM in deionized water)

• Buffer solution (e.g., HEPES or phosphate buffer, pH 7.4)

• Solvent (e.g., a mixture of water and an organic solvent like ethanol or DMSO)

Equipment:

• Fluorometer

• UV-Vis spectrophotometer

• Quartz cuvettes

• Micropipettes

• Vortex mixer

Procedure:

1. Determination of Optimal Excitation and Emission Wavelengths: a. Prepare a dilute solution of N-(4-Carboxyphenyl)phthalimide in the chosen solvent system. b. Record the absorption spectrum using a UV-Vis spectrophotometer to determine the maximum absorption wavelength (λ_abs_max). c. Using a fluorometer, excite the solution at λ_abs_max and record the emission spectrum to determine the maximum emission wavelength (λ_em_max). This will be the excitation wavelength for subsequent experiments.

2. Selectivity Study: a. Prepare a series of test solutions, each containing N-(4-Carboxyphenyl)phthalimide at a fixed concentration (e.g., 10 µM) in the buffered solvent. b. To each solution, add a different metal ion from the stock solutions to a final concentration of, for example, 100 µM. Include a blank solution with no added metal ion. c. Incubate the solutions for a short period (e.g., 5-10 minutes) at room temperature. d. Measure the fluorescence intensity of each solution at λ_em_max using the predetermined excitation wavelength. e. Compare the fluorescence response in the presence of different metal ions to determine the selectivity of the probe.

3. Sensitivity (Titration) Study: a. Prepare a series of solutions containing a fixed concentration of N-(4-Carboxyphenyl)phthalimide (e.g., 10 µM). b. Add increasing concentrations of the target metal ion (the one that showed the most significant response in the selectivity study) to these solutions. c. After incubation, measure the fluorescence intensity of each solution. d. Plot the fluorescence intensity as a function of the metal ion concentration. e. From this plot, determine the linear range and calculate the limit of detection (LOD) using the formula LOD = 3σ/S, where σ is the standard deviation of the blank and S is the slope of the calibration curve.

Visualizations

Signaling Pathway

Caption: Proposed signaling mechanism of N-(4-Carboxyphenyl)phthalimide.

Experimental Workflow

Caption: Workflow for metal ion detection using the fluorescent probe.

References

• 1. A phthalimide-based ESIPT fluorescent probe for sensitive detection of Cu2+ in complete aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of N-(4-Carboxyphenyl)phthalimide: An Experimental Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the synthesis of N-(4-Carboxyphenyl)phthalimide, a chemical intermediate with applications in organic synthesis and pharmaceutical development. The procedure outlined below is based on the condensation reaction between phthalic anhydride and 4-aminobenzoic acid.

Materials and Methods

Reagents and Equipment

• Phthalic Anhydride (C₈H₄O₃)

• 4-Aminobenzoic Acid (C₇H₇NO₂)

• Glacial Acetic Acid (CH₃COOH) or Dimethylformamide (DMF)

• Ethanol (for recrystallization)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

• Melting point apparatus

• Spectroscopic instruments (FTIR, NMR)

Experimental Protocol

The synthesis of N-(4-Carboxyphenyl)phthalimide is typically achieved through the reaction of phthalic anhydride with 4-aminobenzoic acid in a suitable solvent, such as glacial acetic acid or dimethylformamide (DMF), under reflux conditions.[1][2]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine phthalic anhydride (1.0 equivalent) and 4-aminobenzoic acid (1.0 equivalent).

• Solvent Addition: Add a suitable solvent, such as glacial acetic acid or DMF, to the flask. A typical concentration is in the range of 0.5 to 1.0 M.

• Reaction: Heat the reaction mixture to reflux with continuous stirring. The reaction time can vary from 2 to 4 hours.[2]

• Isolation of Product: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution. If the product does not precipitate upon cooling, the reaction mixture can be poured into cold water to induce precipitation.

• Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crude product with a suitable solvent, such as cold ethanol, to remove any unreacted starting materials and impurities.

• Recrystallization: For further purification, recrystallize the crude product from a suitable solvent, such as ethanol.[2]

• Drying: Dry the purified N-(4-Carboxyphenyl)phthalimide in a vacuum oven.

• Characterization: Characterize the final product by determining its melting point and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, and IR). The expected molecular weight is 267.24 g/mol , and the molecular formula is C₁₅H₉NO₄.[3] The melting point is reported to be in the range of 290-295°C.[4]

Data Presentation

Parameter	Value	Reference
Reactants
Phthalic Anhydride	1.0 eq	[1][2]
4-Aminobenzoic Acid	1.0 eq	[1]
Reaction Conditions
Solvent	Glacial Acetic Acid or DMF	[1][2]
Temperature	Reflux	[2]
Time	2 - 4 hours	[2]
Product Characterization
Molecular Formula	C₁₅H₉NO₄	[3][5]
Molecular Weight	267.24 g/mol	[3]
Melting Point	290-295 °C	[4]
Appearance	White solid

Experimental Workflow

Caption: Workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. sphinxsai.com [sphinxsai.com]
• 3. scbt.com [scbt.com]
• 4. cas 5383-82-4|| where to buy 4-(1,3-Dioxoisoindolin-2-yl)benzoic acid [english.chemenu.com]
• 5. calpaclab.com [calpaclab.com]

Application Notes and Protocols: N-(4-Carboxyphenyl)phthalimide in the Preparation of Polymer Composites

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-Carboxyphenyl)phthalimide is a versatile bifunctional molecule that holds significant promise in the development of high-performance polymer composites. Its rigid phthalimide group contributes to enhanced thermal stability and mechanical strength, while the carboxylic acid functionality provides a reactive site for incorporation into polymer backbones or for grafting onto filler surfaces. This unique combination of properties makes it an excellent candidate for creating advanced materials with tailored characteristics for demanding applications in aerospace, electronics, and biomedical fields.

These application notes provide detailed protocols for the synthesis of N-(4-Carboxyphenyl)phthalimide, its subsequent polymerization to form poly(amide-imide)s, and its use in the preparation of polymer-silica composites.

Synthesis of N-(4-Carboxyphenyl)phthalimide

The synthesis of N-(4-Carboxyphenyl)phthalimide is typically achieved through the condensation reaction of phthalic anhydride and 4-aminobenzoic acid.[1]

Experimental Protocol

Materials:

• Phthalic anhydride (1 equivalent)

• 4-Aminobenzoic acid (1 equivalent)

• Glacial acetic acid

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phthalic anhydride (e.g., 1.48 g, 0.01 mol), 4-aminobenzoic acid (e.g., 1.37 g, 0.01 mol), and glacial acetic acid (e.g., 20 ml).[2]

• Heat the mixture to 100°C with constant stirring and then bring it to reflux.[2]

• Maintain the reflux for 17 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[2]

• After completion, remove the solvent using a rotary evaporator under vacuum.[2]

• Wash the resulting residue with hot ethanol to remove any unreacted 4-aminobenzoic acid and filter the solid product.[2]

• Recrystallize the crude product from ethanol to obtain pure N-(4-Carboxyphenyl)phthalimide as white crystals.[2]

Preparation of Poly(amide-imide)s from N-(4-Carboxyphenyl)phthalimide

N-(4-Carboxyphenyl)phthalimide can be used as a diacid monomer in polycondensation reactions with various aromatic diamines to produce high-performance poly(amide-imide)s. These polymers are known for their excellent thermal stability, mechanical properties, and solubility in organic solvents.

Experimental Protocol (Analogous Procedure)

This protocol is based on established methods for the synthesis of poly(amide-imide)s from structurally similar di-imide dicarboxylic acids.

Materials:

• N-(4-Carboxyphenyl)phthalimide (1 equivalent)

• Aromatic diamine (e.g., 4,4'-oxydianiline, 1 equivalent)

• Triphenyl phosphite (TPP)

• Pyridine (Py)

• N-Methyl-2-pyrrolidone (NMP)

• Calcium chloride (CaCl₂)

Procedure:

• In a reaction flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve N-(4-Carboxyphenyl)phthalimide, an aromatic diamine, and calcium chloride in N-methyl-2-pyrrolidone and pyridine.

• Cool the solution to 0°C in an ice bath.

• Slowly add triphenyl phosphite to the cooled solution under a nitrogen atmosphere.

• After the addition is complete, heat the reaction mixture to 100-120°C and maintain for 3-4 hours.

• Pour the resulting viscous polymer solution into a large volume of methanol with vigorous stirring to precipitate the poly(amide-imide).

• Collect the fibrous polymer by filtration, wash thoroughly with methanol and hot water, and dry in a vacuum oven at 80-100°C.

Properties of Poly(amide-imide)s (Analogous Systems)

The following tables summarize the thermal and mechanical properties of poly(amide-imide)s synthesized from di-imide dicarboxylic acids structurally similar to N-(4-Carboxyphenyl)phthalimide. These values provide an indication of the expected performance of polymers derived from N-(4-Carboxyphenyl)phthalimide.

Table 1: Thermal Properties of Analogous Poly(amide-imide)s

Polymer Backbone	Glass Transition Temperature (Tg, °C)	10% Weight Loss Temperature (TGA, °C) in N₂
PAI based on 2,4-bis(N-trimellitoyl)triphenylamine	259–314	> 530
Poly(ester-amide-imide)s with phthalimide side group	228–296	-

Table 2: Mechanical Properties of Analogous Poly(amide-imide) Films

Polymer Backbone	Tensile Strength (MPa)	Elongation at Break (%)	Tensile Modulus (GPa)
PAI based on 2,4-bis(N-trimellitoyl)triphenylamine	83–121	8–12	1.8–2.2
Poly(ester-amide-imide)s with phthalimide side group	92–153	2.2–8.3	3.7–5.7

Preparation of Polyimide-Silica Composites

The carboxylic acid group of N-(4-Carboxyphenyl)phthalimide can be utilized to functionalize fillers like silica nanoparticles, improving their dispersion within a polymer matrix and enhancing the overall properties of the composite material. This can be achieved by reacting N-(4-Carboxyphenyl)phthalimide with amine-functionalized silica.

Experimental Protocol: Surface Modification of Silica and Composite Preparation

Part A: Surface Functionalization of Silica Nanoparticles

Materials:

• Silica nanoparticles (SiO₂)

• (3-Aminopropyl)trimethoxysilane (APTMS)

• Toluene (anhydrous)

• N-(4-Carboxyphenyl)phthalimide

• Dicyclohexylcarbodiimide (DCC) or other coupling agent

• N,N-Dimethylformamide (DMF, anhydrous)

Procedure:

• Disperse silica nanoparticles in anhydrous toluene by sonication.

• Add APTMS to the silica dispersion and reflux the mixture for 24 hours to obtain amine-functionalized silica (SiO₂-NH₂).

• Wash the SiO₂-NH₂ particles thoroughly with toluene and dry under vacuum.

• In a separate flask, dissolve N-(4-Carboxyphenyl)phthalimide in anhydrous DMF.

• Add the dried SiO₂-NH₂ particles to the solution, followed by the addition of a coupling agent like DCC.

• Stir the reaction mixture at room temperature for 24 hours to facilitate the amide bond formation between the carboxylic acid group of N-(4-Carboxyphenyl)phthalimide and the amine groups on the silica surface.

• Wash the resulting phthalimide-functionalized silica (SiO₂-Phthalimide) particles with DMF and then methanol to remove unreacted starting materials and by-products.

• Dry the SiO₂-Phthalimide particles in a vacuum oven.

Part B: Preparation of Polyimide/Functionalized Silica Composite Films

Materials:

• Poly(amic acid) (PAA) solution in a suitable solvent (e.g., NMP or DMAc)

• Dried SiO₂-Phthalimide nanoparticles

Procedure:

• Disperse the desired amount of SiO₂-Phthalimide nanoparticles in the poly(amic acid) solution using sonication to achieve a homogeneous dispersion.

• Cast the PAA/SiO₂-Phthalimide composite solution onto a glass substrate using a film applicator.

• Thermally cure the cast film in a programmable oven using a stepwise heating process (e.g., 80°C for 1h, 150°C for 1h, 200°C for 1h, and 250°C for 1h) to induce imidization of the poly(amic acid) and form the final polyimide/silica composite film.[2]

• Carefully peel the composite film from the glass substrate after cooling to room temperature.

Visualizations

Caption: Experimental workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide and its use in preparing poly(amide-imide)s and polymer composites.

Caption: Logical relationship showing how the structural features of N-(4-Carboxyphenyl)phthalimide contribute to enhanced polymer composite properties.

References

• 1. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 2. Preparation and Characterization of Transparent Polyimide–Silica Composite Films Using Polyimide with Carboxylic Acid Groups [mdpi.com]

Applications of N-(4-Carboxyphenyl)phthalimide in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The direct application of N-(4-Carboxyphenyl)phthalimide as a primary component in drug delivery systems such as nanoparticles or hydrogels is not extensively documented in publicly available scientific literature. The following application notes and protocols are based on the compound's chemical structure and the established roles of its constituent functional groups (a carboxylic acid and a phthalimide moiety) in bioconjugation and polymer chemistry. These notes are intended to serve as a conceptual guide for researchers exploring its potential uses.

Physicochemical Properties of N-(4-Carboxyphenyl)phthalimide

The structural features of N-(4-Carboxyphenyl)phthalimide make it a versatile building block for creating more complex molecules for drug delivery. Its key properties are summarized below.

Property	Value	Reference
CAS Number	5383-82-4	[1]
Molecular Formula	C₁₅H₉NO₄	[1]
Molecular Weight	267.24 g/mol	[1]
Key Functional Groups	- Carboxylic Acid (-COOH)- Phthalimide	[1]
Solubility	Generally soluble in organic solvents like DMF and DMSO.	[2]

Application Note 1: N-(4-Carboxyphenyl)phthalimide as a Bifunctional Linker in Targeted Drug Delivery

The structure of N-(4-Carboxyphenyl)phthalimide, featuring a terminal carboxylic acid and a stable phthalimide ring system, makes it a suitable candidate for use as a heterobifunctional linker. This allows for the sequential conjugation of different molecules, such as a drug and a targeting ligand or a drug and a polymer carrier.

The carboxylic acid group can be activated to form an amide bond with an amine-containing drug or polymer. The phthalimide group, while relatively inert itself, is a key structural element in molecules that can interact with biological targets. For instance, the phthalimide moiety is known to bind to the Cereblon (CRBN) E3 ubiquitin ligase, a critical component in the mechanism of Proteolysis Targeting Chimeras (PROTACs).[2][3]

Protocol 1: Synthesis of a Polymer-Drug Conjugate using N-(4-Carboxyphenyl)phthalimide as a Linker

This protocol describes a general method for conjugating an amine-containing drug to a hydroxyl-containing polymer (e.g., polyethylene glycol, PEG) using N-(4-Carboxyphenyl)phthalimide as a linker.

Materials:

• N-(4-Carboxyphenyl)phthalimide

• Amine-containing drug (Drug-NH₂)

• Polyethylene glycol with a terminal hydroxyl group (PEG-OH)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• Dialysis membrane (appropriate MWCO)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Step 1: Esterification of N-(4-Carboxyphenyl)phthalimide with PEG-OH a. Dissolve N-(4-Carboxyphenyl)phthalimide (1.2 eq), PEG-OH (1 eq), and a catalytic amount of DMAP in anhydrous DCM. b. Add DCC (1.2 eq) to the solution and stir at room temperature for 24 hours. c. Filter the reaction mixture to remove the dicyclohexylurea byproduct. d. Concentrate the filtrate under reduced pressure and purify the resulting PEG-linker conjugate by column chromatography to obtain PEG-OOC-Ph-Phthalimide.

• Step 2: Activation of the Drug's Amine Group (if necessary) or Direct Amidation This protocol assumes the phthalimide nitrogen is part of a larger linker structure that will be connected to the drug. A more direct approach is to first conjugate the drug to the carboxylic acid.

  Revised Step 1: Activation of N-(4-Carboxyphenyl)phthalimide a. Suspend N-(4-Carboxyphenyl)phthalimide (1 eq) in anhydrous DCM. b. Add thionyl chloride (1.5 eq) dropwise at 0°C. c. Reflux the mixture for 2 hours to form the acid chloride. d. Remove the excess thionyl chloride under vacuum to obtain the crude N-(4-Chlorocarbonylphenyl)phthalimide.

• Step 3: Conjugation of Activated Linker to Amine-Containing Drug a. Dissolve the amine-containing drug (Drug-NH₂) (1.2 eq) and TEA (2 eq) in anhydrous DMF. b. Add the activated N-(4-Chlorocarbonylphenyl)phthalimide (1 eq) solution dropwise to the drug solution at 0°C. c. Allow the reaction to warm to room temperature and stir for 12 hours. d. Purify the product (Drug-NHCO-Ph-Phthalimide) by recrystallization or column chromatography.

• Step 4: Characterization a. Confirm the structure of the final conjugate using NMR and mass spectrometry. b. Determine the drug loading capacity using UV-Vis spectroscopy by creating a calibration curve of the free drug.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(4-Carboxyphenyl)phthalimide

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of N-(4-Carboxyphenyl)phthalimide. The information is designed to help improve reaction yields and product purity.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of N-(4-Carboxyphenyl)phthalimide in a direct question-and-answer format.

Q1: My reaction yield is significantly lower than expected. What are the common causes and how can I improve it?

Low yields can stem from several factors:

• Incomplete Reaction: The synthesis may not have reached completion. Ensure you are using the optimal reaction time and temperature. Heating reactants, such as phthalic anhydride and 4-aminobenzoic acid, is critical. For related syntheses, temperatures of 140-145°C are common.[1] Increasing the reaction time or temperature can often drive the reaction to completion.[2]

• Suboptimal Starting Materials: The choice of starting materials is crucial. Using phthalic anhydride is generally more efficient than starting with phthalic acid.[1] If you must use phthalic acid, consider converting it to phthalic anhydride first by heating it.[1]

• Side Reactions: The primary byproduct is the N-(4-Carboxyphenyl)phthalamic acid intermediate.[2][3] If the final cyclization and dehydration step is incomplete, this intermediate will contaminate the product and lower the yield. Ensuring adequate heat and reaction time helps minimize this.

• Improper Workup and Purification: Significant product loss can occur during purification.[1][2] To minimize this, ensure efficient extraction and recrystallization techniques. Washing the crude product with a 10% aqueous potassium carbonate solution is an effective way to remove unreacted phthalic acid or the acidic intermediate.[1]

Q2: The reaction is very slow or seems to have stalled. What can I do to speed it up?

If the reaction is proceeding slowly, consider the following optimizations:

• Increase Reaction Temperature: The reaction rate is highly dependent on temperature. For similar N-substituted phthalimide syntheses, refluxing in glacial acetic acid or heating neat to 140-145°C is effective.[1][4]

• Use a Catalyst: Glacial acetic acid often serves as both a solvent and a catalyst.[1] For a more active catalyst, 10% sulphamic acid has been shown to produce excellent yields (86-98%) in shorter reaction times for related syntheses.[2][5]

• Ensure Proper Mixing: For solvent-free reactions, ensure the powdered reactants are thoroughly mixed before heating to allow for efficient heat transfer.[6]

Q3: My final product is impure. What are the likely contaminants and how can I remove them?

Common impurities include unreacted starting materials and the phthalamic acid intermediate.

• Unreacted Starting Materials: Unreacted 4-aminobenzoic acid and phthalic anhydride (or phthalic acid) can be present. Washing the crude solid with a 10% potassium carbonate solution will remove acidic components like phthalic acid.[1]

• Phthalamic Acid Intermediate: This intermediate forms when cyclization is incomplete.[2] It can be removed by thorough washing and recrystallization.

• Purification Technique: Recrystallization is a highly effective method for purifying N-substituted phthalimides. Glacial acetic acid is a commonly used solvent for this purpose.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the synthesis of N-(4-Carboxyphenyl)phthalimide?

The synthesis from phthalic anhydride and 4-aminobenzoic acid proceeds in two main steps. First, the amino group of 4-aminobenzoic acid performs a nucleophilic attack on one of the carbonyl carbons of phthalic anhydride, opening the anhydride ring to form an intermediate N-(4-Carboxyphenyl)phthalamic acid.[5][7] Second, upon heating, this intermediate undergoes an intramolecular cyclization and dehydration to form the final imide product.[1][3]

Q2: Is it advisable to use phthalic acid directly instead of phthalic anhydride?

While the reaction can be performed with phthalic acid, it is generally less efficient and may result in lower yields compared to using phthalic anhydride.[1] The reaction with phthalic acid requires an additional dehydration step to form the imide ring.[7] The more common and higher-yielding approach is to use phthalic anhydride as the starting material.[1]

Q3: Can alternative solvents be used instead of glacial acetic acid?

Yes, other high-boiling polar aprotic solvents can be used. N,N-dimethylformamide (DMF) is a suitable solvent for this type of condensation reaction and has been used in similar syntheses at temperatures around 140°C.[8]

Quantitative Data Summary

The following table summarizes various reaction conditions for the synthesis of N-substituted phthalimides to provide a comparative overview for optimization.

Reactants	Solvent/Catalyst	Temperature	Time	Yield	Reference
Trimellitic Anhydride + p-Aminobenzoic Acid	N,N-Dimethylformamide (DMF)	140°C	3 hours	75%	[8]
Phthalic Anhydride + Aniline (for N-Phenylphthalimide)	Neat (no solvent)	140-145°C	50 minutes	~97%	[1]
Phthalic Anhydride + Aniline (for N-Phenylphthalimide)	Glacial Acetic Acid	Reflux	5-10 hours	High	[1]
Phthalic Anhydride + Primary Amines	Acetic Acid / Sulphamic Acid	110°C	Not specified	86-98%	[5]

Experimental Protocols

Protocol 1: Synthesis in Glacial Acetic Acid

This protocol is a standard method utilizing glacial acetic acid as both a solvent and catalyst.

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride and 4-aminobenzoic acid in a 1:1 molar ratio.

• Solvent Addition: Add a sufficient volume of glacial acetic acid to dissolve the reactants upon heating.

• Reaction: Heat the mixture to reflux and maintain the reflux for 5-10 hours.[1] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration. Wash the crude product thoroughly with a 10% aqueous potassium carbonate solution to remove unreacted acids, followed by washing with cold water to remove any remaining salts.[1]

• Drying & Recrystallization: Dry the purified product in a vacuum oven. For further purification, recrystallize the solid from glacial acetic acid to obtain the pure N-(4-Carboxyphenyl)phthalimide.[1]

Protocol 2: Synthesis in N,N-Dimethylformamide (DMF)

This protocol is adapted from a similar synthesis of a carboxyl-functionalized phthalimide derivative.[8]

• Reactant Preparation: In a three-neck flask fitted with a mechanical stirrer, thermometer, and condenser, add phthalic anhydride and 4-aminobenzoic acid (1:1 molar ratio).

• Solvent Addition: Add N,N-dimethylformamide (DMF) as the solvent.

• Reaction: Heat the reaction mixture to 140°C with continuous stirring and maintain this temperature for approximately 3 hours.[8]

• Precipitation: After the reaction period, cool the mixture to ambient temperature. Pour the cooled reaction mixture into a large volume of cold water while stirring to precipitate the product.

• Isolation and Washing: Filter the precipitate and wash it repeatedly with a solvent like methanol to remove residual DMF and other impurities.[8]

• Drying: Dry the final product in a vacuum oven at 100°C to yield N-(4-Carboxyphenyl)phthalimide.[8]

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of N-(4-Carboxyphenyl)phthalimide.

Caption: General workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 8. prepchem.com [prepchem.com]

Technical Support Center: Purification of N-(4-Carboxyphenyl)phthalimide by Recrystallization

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information for the purification of N-(4-Carboxyphenyl)phthalimide via recrystallization. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and solubility data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind purifying N-(4-Carboxyphenyl)phthalimide by recrystallization?

A1: Recrystallization is a purification technique for solid compounds based on their differential solubility in a particular solvent at varying temperatures. The process involves dissolving the impure N-(4-Carboxyphenyl)phthalimide in a suitable hot solvent to form a saturated solution. As this solution gradually cools, the solubility of the compound decreases, leading to the formation of pure crystals. Impurities, which are either more soluble or present in smaller quantities, remain dissolved in the solvent (mother liquor) and are separated by filtration.

Q2: What are the ideal properties of a solvent for the recrystallization of N-(4-Carboxyphenyl)phthalimide?

A2: An ideal solvent should:

• Dissolve N-(4-Carboxyphenyl)phthalimide sparingly or not at all at room temperature but show high solubility at elevated temperatures.

• Either dissolve impurities very well at all temperatures or not at all, so they can be removed during hot filtration.

• Not react chemically with N-(4-Carboxyphenyl)phthalimide.

• Be sufficiently volatile to be easily removed from the purified crystals after filtration.

• Be relatively non-toxic, inexpensive, and non-flammable, if possible.

Q3: Which solvents are commonly recommended for recrystallizing N-substituted phthalimides?

A3: Based on literature for structurally similar compounds like N-phenylphthalimide, suitable solvents include glacial acetic acid and ethanol.[1][2] The choice of solvent may depend on the specific impurities present in your crude product. For compounds with both a carboxylic acid and an aromatic imide structure, polar protic solvents are often effective.

Q4: What are the most common impurities in crude N-(4-Carboxyphenyl)phthalimide?

A4: The most frequent impurities are typically unreacted starting materials, which include phthalic anhydride and 4-aminobenzoic acid. Incomplete cyclization of the intermediate, N-(4-carboxyphenyl)phthalamic acid, can also be a source of impurity.

Q5: How can I assess the purity of my recrystallized N-(4-Carboxyphenyl)phthalimide?

A5: The purity of the final product can be evaluated through several methods:

• Melting Point Determination: A pure compound will have a sharp and defined melting point. Impurities typically cause the melting point to be depressed and broaden over a range.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate when developed with an appropriate solvent system suggests high purity.

• Spectroscopic Techniques: Techniques such as ¹H NMR, ¹³C NMR, and FT-IR can confirm the structure and identify the presence of impurities.

Estimated Solubility Data

Solvent	Compound	Temperature (°C)	Estimated Solubility ( g/100 mL)
Ethanol	Benzoic Acid	25	0.344
40	0.863
60	2.98
Phthalimide	10	~1.5 (mole fraction x10²)
45	~4.0 (mole fraction x10²)
Acetic Acid	Benzoic Acid	25	45.4
50	73.1
75	115.0
Acetone	Phthalimide	10	~10.0 (mole fraction x10²)
45	~20.0 (mole fraction x10²)
Ethyl Acetate	Phthalimide	10	~6.0 (mole fraction x10²)
45	~15.0 (mole fraction x10²)

Data for benzoic acid in ethanol and acetic acid adapted from various sources.[3][4] Data for phthalimide is estimated from mole fraction data.[5]

Experimental Protocol: Recrystallization from Ethanol

This protocol provides a general procedure for the recrystallization of N-(4-Carboxyphenyl)phthalimide using ethanol. This solvent is often effective for compounds containing polar functional groups.[6]

Materials:

• Crude N-(4-Carboxyphenyl)phthalimide

• 95% or absolute ethanol

• Erlenmeyer flasks (2)

• Heating mantle or hot plate

• Boiling chips or a magnetic stir bar

• Funnel (for hot filtration, if needed)

• Fluted filter paper

• Watch glass

• Büchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude N-(4-Carboxyphenyl)phthalimide in an Erlenmeyer flask with a boiling chip or stir bar. In a separate flask, heat a volume of ethanol to its boiling point. Add a minimum amount of the hot ethanol to the crude solid to just cover it. Gently heat the mixture to boiling while stirring. Continue to add more hot ethanol in small portions until the solid completely dissolves. Avoid adding an excess of solvent to ensure a good recovery yield.[1]

• Hot Filtration (if necessary): If there are insoluble impurities (e.g., dust) or if the solution is colored and requires treatment with activated charcoal, a hot gravity filtration is necessary. To do this, pre-heat a funnel and a clean receiving Erlenmeyer flask. Place a fluted filter paper in the funnel and quickly pour the hot solution through it. If crystals begin to form in the funnel, add a small amount of hot ethanol to redissolve them.[6]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass to prevent solvent evaporation and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once the flask has reached room temperature and crystal formation has begun, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.[2]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor containing impurities.[6]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature until a constant weight is achieved.

• Analysis: Determine the melting point of the dried crystals and assess their purity using an appropriate analytical technique like TLC or NMR spectroscopy.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No crystals form upon cooling.	1. Too much solvent was used, and the solution is not saturated. 2. The compound is forming a supersaturated solution.	1. Reheat the solution and boil off some of the solvent to concentrate it. Then, allow it to cool again. 2. Try to induce crystallization by scratching the inside of the flask with a glass rod at the solvent-air interface or by adding a "seed crystal" of the pure compound.[7]
The product "oils out" instead of crystallizing.	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is highly supersaturated, causing the compound to come out of solution too quickly above its melting point. 3. Significant impurities are present, depressing the melting point.	1. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly. 2. Consider using a solvent with a lower boiling point or a two-solvent system.
Low recovery of crystals.	1. Too much solvent was used during dissolution. 2. Premature crystallization occurred during hot filtration. 3. Incomplete crystallization due to insufficient cooling time. 4. The crystals were washed with too much cold solvent.	1. If the mother liquor has not been discarded, try to concentrate it to obtain a second crop of crystals. 2. Ensure the funnel and receiving flask are pre-heated for hot filtration. 3. Allow for a longer cooling period in the ice bath. 4. Use a minimal amount of ice-cold solvent for washing.[7]
Crystals are colored.	Colored impurities are present in the crude material.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. Use charcoal sparingly as it can also adsorb the desired product.[2]
Crystallization happens too quickly.	The solution is too concentrated or cooled too rapidly, which can trap impurities.	Reheat the solution, add a small amount of extra solvent, and allow it to cool more slowly at room temperature before placing it in an ice bath.[7]

Experimental Workflow and Logic Diagrams

Below are diagrams illustrating the experimental workflow for recrystallization and a troubleshooting decision tree.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. daneshyari.com [daneshyari.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: N-(4-Carboxyphenyl)phthalimide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of N-(4-Carboxyphenyl)phthalimide.

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of N-(4-Carboxyphenyl)phthalimide, providing potential causes and recommended solutions.

Issue 1: Low Yield of the Desired Product

Potential Cause	Recommended Solution
Incomplete Reaction: The condensation reaction between phthalic anhydride and 4-aminobenzoic acid may not have gone to completion.	- Increase Reaction Time: Ensure the reaction is heated for the recommended duration (e.g., 17 hours when refluxing in glacial acetic acid). Monitor the reaction progress using Thin Layer Chromatography (TLC).- Optimize Temperature: Maintain the appropriate reaction temperature. For instance, a common method involves refluxing in glacial acetic acid at its boiling point.
Suboptimal Starting Materials: The purity of phthalic anhydride and 4-aminobenzoic acid is crucial for a high-yield synthesis.	- Use High-Purity Reagents: Ensure the starting materials are of high purity (e.g., 97% or higher).- Proper Storage: Store reagents under appropriate conditions to prevent degradation. 4-aminobenzoic acid can discolor upon exposure to air and light.[1]
Formation of the Phthalamic Acid Intermediate: Incomplete cyclization of the intermediate, N-(4-carboxyphenyl)phthalamic acid, is a primary cause of low yields.	- Ensure Anhydrous Conditions: The cyclization step involves the removal of a water molecule. Performing the reaction under anhydrous conditions can favor the formation of the imide.- Use of Dehydrating Agents: In some protocols for similar phthalimides, acetic anhydride is used as a dehydrating agent to facilitate cyclization.[2]
Product Loss During Workup: Significant amounts of the product may be lost during purification steps.	- Careful pH Adjustment: When washing with a basic solution (e.g., sodium bicarbonate) to remove unreacted starting materials, avoid overly basic conditions which could potentially hydrolyze the phthalimide product.- Efficient Extraction: Ensure thorough extraction of the product from the aqueous phase if a solvent extraction is performed.

Issue 2: Impure Product (Off-white or Colored Powder)

Potential Cause	Recommended Solution
Presence of Unreacted Starting Materials: Residual phthalic anhydride or 4-aminobenzoic acid can contaminate the final product.	- Washing with a Mild Base: Wash the crude product with a solution of sodium bicarbonate or potassium carbonate to remove acidic impurities like unreacted phthalic anhydride and 4-aminobenzoic acid.- Recrystallization: Recrystallize the crude product from a suitable solvent, such as ethanol or glacial acetic acid, to obtain a pure, crystalline solid.
Presence of the Phthalamic Acid Intermediate: The intermediate, N-(4-carboxyphenyl)phthalamic acid, is a common impurity.	- Drive the Cyclization to Completion: As mentioned in "Low Yield," ensure the reaction conditions (time, temperature) are sufficient to convert the intermediate to the final product.- Purification: The washing and recrystallization steps mentioned above will also help in removing the phthalamic acid intermediate.
Decarboxylation of 4-Aminobenzoic Acid: At elevated temperatures, 4-aminobenzoic acid can undergo decarboxylation to form aniline. Aniline can then react with phthalic anhydride to form N-phenylphthalimide, an impurity.	- Control Reaction Temperature: Avoid excessively high temperatures during the synthesis. While heating is necessary, prolonged exposure to very high temperatures may promote decarboxylation.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the most common byproduct in the synthesis of N-(4-Carboxyphenyl)phthalimide?

The most common byproduct is the intermediate, N-(4-carboxyphenyl)phthalamic acid . This occurs due to incomplete cyclization (dehydration) of the amic acid formed in the initial reaction between phthalic anhydride and 4-aminobenzoic acid.

Q2: Can other byproducts form during the reaction?

Yes, other byproducts are possible, though generally less common under optimized conditions:

• Unreacted Starting Materials: Phthalic anhydride and 4-aminobenzoic acid may be present if the reaction does not go to completion.

• N-phenylphthalimide: This can form if the starting material, 4-aminobenzoic acid, undergoes decarboxylation to aniline at high temperatures, which then reacts with phthalic anhydride.

• Self-polymerization products of 4-aminobenzoic acid: While less likely under the reaction conditions for phthalimide synthesis, self-polymerization of aminobenzoic acids is a known reaction.

Q3: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a convenient method to monitor the reaction. By spotting the reaction mixture alongside the starting materials, you can observe the consumption of the reactants and the formation of the product. A solvent system such as Chloroform/Methanol (4:1) can be used.

Q4: What are the key spectroscopic features to confirm the formation of N-(4-Carboxyphenyl)phthalimide?

• Infrared (IR) Spectroscopy: Look for the characteristic symmetric and asymmetric C=O stretching vibrations of the imide ring, typically appearing around 1700-1780 cm⁻¹. The O-H stretch of the carboxylic acid will also be present, usually as a broad band.

• ¹H NMR Spectroscopy: The proton NMR spectrum will show characteristic signals for the aromatic protons on both the phthalimide and the carboxyphenyl rings. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift.

Q5: What is a typical yield for this synthesis?

Yields can vary depending on the specific protocol and reaction scale. However, well-optimized syntheses can achieve good to high yields. For instance, a synthesis involving the reaction of phthalic anhydride and 4-aminobenzoic acid in refluxing glacial acetic acid for 17 hours has been reported to produce the product in good yield.

Experimental Protocols

Synthesis of N-(4-Carboxyphenyl)phthalimide

This protocol is adapted from a literature procedure for the synthesis of N-(4-carboxyphenyl)phthalimide.

Materials:

• Phthalic anhydride (1 equivalent)

• 4-Aminobenzoic acid (1 equivalent)

• Glacial Acetic Acid

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride (0.01 mol, 1.48 g) and 4-aminobenzoic acid (0.01 mol, 1.37 g).

• Add glacial acetic acid (20 mL) to the flask.

• Heat the mixture to 100°C with stirring and then bring it to reflux.

• Continue refluxing for 17 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 chloroform/methanol solvent system).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Wash the resulting residue with hot ethanol to remove any unreacted 4-aminobenzoic acid and filter the solid.

• Recrystallize the crude product from ethanol to obtain pure N-(4-carboxyphenyl)phthalimide as white crystals.

Data Presentation

Table 1: Summary of Potential Byproducts and Their Identification

Byproduct	Structure	Formation Conditions	Identification Methods
N-(4-carboxyphenyl)phthalamic acid		Incomplete cyclization (insufficient heating time or temperature)	IR: Presence of both amide and carboxylic acid C=O stretches. ¹H NMR: Distinct signals for the amide and carboxylic acid protons.
Phthalic Anhydride (Unreacted)	Incomplete reaction	TLC: Spot corresponding to the starting material. Purification: Removed by washing with a basic solution.
4-Aminobenzoic Acid (Unreacted)	Incomplete reaction	TLC: Spot corresponding to the starting material. Purification: Removed by washing with a basic solution or hot ethanol.
N-Phenylphthalimide	Decarboxylation of 4-aminobenzoic acid at high temperatures followed by reaction with phthalic anhydride	Mass Spectrometry: Identification of the molecular ion peak corresponding to N-phenylphthalimide. NMR: Absence of the carboxylic acid proton signal.

Visualizations

Caption: Reaction pathway for the synthesis of N-(4-Carboxyphenyl)phthalimide and the formation of common byproducts.

Caption: Troubleshooting workflow for the synthesis of N-(4-Carboxyphenyl)phthalimide.

References

• 1. Zn-mediated decarboxylative carbagermatranation of aliphatic N-hydroxyphthalimide esters: evidence for an alkylzinc intermediate - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. bmse000391 Phthalic Acid at BMRB [bmrb.io]
• 4. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]

Technical Support Center: Optimizing N-(4-Carboxyphenyl)phthalimide Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the synthesis of N-(4-Carboxyphenyl)phthalimide. It is designed for researchers, scientists, and drug development professionals to help navigate common experimental challenges and optimize reaction conditions for improved yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for N-(4-Carboxyphenyl)phthalimide?

The most common and direct method for synthesizing N-(4-Carboxyphenyl)phthalimide is the condensation reaction between phthalic anhydride and 4-aminobenzoic acid.[1] This reaction typically proceeds in two stages: the initial formation of the intermediate, N-(4-Carboxyphenyl)phthalamic acid, followed by an intramolecular cyclization with the elimination of water to form the final imide.

Q2: My reaction yield is consistently low. What are the potential causes?

Low yields in the synthesis of N-(4-Carboxyphenyl)phthalimide can arise from several factors:

• Incomplete Reaction: The conversion of the phthalamic acid intermediate to the final phthalimide is a dehydration reaction that may require sufficient heating or the use of a dehydrating agent to go to completion.[2]

• Suboptimal Reaction Conditions: The choice of solvent, reaction temperature, and reaction time can significantly impact the yield. For instance, traditional heating methods may lead to longer reaction times and lower yields compared to microwave-assisted synthesis.[1]

• Side Reactions: The formation of byproducts can reduce the yield of the desired product. The primary byproduct is often the uncyclized N-(4-Carboxyphenyl)phthalamic acid intermediate.

• Purification Losses: Significant amounts of the product may be lost during workup and purification steps, especially if the purification method is not optimized.

Q3: What is the role of a catalyst in this synthesis, and which ones are effective?

While the reaction can proceed without a catalyst, particularly at high temperatures, the use of a Lewis acid catalyst can activate the carbonyl group of the phthalic anhydride, facilitating the nucleophilic attack by the amine and improving the reaction rate and yield.[1] Effective catalysts include zinc chloride (ZnCl₂), aluminum chloride (AlCl₃), and ferric chloride (FeCl₃).[1] Solvent-free reactions under microwave irradiation with a catalyst like ZnCl₂ have been shown to significantly increase conversion rates.[1]

Q4: How can I effectively purify the crude N-(4-Carboxyphenyl)phthalimide?

The most common and effective method for purifying N-(4-Carboxyphenyl)phthalimide is recrystallization.[3]

• Solvent Selection: Suitable solvents for recrystallization should dissolve the compound well at high temperatures but poorly at room temperature. Ethanol and ethyl acetate are often recommended for N-aryl phthalimide derivatives.[3]

• Washing: Before recrystallization, it is beneficial to wash the crude product to remove unreacted starting materials.

  • To remove unreacted 4-aminobenzoic acid, a wash with a dilute acid solution (e.g., 5% HCl) can be performed.

  • To remove unreacted phthalic anhydride (or phthalic acid formed from its hydrolysis), a wash with a mild basic solution (e.g., 5% sodium carbonate) is effective.[3]

Q5: What are the alternatives to acetic anhydride for the cyclization of the N-(4-Carboxyphenyl)phthalamic acid intermediate?

Several alternatives to acetic anhydride can be used for the dehydration and cyclization of the phthalamic acid intermediate:

• Other Anhydrides: Propionic anhydride can be a suitable substitute.[2]

• Carbodiimides: Dicyclohexylcarbodiimide (DCC) can be used as a dehydrating agent.[2]

• Heat in Glacial Acetic Acid: Simply refluxing the intermediate in glacial acetic acid can also effect cyclization.[2]

• Phosphorus(V) Oxide (P₂O₅): This is a strong dehydrating agent that can also be employed.[2]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete conversion of the phthalamic acid intermediate.	Increase reaction time or temperature. Consider using a dehydrating agent like acetic anhydride or DCC.[2] Monitor reaction progress using Thin Layer Chromatography (TLC).
Suboptimal reaction conditions.	Optimize the reaction temperature and time. For microwave synthesis, ensure precise temperature control to prevent decomposition of the carboxylic acid group.[1]
Inefficient catalysis.	If using a catalyst, ensure it is anhydrous and used in the correct molar ratio. Consider screening different Lewis acid catalysts such as ZnCl₂, AlCl₃, or FeCl₃.[1]
Product loss during workup.	Ensure the pH of the aqueous solution during extraction is optimized to minimize the solubility of the product.
Product is Impure	Presence of unreacted starting materials.	Wash the crude product with a dilute acid solution to remove residual 4-aminobenzoic acid and with a dilute basic solution to remove phthalic anhydride/acid.[3]
Presence of the phthalamic acid intermediate.	Ensure the cyclization step has gone to completion by extending the reaction time or using a dehydrating agent. The intermediate can be removed by recrystallization.
Product "oils out" during recrystallization.	The boiling point of the solvent may be higher than the melting point of your compound, or the compound is highly impure. Use a lower-boiling point solvent or a solvent pair. Further purify the crude product by washing before recrystallization.[3]
Reaction is Very Slow	Low reaction temperature.	Increase the reaction temperature. The reaction between phthalic anhydride and anilines is often carried out at elevated temperatures.
Absence of a catalyst.	The use of a catalyst can significantly reduce reaction times.

Data Presentation

Comparison of Reaction Conditions for N-(4-Carboxyphenyl)phthalimide Synthesis

Method	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Microwave	None	None	120	30 min	65	[1]
Microwave	ZnCl₂	None	120	10 min	92	[1]
Microwave	AlCl₃	None	110	15 min	85	[1]
Microwave	FeCl₃	None	130	8 min	78	[1]

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of N-(4-Carboxyphenyl)phthalimide

This protocol is adapted from a microwave-optimized procedure.[1]

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Zinc chloride (ZnCl₂)

• Microwave reactor

Procedure:

• In a microwave-safe reaction vessel, combine phthalic anhydride (1.0 mmol), 4-aminobenzoic acid (1.0 mmol), and zinc chloride (5 mol%).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 300 W, maintaining a temperature of 120°C for 10 minutes.

• After the reaction is complete, allow the vessel to cool to room temperature.

• The crude product can then be purified by recrystallization.

Protocol 2: Purification of N-(4-Carboxyphenyl)phthalimide by Recrystallization

This protocol provides a general procedure for the purification of the crude product.

Materials:

• Crude N-(4-Carboxyphenyl)phthalimide

• Ethanol (or another suitable solvent)

• Deionized water

• 5% HCl solution (optional)

• 5% Na₂CO₃ solution (optional)

• Standard laboratory glassware for recrystallization and filtration

Procedure:

• Washing (Optional but Recommended):

  • Suspend the crude product in deionized water.

  • To remove unreacted amine, acidify with 5% HCl solution, stir, and filter.

  • To remove unreacted anhydride/acid, basify with 5% Na₂CO₃ solution, stir, and filter.

  • Wash the filtered solid with deionized water until the filtrate is neutral.

• Recrystallization:

  • Transfer the washed and dried crude product to an Erlenmeyer flask.

  • Add a minimal amount of ethanol to just cover the solid.

  • Gently heat the mixture on a hot plate while stirring until the solvent boils.

  • Add more hot ethanol dropwise until the solid completely dissolves. Avoid adding an excess of solvent.

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • For maximum crystal recovery, place the flask in an ice bath for about 30 minutes.

• Isolation:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

  • Dry the purified crystals in a vacuum oven to a constant weight.

• Analysis:

  • Determine the melting point of the purified product.

  • Assess the purity by TLC or other spectroscopic methods.

Visualizations

Experimental Workflow for N-(4-Carboxyphenyl)phthalimide Synthesis and Purification

Caption: General workflow for the synthesis and purification of N-(4-Carboxyphenyl)phthalimide.

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

"troubleshooting guide for N-phenylphthalimide synthesis from phthalic acid"

Technical Support Center: N-Phenylphthalimide Synthesis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting assistance for the synthesis of N-phenylphthalimide from phthalic acid.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is very low. What are the common causes?

Low yields in the synthesis of N-phenylphthalimide can arise from several factors:

• Incomplete Reaction: The reaction may not have reached completion. Ensure optimal reaction time and temperature. When using phthalic anhydride and aniline, heating at 140-145°C is a common practice.[1][2][3] Some procedures recommend refluxing in a solvent like glacial acetic acid for 5-10 hours.[1]

• Suboptimal Starting Materials: While the synthesis is achievable from phthalic acid and aniline, using phthalic anhydride is generally a more efficient route.[1][4][5][6] Dehydrating phthalic acid to phthalic anhydride prior to the reaction can significantly improve the yield.[1]

• Side Reactions: The formation of unwanted byproducts can lower the yield of the desired N-phenylphthalimide.[1] The primary byproduct of concern is phthalanilic acid, the intermediate formed from the initial reaction.[3][7] If the subsequent cyclization and dehydration are incomplete, this intermediate will remain.[3][7]

• Improper Workup and Purification: Product loss can occur during purification steps such as extraction and recrystallization.[1]

Q2: I am using phthalic acid directly. Is this advisable?

While the reaction between phthalic acid and aniline can produce N-phenylphthalimide, it is generally less efficient than using phthalic anhydride.[1][4][5][6] The reaction with phthalic acid proceeds through the formation of an amide, followed by an intramolecular nucleophilic attack and dehydration.[4][5][6] A more common and often higher-yielding approach is to first convert phthalic acid to phthalic anhydride by heating, and then react the anhydride with aniline.[1][4][5][6]

Q3: What is the role of acetic acid in the reaction?

Glacial acetic acid is frequently used as a solvent and a catalyst in this synthesis.[1][7] Computational studies have indicated that acetic acid can act as both a proton donor and acceptor, which helps to lower the activation energy of the reaction.[1][7][8][9]

Q4: My final product is not pure. How can I purify it effectively?

Effective purification is crucial for obtaining high-purity N-phenylphthalimide. Common impurities include unreacted starting materials and the intermediate, phthalanilic acid.[3][10] The following methods are recommended:

• Washing:

  • To remove unreacted phthalic acid or the phthalanilic acid intermediate, wash the crude product with a 10% aqueous potassium carbonate solution or 5% aqueous sodium carbonate.[1][2][3][10][11]

  • To remove unreacted aniline, wash the crude product with a dilute acid solution like 5% aqueous HCl.[10][11]

• Recrystallization: This is a highly effective method for purification.[7][12] Glacial acetic acid or ethanol are commonly used solvents for recrystallization, which can yield colorless needles of N-phenylphthalimide.[1][2][10][12]

• Column Chromatography: For separating closely related impurities, column chromatography using a silica gel column with an eluent system like hexane and ethyl acetate (commonly in a 4:1 ratio) is effective.[10]

Q5: What are the key indicators of product purity?

• Melting Point: Pure N-phenylphthalimide has a sharp melting point in the range of 204-208°C.[12] A broad or depressed melting point suggests the presence of impurities.[12]

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate indicates a high degree of purity.[12]

Data Presentation

Table 1: Reaction Conditions for N-Phenylphthalimide Synthesis

Starting Materials	Reaction Temperature	Reaction Time	Solvent/Catalyst	Typical Yield	Reference
Phthalic Anhydride and Aniline	140-145°C (neat)	50 minutes	None	~97%	[1][2]
Phthalic Anhydride and Aniline	Reflux (~118°C)	5-10 hours	Glacial Acetic Acid	High	[1]
Phthalic Anhydride and Aniline with Sulphamic Acid	110°C	~15 minutes	Acetic Acid	Excellent	[3][13]

Experimental Protocols

Protocol 1: Synthesis of N-Phenylphthalimide from Phthalic Anhydride and Aniline (Solvent-Free)

• Reactant Mixture: In a round-bottom flask, combine phthalic anhydride and aniline in a 1:1 molar ratio (e.g., 19 g of phthalic anhydride and 14 g of aniline).[2]

• Heating: Heat the mixture at 140-145°C for 50 minutes with stirring.[2]

• Quenching: Allow the reaction mixture to cool and solidify. Add 50 ml of water and break up the solid.[1][2]

• Filtration and Washing: Collect the crude product by filtration. Wash the collected solid with 50 ml of 10% aqueous potassium carbonate solution to remove unreacted phthalic acid.[1][2] Subsequently, wash the product with 100 ml of water.[1][2]

• Drying: Dry the resulting colorless powder. A yield of approximately 97% can be expected at this stage.[2]

• Recrystallization (Optional): For further purification, recrystallize the crude product from glacial acetic acid to obtain colorless needles of N-phenylphthalimide.[1][2]

Protocol 2: Purification by Recrystallization

• Dissolution: Place the crude N-phenylphthalimide in an Erlenmeyer flask. Add a minimal amount of a suitable solvent (e.g., glacial acetic acid or ethanol) and gently heat the mixture to dissolve the solid.[10][12]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration.[12]

• Crystallization: Allow the hot solution to cool slowly to room temperature to form crystals. Subsequently, cooling in an ice bath can induce further crystallization.[12]

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.[12]

• Drying: Dry the purified crystals.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. benchchem.com [benchchem.com]
• 4. quora.com [quora.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. benchchem.com [benchchem.com]
• 8. Acetic Acid-Catalyzed Formation of N-Phenylphthalimide from Phthalanilic Acid: A Computational Study of the Mechanism | MDPI [mdpi.com]
• 9. Acetic Acid-Catalyzed Formation of N-Phenylphthalimide from Phthalanilic Acid: A Computational Study of the Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Solved 1. The synthesis of N-phenylphthalimide was performed | Chegg.com [chegg.com]
• 12. benchchem.com [benchchem.com]
• 13. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Synthesis of N-(4-Carboxyphenyl)phthalimide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the selection of catalysts and troubleshooting for the synthesis of N-(4-Carboxyphenyl)phthalimide.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in synthesizing N-(4-Carboxyphenyl)phthalimide?

A1: The primary challenges include achieving high yields under mild conditions, ensuring the cyclization of the intermediate phthalamic acid, and preventing side reactions related to the carboxylic acid functionality on the 4-aminobenzoic acid reactant. Traditional methods often require high temperatures, which can lead to degradation of starting materials and products.

Q2: Which catalyst is recommended for a high-yield, mild synthesis of N-(4-Carboxyphenyl)phthalimide?

A2: Recent advancements have shown that N-heterocyclic carbene (NHC) organocatalysis is a highly effective method for the synthesis of N-aryl phthalimides under mild conditions.[1][2][3][4][5] This method involves the in-situ activation of the phthalamic acid intermediate and has been shown to produce excellent yields.[1][3]

Q3: Can I perform the synthesis without a catalyst?

A3: Yes, it is possible to synthesize N-(4-Carboxyphenyl)phthalimide and related compounds without a catalyst, typically by heating the reactants in a high-boiling solvent like N,N-dimethylformamide (DMF). However, this method often requires higher temperatures and may result in lower yields compared to catalyzed reactions.

Q4: What is the role of the carboxylic acid group on the aniline during the reaction?

A4: The carboxylic acid group is an important functional handle for further molecular modifications. However, its presence can sometimes lead to side reactions, such as esterification if an alcohol is present, or unwanted salt formation. The choice of catalyst and reaction conditions should be made to minimize these potential side reactions.

Q5: How can I monitor the progress of the reaction?

A5: The reaction progress can be monitored by Thin Layer Chromatography (TLC). The disappearance of the starting materials (phthalic anhydride and 4-aminobenzoic acid) and the appearance of the product spot will indicate the reaction's progression.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Product Formation	Inactive Catalyst: The catalyst may have degraded due to moisture or improper storage.	Use a fresh batch of catalyst and ensure all reagents and solvents are anhydrous.[6][7]
Low Reaction Temperature: The activation energy for the reaction may not be reached.	Gradually increase the reaction temperature while monitoring for any product degradation.
Formation of Stable Ammonium Salt: The carboxylic acid of the aniline and the amine can form a salt with the intermediate phthalamic acid, preventing cyclization.	The use of a suitable catalyst, like an NHC, can help overcome this by activating the intermediate.[1][3]
Formation of Side Products	Incomplete Cyclization: The intermediate, N-(4-Carboxyphenyl)phthalamic acid, may not have fully cyclized to the desired phthalimide.	Increase the reaction time or temperature. A dehydrating agent or a catalyst can also promote cyclization.
Polymerization: Under harsh conditions, the carboxylic acid and amine functionalities could potentially lead to polyamide formation.	Employ milder reaction conditions. The NHC-catalyzed method is advantageous here as it proceeds at lower temperatures.[1][2][3][4][5]
Product is Difficult to Purify	Presence of Unreacted Starting Materials: The reaction may not have gone to completion.	Optimize the reaction conditions (time, temperature, catalyst loading) to drive the reaction to completion.
Contamination with Phthalamic Acid: The intermediate may be present in the final product.	During workup, washing with a mild base can help remove the acidic phthalamic acid intermediate.

Catalyst Selection and Performance

The choice of catalyst significantly impacts the yield, reaction time, and conditions required for the synthesis of N-(4-Carboxyphenyl)phthalimide. Below is a comparison of different catalytic systems.

Catalyst Type	Specific Catalyst Example	Typical Catalyst Loading (mol%)	Reaction Temperature (°C)	Typical Yield (%)	Key Advantages	Potential Drawbacks
Organocatalyst	N-Heterocyclic Carbene (NHC)	2 - 10	25	>95	Mild conditions, high yields, environmentally friendly.[1][2][3][4][5]	Catalyst can be sensitive to air and moisture.
Palladium-based	Pd(OAc)₂	5 - 10	100 - 120	70 - 90	High functional group tolerance.[8][9]	Cost of palladium, potential for metal contamination in the product.
Copper-based	CuI	10	110	60 - 85	Readily available and less expensive than palladium.[10]	May require ligands and specific reaction conditions.
Nickel-based	Ni(cod)₂	10	140	70 - 85	Good for specific substrates.	Often requires higher temperatures and inert atmospheres.
Metal-Free (Thermal)	None	-	140 - 180	50 - 75	Simple procedure, no catalyst cost.	High temperatures, longer reaction times, potentially lower yields.

Experimental Protocols

Protocol 1: N-Heterocyclic Carbene (NHC) Catalyzed Synthesis

This protocol is adapted from recent literature on the mild synthesis of N-aryl phthalimides.[1][3]

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• N-Heterocyclic Carbene (NHC) precatalyst (e.g., a triazolium salt)

• Pivaloyl chloride (PivCl)

• Potassium carbonate (K₂CO₃)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried screw-capped test tube under an inert atmosphere, add phthalic anhydride (0.25 mmol), 4-aminobenzoic acid (0.25 mmol), and the NHC precatalyst (10 mol%).

• Add anhydrous THF (3.0 mL) and stir the mixture.

• Add potassium carbonate (1.5 equiv) followed by pivaloyl chloride (1.5 equiv).

• Stir the reaction mixture at 25 °C for 24 hours.

• Monitor the reaction by TLC.

• Upon completion, evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Non-Catalyzed Thermal Synthesis

This protocol is based on a known procedure for a structurally similar compound.

Materials:

• Trimellitic anhydride (can be substituted with phthalic anhydride)

• p-Amino-benzoic acid

• N,N'-dimethylformamide (DMF)

• Methanol

• Water

Procedure:

• In a round-bottom flask equipped with a mechanical stirrer, thermometer, and condenser, add trimellitic anhydride (0.2 moles) and p-aminobenzoic acid (0.2 moles).

• Add 300 mL of N,N'-dimethylformamide.

• Heat the reaction mixture to 140 °C and stir for three hours.

• After the reaction, cool the mixture to room temperature.

• Pour the cooled mixture into 2 liters of water while stirring.

• Filter the resulting precipitate and wash it repeatedly with methanol.

• Dry the product in a vacuum oven at 100 °C.

Visualizing the Synthesis Workflow

Logical Flow of the Catalyzed Synthesis

This diagram illustrates the key stages in the catalyzed synthesis of N-(4-Carboxyphenyl)phthalimide.

Caption: General experimental workflow for the catalyzed synthesis.

Reaction Mechanism Overview

The following diagram outlines the general mechanism for the formation of N-(4-Carboxyphenyl)phthalimide from phthalic anhydride and 4-aminobenzoic acid.

Caption: Simplified reaction pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids | Semantic Scholar [semanticscholar.org]
• 3. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction. | Semantic Scholar [semanticscholar.org]
• 9. Synthesis of N-substituted phthalimides via Pd-catalyzed [4+1] cycloaddition reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Phthalimides: developments in synthesis and functionalization - PMC [pmc.ncbi.nlm.nih.gov]

"removal of phthalanilic acid impurity from N-(4-Carboxyphenyl)phthalimide"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with N-(4-Carboxyphenyl)phthalimide. The focus of this guide is the removal of the common impurity, phthalanilic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common impurity in the synthesis of N-(4-Carboxyphenyl)phthalimide?

A1: The most common impurity is the unreacted intermediate, N-(4-carboxyphenyl)phthalamic acid, also known as phthalanilic acid. This impurity arises from the incomplete cyclization of the intermediate during the synthesis.

Q2: Why is it important to remove the phthalanilic acid impurity?

A2: The presence of phthalanilic acid can affect the final product's purity, melting point, and performance in downstream applications. For pharmaceutical applications, the presence of impurities is strictly regulated and must be controlled to ensure safety and efficacy.

Q3: What are the primary methods for removing phthalanilic acid from N-(4-Carboxyphenyl)phthalimide?

A3: The primary methods for purification are recrystallization and solvent washing. These techniques exploit the differences in solubility between the desired product and the phthalanilic acid impurity.

Q4: How can I monitor the purity of my N-(4-Carboxyphenyl)phthalimide sample?

A4: The purity of your sample can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy. Thin-Layer Chromatography (TLC) can also be used for rapid, qualitative assessment of purity during the purification process.

Troubleshooting Guides

Issue 1: Low Purity of N-(4-Carboxyphenyl)phthalimide After Synthesis

Possible Cause: Incomplete cyclization of the phthalanilic acid intermediate.

Troubleshooting Steps:

• Reaction Time and Temperature: Ensure that the reaction has been allowed to proceed for a sufficient amount of time and at the appropriate temperature to drive the cyclization to completion. The cyclization is a dehydration reaction and often requires heat.

• Dehydrating Agent: Consider the use of a dehydrating agent or a solvent that azeotropically removes water to favor the formation of the phthalimide.

• Purification: If the reaction cannot be driven to completion, proceed with the purification protocols outlined below to remove the residual phthalanilic acid.

Issue 2: Difficulty in Removing Phthalanilic Acid by Recrystallization

Possible Cause: Inappropriate solvent choice or suboptimal recrystallization technique.

Troubleshooting Steps:

• Solvent Selection: The ideal recrystallization solvent should dissolve the N-(4-Carboxyphenyl)phthalimide at high temperatures but have low solubility at room temperature. Conversely, the phthalanilic acid impurity should ideally be more soluble in the cold solvent or sparingly soluble in the hot solvent. Based on the properties of similar compounds, suitable solvents to screen include ethanol, methanol, and glacial acetic acid.

• Solvent Polarity: Phthalanilic acid is more polar than N-(4-Carboxyphenyl)phthalimide due to the presence of a free carboxylic acid and an amide group compared to the imide ring. Therefore, a more polar solvent may preferentially dissolve the impurity.

• Recrystallization Procedure:

  • Dissolve the crude product in a minimal amount of the hot solvent to ensure a saturated solution.

  • Allow the solution to cool slowly to room temperature to promote the formation of pure crystals. Rapid cooling can trap impurities.

  • Further cool the solution in an ice bath to maximize the yield of the purified product.

  • Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing the dissolved impurity.

Issue 3: Product Hydrolysis During Purification

Possible Cause: The presence of water, especially under acidic or basic conditions, can promote the hydrolysis of the phthalimide ring back to the phthalanilic acid.

Troubleshooting Steps:

• Use Anhydrous Solvents: Whenever possible, use anhydrous solvents for recrystallization and washing to minimize the risk of hydrolysis.

• Avoid Prolonged Heating in Protic Solvents: Minimize the time the product is heated in protic solvents like alcohols or acetic acid, as this can facilitate hydrolysis.

• Neutral pH: If washing with aqueous solutions, ensure the pH is close to neutral to avoid acid or base-catalyzed hydrolysis.

Data Presentation

Table 1: Qualitative Solubility of N-(4-Carboxyphenyl)phthalimide and Phthalanilic Acid

Solvent	N-(4-Carboxyphenyl)phthalimide Solubility	Phthalanilic Acid (Predicted) Solubility	Rationale for Phthalanilic Acid Solubility
Water	Limited	Higher than the phthalimide	The free carboxylic acid and amide groups increase polarity and hydrogen bonding potential.
Ethanol	Soluble (especially when hot)	Likely soluble	Polar protic solvent.
Methanol	Soluble (especially when hot)	Likely soluble	Polar protic solvent.
Acetone	Soluble	Likely soluble	Polar aprotic solvent.
Ethyl Acetate	Soluble	Likely soluble	Moderately polar solvent.
Glacial Acetic Acid	Soluble (especially when hot)	Likely soluble	Polar protic solvent.

Experimental Protocols

Protocol 1: Recrystallization of N-(4-Carboxyphenyl)phthalimide

Objective: To purify crude N-(4-Carboxyphenyl)phthalimide by removing phthalanilic acid.

Materials:

• Crude N-(4-Carboxyphenyl)phthalimide

• Recrystallization solvent (e.g., Ethanol, Methanol, or Glacial Acetic Acid)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude N-(4-Carboxyphenyl)phthalimide in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to the solvent's boiling point with stirring.

• Saturated Solution: Continue to add small portions of the hot solvent until the solid just completely dissolves. Avoid adding excess solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature.

Protocol 2: Analytical Monitoring by HPLC (Method Development Template)

Objective: To develop an HPLC method to assess the purity of N-(4-Carboxyphenyl)phthalimide and quantify the phthalanilic acid impurity.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase (Starting Conditions for Optimization):

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% TFA or Formic Acid.

Gradient Elution (Example):

Time (min)	% Mobile Phase A	% Mobile Phase B
0	90	10
20	10	90
25	10	90
26	90	10
30	90	10

Detection: UV at a wavelength where both compounds have significant absorbance (e.g., 254 nm).

Procedure:

• Standard Preparation: Prepare standard solutions of known concentrations of pure N-(4-Carboxyphenyl)phthalimide and, if available, phthalanilic acid.

• Sample Preparation: Dissolve a known amount of the sample to be analyzed in a suitable solvent (e.g., a mixture of the mobile phase).

• Injection: Inject the standard and sample solutions into the HPLC system.

• Analysis: Identify the peaks corresponding to N-(4-Carboxyphenyl)phthalimide and phthalanilic acid based on the retention times of the standards. The phthalanilic acid, being more polar, is expected to have a shorter retention time on a C18 column.

• Quantification: Calculate the purity of the sample and the concentration of the impurity using the peak areas from the chromatograms.

Mandatory Visualization

Caption: Workflow for the purification and analysis of N-(4-Carboxyphenyl)phthalimide.

Caption: Troubleshooting logic for the removal of phthalanilic acid impurity.

Technical Support Center: Solvent Selection for N-(4-Carboxyphenyl)phthalimide Recrystallization

This technical support guide provides researchers, scientists, and drug development professionals with essential information for the successful recrystallization of N-(4-Carboxyphenyl)phthalimide. Below you will find troubleshooting advice and frequently asked questions to address common challenges encountered during the purification process.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
N-(4-Carboxyphenyl)phthalimide does not dissolve.	- Insufficient solvent volume. - Inappropriate solvent choice.	- Add more solvent in small increments until the solid dissolves at the solvent's boiling point. - Consult the solvent selection guide (see FAQs) and consider a more polar solvent or a solvent mixture.
No crystals form upon cooling.	- Too much solvent was used, resulting in a solution that is not saturated. - The cooling process is too rapid.	- Evaporate some of the solvent to increase the concentration of the compound and then allow it to cool again.[1] - Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure N-(4-Carboxyphenyl)phthalimide.[1] - Ensure a slow cooling process by allowing the flask to cool to room temperature undisturbed before placing it in an ice bath.[1]
Oily precipitate forms instead of crystals.	- The melting point of the compound is lower than the boiling point of the solvent. - The presence of impurities that lower the melting point.	- Select a solvent with a lower boiling point. - Try a solvent mixture to adjust the solvent properties.
Low recovery of purified crystals.	- Too much solvent was added, leaving a significant amount of the product in the mother liquor. - Premature crystallization occurred during hot filtration.	- Minimize the amount of solvent used for dissolution. - Concentrate the mother liquor and cool it to obtain a second crop of crystals. - Ensure the filtration apparatus (funnel and flask) is pre-heated before hot filtration to prevent premature crystal formation.
Colored impurities remain in the crystals.	- The impurity has similar solubility characteristics to N-(4-Carboxyphenyl)phthalimide. - The impurity is adsorbed onto the crystal surface.	- Add a small amount of activated charcoal to the hot solution to adsorb the colored impurities, followed by hot filtration. - A second recrystallization may be necessary to achieve the desired purity.

Frequently Asked Questions (FAQs)

Q1: What are the key characteristics of a good recrystallization solvent for N-(4-Carboxyphenyl)phthalimide?

A1: An ideal solvent for recrystallization should:

• Not react with N-(4-Carboxyphenyl)phthalimide.[1]

• Dissolve the compound well at high temperatures but poorly at low temperatures.

• Either dissolve impurities well at all temperatures or not at all.[1]

• Be volatile enough for easy removal from the purified crystals.[1]

• Be non-toxic, inexpensive, and non-flammable, if possible.[1]

Q2: Which solvents are commonly used for the recrystallization of phthalimide derivatives?

A2: While specific data for N-(4-Carboxyphenyl)phthalimide is limited, solvents like ethanol, ethyl acetate, and acetic acid are often effective for structurally similar compounds such as N-Phenylphthalimide.[1] For the parent compound, phthalimide, solvents such as acetone and ethyl acetate have been shown to be effective.[2] Given the presence of a carboxylic acid group, polar solvents are generally a good starting point.

Q3: How do I perform a solvent selection test for N-(4-Carboxyphenyl)phthalimide?

A3: To find the optimal solvent:

• Place a small amount of your crude N-(4-Carboxyphenyl)phthalimide into several test tubes.

• Add a few drops of a different potential solvent to each test tube at room temperature. A good solvent will not dissolve the compound at this stage.

• Heat the test tubes that show poor solubility at room temperature. A suitable solvent will dissolve the compound completely at its boiling point.

• Allow the dissolved solutions to cool to room temperature and then in an ice bath. The best solvent will yield a large quantity of pure crystals.

Q4: What is the expected appearance and melting point of pure N-(4-Carboxyphenyl)phthalimide?

A4: Pure N-(4-Carboxyphenyl)phthalimide is typically a white crystalline powder.[1] Its melting point is generally around 200°C, though this can vary slightly based on purity.[3]

Solvent Solubility Data

Solvent	Polarity	Boiling Point (°C)	Expected Solubility Behavior for N-(4-Carboxyphenyl)phthalimide
Water	High	100	Low solubility at all temperatures.
Ethanol	High	78	Good potential; likely soluble when hot, less soluble when cold.
Methanol	High	65	Good potential; similar to ethanol. Mentioned as a wash solvent in a related synthesis.[4]
Acetic Acid	High	118	Good potential, especially for achieving high purity, but more corrosive.[1]
Acetone	Medium	56	Good potential; known to be a good solvent for phthalimide.[2]
Ethyl Acetate	Medium	77	Good potential; recommended for N-Phenylphthalimide.[1]
Toluene	Low	111	Likely a poor solvent due to lower polarity.
Hexane	Low	69	Likely a very poor solvent.

Experimental Protocol: Recrystallization of N-(4-Carboxyphenyl)phthalimide

This protocol provides a general methodology for the purification of N-(4-Carboxyphenyl)phthalimide by recrystallization.

Materials:

• Crude N-(4-Carboxyphenyl)phthalimide

• Selected recrystallization solvent (e.g., Ethanol)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude N-(4-Carboxyphenyl)phthalimide in an Erlenmeyer flask. Add a minimal amount of the selected solvent and gently heat the mixture to the solvent's boiling point while stirring. Continue to add small portions of the hot solvent until the solid completely dissolves.[1]

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. This step should be done quickly with a pre-heated funnel to prevent premature crystallization of the product.

• Crystallization: Remove the flask from the heat source and allow the solution to cool slowly and undisturbed to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[1]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.[1]

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining soluble impurities.[5]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a moderate temperature until a constant weight is achieved.[1]

Visual Guides

Caption: Solvent selection workflow for recrystallization.

Caption: Troubleshooting decision tree for recrystallization.

References

• 1. benchchem.com [benchchem.com]
• 2. daneshyari.com [daneshyari.com]
• 3. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Scale-up Synthesis of N-(4-Carboxyphenyl)phthalimide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scale-up synthesis of N-(4-Carboxyphenyl)phthalimide.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the scale-up of N-(4-Carboxyphenyl)phthalimide synthesis.

Issue 1: Low Reaction Yield

Potential Cause	Suggested Solution
Incomplete Reaction: The dehydration step to form the imide ring from the phthalamic acid intermediate may be incomplete or reversible.[1]	- Optimize Reaction Temperature and Time: Ensure the reaction is heated sufficiently for an adequate duration. For solvent-free reactions, temperatures around 140-145°C are often used.[1] - Use of Dehydrating Agents: Consider the use of dehydrating agents like acetic anhydride or phosphorus(V) oxide to drive the cyclization to completion.[2] - Alternative Catalysts: Explore the use of catalysts such as sulphamic acid or Lewis acids (e.g., ZnCl₂) which can improve reaction rates and yields.[3]
Suboptimal Reaction Conditions: The chosen solvent and base may not be ideal for the scale-up process.	- Solvent Selection: Consider using aromatic solvents like toluene or dichlorobenzene, which can facilitate product precipitation and improve yields in industrial processes.[4][5] - Base Selection: For syntheses involving the Gabriel method approach, ensure a strong enough base (e.g., NaH, KH, K₂CO₃) is used to fully deprotonate the phthalimide.[3]
Product Loss During Workup: Significant amounts of the product may be lost during purification and isolation steps.	- Purification Method: For purification, washing the crude product with a 10% aqueous potassium carbonate solution can effectively remove acidic impurities without significant product loss.[1] - Crystallization Conditions: Carefully control crystallization conditions (solvent, temperature, cooling rate) to maximize the recovery of the pure product.

Issue 2: Product Impurity

Potential Cause	Suggested Solution
Presence of Phthalamic Acid Intermediate: The most common impurity is the uncyclized N-(4-Carboxyphenyl)phthalamic acid intermediate.[1][2]	- Drive the Cyclization: Increase the reaction temperature or time to ensure complete conversion to the imide. - Purification: Wash the crude product with a weak base solution (e.g., 10% potassium carbonate) to remove the acidic phthalamic acid intermediate.[1]
Unreacted Starting Materials: Phthalic anhydride (or trimellitic anhydride) and 4-aminobenzoic acid may remain in the final product.	- Stoichiometry Control: Ensure precise control over the stoichiometry of the reactants. - Purification: Recrystallization from a suitable solvent, such as acetic acid or ethanol, can effectively remove unreacted starting materials.[1]
Catalyst Residues: Difficulty in removing the catalyst can lead to product contamination, a significant challenge in large-scale production.[5]	- Catalyst Choice: Opt for heterogeneous catalysts that can be easily filtered off, or catalysts that can be quenched and removed during aqueous workup. - Washing: Thoroughly wash the product with appropriate solvents to remove any residual catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up the synthesis of N-(4-Carboxyphenyl)phthalimide from a lab to a pilot or industrial scale?

When moving to a larger scale, several challenges can arise:

• Heat Transfer: Maintaining uniform temperature throughout a large reactor can be difficult. Exothermic or endothermic reactions need careful management to avoid side reactions or incomplete conversion.

• Mixing: Ensuring efficient mixing of reactants in a large volume is crucial for consistent reaction kinetics and to avoid localized "hot spots."

• Product Isolation and Purification: Filtration and drying of large quantities of product can be time-consuming and may lead to product loss. Achieving high purity on a commercial scale can be challenging due to the difficulty in removing byproducts and catalysts.[5]

• Solvent Handling and Recovery: The use of large volumes of solvents raises safety, environmental, and cost concerns. Efficient solvent recovery and recycling systems are often necessary.

Q2: Are there alternative, more "green" or efficient synthesis methods for industrial production?

Yes, several modern approaches offer advantages over traditional solvent-based heating:

• Microwave-Assisted Synthesis: This method can significantly reduce reaction times from hours to minutes and improve yields, often without the need for a solvent.[3][6]

• Mechanochemistry (Ball Milling): A solvent-free technique that involves the grinding of solid reactants to induce a chemical reaction. This method has shown potential for kilogram-scale production with high purity and eliminates solvent waste.[3]

• High-Temperature, High-Pressure H₂O/EtOH Mixtures: This "clean" method uses a mixture of water and ethanol at elevated temperatures and pressures as the reaction medium, often affording pure crystalline products directly.[7][8]

Q3: How can I minimize the formation of the N-(4-Carboxyphenyl)phthalamic acid byproduct?

The formation of the phthalamic acid intermediate is an equilibrium step. To favor the formation of the final imide product, you can:

• Increase Reaction Temperature: Higher temperatures provide the activation energy needed for the dehydration and cyclization step.

• Remove Water: If the reaction is conducted in a solvent, using a Dean-Stark apparatus to azeotropically remove the water formed during the reaction can drive the equilibrium towards the product.

• Use a Dehydrating Agent: Chemical dehydrating agents can facilitate the removal of water.

Q4: What is the best approach for purifying large quantities of N-(4-Carboxyphenyl)phthalimide?

A multi-step approach is typically most effective for large-scale purification:

• Base Wash: Treat the crude product with a weak aqueous base solution (e.g., 10% potassium carbonate or sodium bicarbonate) to remove acidic impurities like unreacted starting materials and the phthalamic acid intermediate.[1]

• Water Wash: Wash the product with water to remove any remaining base and water-soluble impurities.

• Recrystallization: Dissolve the washed product in a suitable hot solvent (e.g., acetic acid, ethanol) and allow it to cool slowly to form pure crystals.[1] The choice of solvent will depend on the solubility profile of the product and impurities.

• Filtration and Drying: Collect the purified crystals by filtration and dry them thoroughly, for instance, in a vacuum oven.

Data Presentation

Table 1: Comparison of Reaction Conditions for N-(4-Carboxyphenyl)phthalimide Synthesis

Method	Reactants	Solvent	Conditions	Yield	Reference
Conventional Heating	Trimellitic anhydride, p-aminobenzoic acid	DMF	140°C, 3 hours	75%	[9]
Microwave-Assisted (No Catalyst)	Phthalic anhydride, 4-aminobenzoic acid	None	300 W, 30 min, 120°C	65%	[3]
Microwave-Assisted (ZnCl₂ Catalyst)	Phthalic anhydride, 4-aminobenzoic acid	None	300 W, 10 min, 120°C	92%	[3]
Microwave-Assisted (AlCl₃ Catalyst)	Phthalic anhydride, 4-aminobenzoic acid	None	250 W, 15 min, 110°C	85%	[3]

Experimental Protocols

1. Laboratory-Scale Synthesis of N-(4-Carboxyphenyl)phthalimide

This protocol is adapted from a similar synthesis of N-phenylphthalimide.

• Materials:

  • Phthalic anhydride

  • 4-aminobenzoic acid

  • Glacial acetic acid

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride (1 equivalent) and 4-aminobenzoic acid (1 equivalent) in glacial acetic acid.

  • Heat the mixture to reflux and maintain for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into cold water to precipitate the product.

  • Collect the solid product by vacuum filtration.

  • Wash the crude product with a 10% aqueous sodium bicarbonate solution to remove unreacted starting materials and the phthalamic acid intermediate.

  • Wash the product with water until the filtrate is neutral.

  • Recrystallize the crude product from ethanol or acetic acid to obtain pure N-(4-Carboxyphenyl)phthalimide.

  • Dry the purified product in a vacuum oven.

2. Scale-up Synthesis Consideration: Solvent-Free Microwave Method

This conceptual protocol is based on literature for similar N-aryl phthalimides.[6]

• Materials:

  • Phthalic anhydride

  • 4-aminobenzoic acid

  • Zinc chloride (catalytic amount)

• Procedure:

  • Thoroughly mix phthalic anhydride (1 equivalent), 4-aminobenzoic acid (1 equivalent), and a catalytic amount of zinc chloride (e.g., 5 mol%) in a microwave-safe vessel.

  • Place the vessel in a laboratory microwave reactor.

  • Irradiate the mixture at a set power (e.g., 300 W) and temperature (e.g., 120°C) for a predetermined time (e.g., 10 minutes), with stirring if possible.[3]

  • After irradiation, allow the mixture to cool to room temperature.

  • Add ethanol to the solid and heat to reflux to dissolve the product and facilitate the removal from the reaction vessel.

  • Cool the ethanol solution to induce crystallization.

  • Collect the product by filtration, wash with cold ethanol, and dry.

Visualizations

Caption: Experimental workflow for the synthesis and purification of N-(4-Carboxyphenyl)phthalimide.

Caption: Troubleshooting decision tree for low yield or impure product in synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. researchgate.net [researchgate.net]
• 4. know-todays-news.com [know-todays-news.com]
• 5. US9701632B2 - Process for the production of phthalimides - Google Patents [patents.google.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. Rapid and clean synthesis of phthalimide derivatives in high-temperature, high-pressure H2O/EtOH mixtures - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. chemrxiv.org [chemrxiv.org]

"minimizing side reactions in N-(4-Carboxyphenyl)phthalimide preparation"

This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) regarding the synthesis of N-(4-Carboxyphenyl)phthalimide. Our goal is to help you minimize side reactions and optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing N-(4-Carboxyphenyl)phthalimide?

The most prevalent and direct method is the condensation reaction between phthalic anhydride and 4-aminobenzoic acid. This reaction is typically carried out at elevated temperatures in a high-boiling polar aprotic solvent, such as N,N-dimethylformamide (DMF) or glacial acetic acid.[1] The process involves two main stages: the initial formation of the intermediate N-(4-carboxyphenyl)phthalamic acid, followed by intramolecular cyclization via dehydration to form the final imide product.[1]

Q2: What are the primary side reactions and impurities I should be aware of during the synthesis?

The main impurities and side reactions to consider are:

• Incomplete Cyclization: The most common impurity is the N-(4-carboxyphenyl)phthalamic acid intermediate.[2] Inadequate temperature or reaction time can lead to incomplete conversion to the final product.

• Residual Starting Materials: Unreacted phthalic anhydride and 4-aminobenzoic acid may remain in the product mixture if the reaction does not go to completion.

• Decarboxylation of 4-Aminobenzoic Acid: At elevated temperatures, 4-aminobenzoic acid can undergo decarboxylation to form aniline.[1] While specific temperature thresholds for this in the context of this synthesis are not well-documented, it is a known thermal decomposition pathway for aminobenzoic acids.[1]

• Formation of N-Phenylphthalimide: If aniline is formed via decarboxylation, it can react with phthalic anhydride to produce N-phenylphthalimide, a potential byproduct.

• Hydrolysis of Product: The phthalimide ring can be susceptible to hydrolysis, which would revert the product back to the phthalamic acid intermediate, particularly during aqueous workup procedures under acidic or basic conditions.

Q3: How can I purify the crude N-(4-Carboxyphenyl)phthalimide product?

Common purification strategies include:

• Washing: The crude product can be washed with solvents like methanol to remove unreacted starting materials and some impurities.[3] Washing with a weak aqueous base, such as 10% potassium carbonate solution, can help remove acidic impurities like unreacted phthalic anhydride and the phthalamic acid intermediate.[2]

• Recrystallization: This is a highly effective method for achieving high purity. Glacial acetic acid is a commonly used solvent for recrystallization, often yielding the product as colorless needles.[2][4]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete Reaction: Insufficient reaction time or temperature.	1a. Increase the reaction time. Monitor reaction progress using Thin Layer Chromatography (TLC). 1b. Ensure the reaction temperature is optimal for the chosen solvent (e.g., 140-145°C for DMF, or reflux for glacial acetic acid).
2. Suboptimal Reaction Conditions: Choice of solvent, catalyst, or temperature may not be ideal.	2a. Consider switching to a higher-boiling solvent like DMF to ensure a sufficiently high reaction temperature for complete dehydration. 2b. While often run without an explicit catalyst, glacial acetic acid can serve as both a solvent and a catalyst.[5]
3. Product Loss During Workup: Inefficient extraction or recrystallization.	3a. Ensure complete precipitation of the product before filtration. 3b. Minimize the amount of solvent used for recrystallization to avoid significant product loss.
Product is Off-White or Colored	1. Presence of Impurities: Unreacted starting materials or byproducts.	1a. Purify the crude product by washing with 10% aqueous potassium carbonate solution to remove acidic impurities, followed by a water wash. 1b. Perform recrystallization from glacial acetic acid.
Broad or Low Melting Point	1. Impure Product: The most likely impurity is the N-(4-carboxyphenyl)phthalamic acid intermediate.	1a. Ensure the reaction has gone to completion by extending the reaction time or increasing the temperature. 1b. Purify the product as described above to remove the intermediate.

Data Presentation

Table 1: Comparison of Reaction Conditions for N-(4-Carboxyphenyl)phthalimide Synthesis

Solvent	Temperature (°C)	Time (hours)	Reported Yield	Purity	Reference
N,N-Dimethylformamide (DMF)	140	3	75%	Not Specified	[3]
Glacial Acetic Acid	Reflux (~118)	17	"Good"	Not Specified	[4]
Glacial Acetic Acid	110	Not Specified	28-87%*	Not Specified	[6]
Solvent-Free (Ball Milling)	Ambient	0.33	Quantitative Conversion	97%	[7]

*Note: This yield range is for a series of N-phenyl phthalimides, suggesting the yield for N-(4-Carboxyphenyl)phthalimide would be within this range under these conditions.

Experimental Protocols

Protocol 1: Synthesis in N,N-Dimethylformamide (DMF)

This protocol is adapted from a procedure for a similar monomer synthesis.[3]

Materials:

• Phthalic Anhydride

• 4-Aminobenzoic Acid

• N,N-Dimethylformamide (DMF)

• Methanol

• Water

Equipment:

• Round-bottom flask with a mechanical stirrer, thermometer, and reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• In a round-bottom flask, combine phthalic anhydride (1.0 eq), 4-aminobenzoic acid (1.0 eq), and DMF.

• Heat the reaction mixture to 140°C with stirring.

• Maintain the temperature and continue stirring for 3 hours.

• Allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker of water while stirring, which should cause the product to precipitate.

• Collect the precipitate by filtration.

• Wash the filtered solid repeatedly with methanol.

• Dry the product in a vacuum oven at 100°C.

Protocol 2: Synthesis in Glacial Acetic Acid

This protocol is based on a general method for the synthesis of N-substituted phthalimides.[4]

Materials:

• Phthalic Anhydride

• 4-Aminobenzoic Acid

• Glacial Acetic Acid

• Hot Ethanol

Equipment:

• Round-bottom flask with a reflux condenser

• Heating mantle

• Rotary evaporator

• Filtration apparatus

Procedure:

• To a round-bottom flask, add phthalic anhydride (1.0 eq), 4-aminobenzoic acid (1.0 eq), and glacial acetic acid.

• Heat the mixture to reflux with stirring for 17 hours. The progress of the reaction can be monitored by TLC.

• After the reaction is complete, remove the solvent by rotary evaporation under vacuum.

• Wash the resulting residue with hot ethanol to remove any unreacted 4-aminobenzoic acid.

• Filter the mixture to collect the solid product.

• For further purification, the product can be recrystallized from ethanol or glacial acetic acid.

Visualizations

Reaction Pathway and Potential Side Reactions

References

• 1. akjournals.com [akjournals.com]
• 2. benchchem.com [benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Design and Synthesis of N-phenyl Phthalimides as Potent Protoporphyrinogen Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]

Reference Data & Comparative Studies

A Comparative Analysis of High-Performance Polyimides: Pyromellitic Dianhydride vs. N-(4-Carboxyphenyl)phthalimide-Derived Monomers

A comprehensive guide for researchers on the properties and synthesis of polyimides derived from conventional and specialized monomers.

The landscape of high-performance polymers is dominated by polyimides, renowned for their exceptional thermal stability, mechanical strength, and dielectric properties.[1][2] Pyromellitic dianhydride (PMDA) is a cornerstone monomer in the synthesis of these materials, leading to widely used polyimides like Kapton®.[3] This guide provides a comparative analysis of polyimides derived from PMDA and explores the potential of polyimides synthesized from monomers based on N-(4-Carboxyphenyl)phthalimide.

While direct polymerization of N-(4-Carboxyphenyl)phthalimide into high-molecular-weight polyimides is not commonly reported due to its monofunctional nature, it serves as a valuable precursor for creating diacid-diimide monomers. These specialized monomers allow for the introduction of pre-formed imide rings into the polymer backbone, which can enhance solubility and modify other properties. This comparison, therefore, evaluates a representative PMDA-based polyimide against a poly(amide-imide) synthesized from a diacid-diimide, offering insights into the structure-property relationships that govern their performance.

Monomer Structures and Polymerization

The synthesis of polyimides typically follows a two-step process involving the formation of a poly(amic acid) precursor, followed by thermal or chemical imidization.[3][4]

• Diagram: Monomer Structures

  Caption: Chemical structures of the compared monomers.

• Diagram: Polymerization Workflow

  Caption: Standard two-step polymerization process for polyimides.

Comparative Performance Data

The properties of polyimides are highly dependent on the chemical structure of both the dianhydride and the diamine monomers.[5][6] The following table summarizes key performance metrics for a classic PMDA-ODA polyimide and a representative soluble poly(amide-imide) derived from a diacid-diimide.

Property	Polyimide (PMDA-ODA)	Poly(amide-imide) (Diacid-Diimide based)
Thermal Properties
Glass Transition Temp. (Tg)	~302 °C[2]	265–295 °C[7]
10% Weight Loss Temp. (TGA)	> 500 °C[4]	472–504 °C (in N2)[7]
Mechanical Properties
Tensile Strength	~114 MPa[2]	89–110 MPa[7]
Tensile Modulus	~3.42 GPa[2]	1.8–2.2 GPa[7]
Elongation at Break	~2.82%[2]	-
Solubility
NMP, DMAc, DMF	Insoluble[1]	Readily Soluble[7]
Dielectric Properties
Dielectric Constant (1 kHz)	~3.96 - 6.57 (depending on diamine)[8]	Not Reported

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are typical experimental protocols for the synthesis of these polyimides.

1. Synthesis of PMDA-ODA Polyimide

This protocol describes the conventional two-step synthesis of a PMDA-ODA polyimide film.

• Step 1: Poly(amic acid) Synthesis:

  • In a dry, three-necked flask under a nitrogen atmosphere, dissolve an equimolar amount of 4,4'-oxydianiline (ODA) in N,N-dimethylacetamide (DMAc).

  • Once the ODA is fully dissolved, gradually add a stoichiometric equivalent of pyromellitic dianhydride (PMDA) in solid form.

  • Stir the reaction mixture at room temperature for 12-24 hours to form a viscous poly(amic acid) solution.[3][8]

• Step 2: Thermal Imidization:

  • Cast the poly(amic acid) solution onto a glass plate to a uniform thickness.

  • Place the plate in a vacuum oven and heat it in a stepwise manner: 100°C for 1 hour, 200°C for 1 hour, and finally 300°C for 1 hour to complete the cyclization to the polyimide.[1]

  • After cooling, the resulting polyimide film can be peeled from the glass substrate.

2. Synthesis of a Diacid-Diimide Derived Poly(amide-imide)

This protocol is based on the synthesis of soluble poly(amide-imide)s via direct polycondensation.

• Step 1: Synthesis of Diacid-Diimide Monomer:

  • Synthesize the diimide-dicarboxylic acid, for example, by reacting trimellitic anhydride with an amino acid or diamine in a refluxing solution of acetic acid and pyridine. The specific precursor for N-(4-Carboxyphenyl)phthalimide would be phthalic anhydride and 4-aminobenzoic acid. A diacid would require further reaction.

• Step 2: Direct Polycondensation:

  • In a reaction flask, dissolve the synthesized diimide-dicarboxylic acid and an equimolar amount of an aromatic diamine in N-methyl-2-pyrrolidinone (NMP) containing calcium chloride (CaCl2).

  • Add triphenyl phosphite and pyridine as condensing agents.

  • Heat the mixture at approximately 100-110°C for 3-4 hours under a nitrogen stream.

  • Pour the resulting viscous polymer solution into methanol to precipitate the poly(amide-imide).

  • Wash the polymer thoroughly with hot water and methanol, and dry it under vacuum.[7]

Structure-Property Relationship and Conclusion

The comparison highlights a fundamental trade-off in polyimide design: performance versus processability.

• PMDA-based polyimides exhibit superior thermal stability and mechanical rigidity due to their stiff, linear aromatic backbones and strong intermolecular charge-transfer interactions.[1][9] However, these same characteristics render them largely insoluble and intractable, necessitating the two-step synthesis via a poly(amic acid) precursor for processing.[3]

• Poly(amide-imide)s from Diacid-Diimide Monomers , such as those that could be derived from N-(4-Carboxyphenyl)phthalimide, are designed for enhanced solubility. The introduction of flexible linkages and bulky groups in the monomer disrupts chain packing, making the final polymer soluble in organic solvents.[10][11] This allows for direct processing of the fully imidized polymer. This improved solubility, however, often comes at the cost of slightly lower thermal stability and mechanical modulus compared to their rigid-rod counterparts.[7]

References

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. Mechanical, Dielectric, and Thermal Attributes of Polyimides Stemmed Out of 4, 4’–Diaminodiphenyl Ether [mdpi.com]
• 3. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 9. Solution-Processable Colorless Polyimides Derived from Hydrogenated Pyromellitic Dianhydride: Strategies to Reduce the Coefficients of Thermal Expansion by Maximizing the Spontaneous Chain Orientation Behavior during Solution Casting - PMC [pmc.ncbi.nlm.nih.gov]
• 10. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 11. e3s-conferences.org [e3s-conferences.org]

"performance of N-(4-Carboxyphenyl)phthalimide in gas separation membranes compared to other monomers"

The quest for efficient and selective gas separation membranes is a cornerstone of modern industrial processes, from natural gas purification to carbon capture. Polyimides have emerged as a class of polymers with exceptional promise in this field due to their high thermal and chemical stability, as well as their tunable gas transport properties. The performance of these membranes is intrinsically linked to the choice of their constituent monomers, specifically the dianhydrides and diamines used in their synthesis. This guide provides a comparative analysis of various monomers used in the fabrication of polyimide gas separation membranes, with a focus on their impact on permeability and selectivity for key industrial gases.

Understanding the Trade-Off: Permeability vs. Selectivity

A fundamental challenge in membrane science is the trade-off between permeability (the rate at which a gas passes through the membrane) and selectivity (the ability of the membrane to separate one gas from another). Generally, highly permeable polymers exhibit lower selectivity, and vice-versa. The ideal membrane possesses both high permeability and high selectivity, a goal that drives the continuous development of new polymer structures. The selection of monomers with specific chemical features is a key strategy to overcome this trade-off.

Comparative Performance of Polyimide Membranes Based on Monomer Selection

The following tables summarize the gas separation performance of various polyimide membranes, categorized by the dianhydride and diamine monomers used in their synthesis. The data presented is for the separation of carbon dioxide (CO₂) from methane (CH₄) and nitrogen (N₂), two critical industrial applications.

Table 1: CO₂/CH₄ Separation Performance of Various Polyimide Membranes

Dianhydride	Diamine	CO₂ Permeability (Barrer)	CO₂/CH₄ Selectivity	Reference
6FDA	DAM	High	Low	[1]
6FDA	mPDA	Low	High	[1]
6FDA	DABA	Low	High	[1]
6FDA-DABA	Cross-linked	9.5	63.3	[1]
ODPA	TPD	1.25	-	[2]
ODDA	TPD	0.5	-	[2]

Table 2: CO₂/N₂ Separation Performance of Various Polyimide Membranes

Dianhydride	Diamine	PEO Content (%)	CO₂ Permeability (Barrer)	CO₂/N₂ Selectivity	Reference
ODPA	ODA	50	52	63	[3][4]
6FDA	4MPD	50	26 (approx.)	~60	[3][4]

Note: Barrer is a unit of gas permeability. 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg).

The Influence of Monomer Structure on Membrane Performance

The chemical structure of the dianhydride and diamine monomers plays a pivotal role in determining the final properties of the polyimide membrane.

• Dianhydrides:

  • 6FDA (4,4'-(Hexafluoroisopropylidene)diphthalic anhydride): The bulky, fluorine-containing -C(CF₃)₂- group in 6FDA hinders efficient chain packing, leading to an increase in fractional free volume (FFV). This typically results in membranes with high gas permeability.[1]

  • ODPA (4,4'-Oxydiphthalic anhydride) and ODDA: These dianhydrides tend to produce membranes with lower permeability compared to 6FDA-based polyimides.[2]

• Diamines:

  • DAM (2,4,6-trimethyl-m-phenylenediamine): The methyl groups in DAM contribute to a less densely packed polymer structure, enhancing permeability.[1]

  • mPDA (m-Phenylenediamine) and DABA (3,5-Diaminobenzoic acid): These diamines generally lead to polyimides with higher selectivity and lower permeability.[1] The presence of the carboxylic acid group (-COOH) in DABA offers a site for potential cross-linking, which can enhance selectivity and resistance to plasticization.[1]

The Potential Role of N-(4-Carboxyphenyl)phthalimide

Although direct experimental data is lacking, we can hypothesize the potential performance of a polyimide derived from N-(4-Carboxyphenyl)phthalimide. This monomer contains a pre-formed imide ring and a carboxylic acid group.

• Carboxylic Acid Group: Similar to DABA, the -COOH group in N-(4-Carboxyphenyl)phthalimide could increase intermolecular interactions through hydrogen bonding, potentially leading to higher selectivity. Furthermore, this functional group provides a reactive site for post-synthesis modifications like cross-linking, which is a common strategy to improve membrane stability and selectivity.[1]

• Rigid Structure: The phthalimide group is a rigid moiety. Its incorporation into the polymer backbone could lead to a well-defined microporous structure, which is beneficial for gas separation.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, it is crucial to understand the methodologies employed in membrane fabrication and testing.

Polyimide Synthesis (General Procedure)

Polyimides are typically synthesized via a two-step polycondensation reaction:

• Poly(amic acid) Formation: A dianhydride and a diamine are reacted in a polar aprotic solvent, such as N-methyl-2-pyrrolidone (NMP) or N,N-dimethylacetamide (DMAc), at room temperature to form a poly(amic acid) solution.

• Imidization: The poly(amic acid) is then converted to the final polyimide through either chemical or thermal imidization.

  • Chemical Imidization: A dehydrating agent (e.g., acetic anhydride) and a catalyst (e.g., pyridine) are added to the poly(amic acid) solution.

  • Thermal Imidization: The poly(amic acid) solution is cast into a film and then heated at elevated temperatures (typically between 200°C and 350°C) to induce cyclization and remove the solvent.

Membrane Fabrication

Dense polymer films for gas permeation testing are commonly prepared by solution casting. The polyimide solution is poured onto a flat, level surface (e.g., a glass plate) and the solvent is slowly evaporated. The resulting film is then carefully peeled off and dried under vacuum at an elevated temperature to remove any residual solvent.

Gas Permeation Experiments

The gas separation performance of the membranes is evaluated using a constant-volume/variable-pressure apparatus.

• The membrane is mounted in a permeation cell, dividing it into a high-pressure (feed) side and a low-pressure (permeate) side.

• The entire system is evacuated to remove any adsorbed gases.

• A pure gas (e.g., CO₂, CH₄, N₂) is introduced to the feed side at a specific pressure.

• The pressure increase on the permeate side is monitored over time using a pressure transducer.

• The permeability coefficient (P) is calculated from the steady-state rate of pressure increase.

• The ideal selectivity (α) for a pair of gases (A and B) is calculated as the ratio of their individual permeabilities (Pₐ / Pₑ).

Visualizing the Process

To better understand the relationships and workflows, the following diagrams are provided.

Figure 1: A generalized workflow for the synthesis, fabrication, and testing of polyimide gas separation membranes.

Figure 2: A logical diagram illustrating the general influence of different dianhydride and diamine monomer structures on the gas separation properties of the resulting polyimide membranes.

Conclusion

The selection of monomers is a critical determinant of the gas separation performance of polyimide membranes. While monomers like 6FDA and DAM tend to produce highly permeable membranes, others like ODPA, mPDA, and DABA favor higher selectivity. The presence of functional groups, such as the carboxylic acid in DABA, offers opportunities for further performance enhancement through post-synthesis modifications. Although specific data for N-(4-Carboxyphenyl)phthalimide is not currently available, its chemical structure suggests it could be a candidate for producing membranes with potentially high selectivity, warranting further investigation by researchers in the field. This guide provides a foundational understanding for scientists and engineers to make informed decisions in the design and development of next-generation gas separation membranes.

References

• 1. Aromatic Polyimide Membranes with tert-Butyl and Carboxylic Side Groups for Gas Separation Applications—Covalent Crosslinking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. expresspolymlett.com [expresspolymlett.com]
• 4. atlantis-press.com [atlantis-press.com]

A Comparative Guide to the Fluorescence Sensing Capabilities of N-(4-Carboxyphenyl)phthalimide and Other Prominent Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fluorescence sensing capabilities of N-(4-Carboxyphenyl)phthalimide against widely used fluorescent probes, including Rhodamine, Fluorescein, and BODIPY derivatives. Due to the limited availability of specific photophysical data for N-(4-Carboxyphenyl)phthalimide, this guide utilizes data from closely related phthalimide and naphthalimide derivatives to represent its potential performance characteristics. This comparison aims to assist researchers in selecting the most suitable fluorescent probe for their specific applications in detecting various analytes such as pH, metal ions, and biomolecules.

Data Presentation: A Comparative Analysis of Fluorescent Probes

The following table summarizes the key quantitative data for N-(4-Carboxyphenyl)phthalimide (represented by related phthalimide/naphthalimide derivatives) and other prominent fluorescent probes. This allows for a direct comparison of their performance metrics.

Probe Class	Specific Probe Example	Analyte	Quantum Yield (Φ)	Stokes Shift (nm)	Detection Limit	Key Features
Phthalimide/Naphthalimide	Phthalimide-boronate derivative	H₂O₂	- (63-fold fluorescence enhancement)	111	84 nM[1]	Large Stokes shift, good photostability, and biocompatibility.[1]
Naphthalimide-based probe	Formaldehyde	0.415	-	-	High turn-on fluorescence and sensitivity.
Phthalimide-based probe	H₂S	0.318	105	-	Strong fluorescence enhancement and large Stokes shift.[2]
Rhodamine	Rhodamine B derivative	pH	- (80-fold fluorescence enhancement)	-	-	Operates in the "acidic window" (pH 4.5-6.0), valuable for studying acidic organelles.[3]
Rhodamine 6G derivative	pH	- (55-fold fluorescence intensity change)	-	-	High photostability and water solubility.[4]
Fluorescein	Fluorescein-based probe	Cu²⁺	- ("Off-On" mechanism)	-	-	Good biocompatibility and sensitivity.[5]
BODIPY	BODIPY-based probe	Fe³⁺	-	-	-	High selectivity and sensitivity.
BODIPY-DPA	Transition Metals	0.11 (apo), 0.02 (with Ni²⁺)	~40	70 nM (for Cd²⁺)[6]	Bright fluorescence and robustness.[6]

Experimental Protocols

Detailed methodologies for key experiments are crucial for reproducibility and comparison. Below are representative protocols for fluorescence sensing.

General Protocol for Fluorescence Sensing

• Preparation of Stock Solutions:

  • Prepare a stock solution of the fluorescent probe (e.g., 1 mM) in a suitable solvent (e.g., DMSO, ethanol, or water).

  • Prepare stock solutions of the analyte of interest (e.g., metal ions, H₂O₂, or buffers of varying pH) at appropriate concentrations.

• Fluorescence Measurements:

  • All fluorescence spectra are recorded using a fluorescence spectrophotometer.

  • In a typical experiment, a solution of the fluorescent probe in a buffer is placed in a quartz cuvette.

  • The solution is excited at the probe's maximum absorption wavelength (λex), and the emission spectrum is recorded.

  • Aliquots of the analyte solution are incrementally added to the cuvette, and the fluorescence spectrum is recorded after each addition.

  • Changes in fluorescence intensity or spectral shifts are monitored to determine the probe's response to the analyte.

• Determination of Quantum Yield:

  • The fluorescence quantum yield (Φ) is determined using a comparative method with a well-characterized standard of known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ = 0.54).

  • The absorbance of both the sample and the standard solution at the excitation wavelength is measured and kept below 0.1 to avoid inner filter effects.

  • The integrated fluorescence intensity of both the sample and the standard is measured.

  • The quantum yield of the sample (Φs) is calculated using the following equation: Φs = Φr * (Is / Ir) * (Ar / As) * (ns² / nr²) where:

    • Φr is the quantum yield of the reference.

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

    • The subscripts 's' and 'r' refer to the sample and the reference, respectively.

Specific Protocol Example: Detection of Fe³⁺ using a BODIPY-based Probe

This protocol is based on the methodology for a BODIPY-pyridylhydrazone probe.[7]

• Materials and Instruments:

  • Aldehyde-functionalized BODIPY (BODIPY-CHO)

  • 2-hydrazinopyridine

  • Acetonitrile:water (1:9) solution

  • Fe(NO₃)₃·9H₂O stock solution

  • UV-Vis spectrophotometer

  • Fluorescence spectrophotometer

• Synthesis of the Probe (BODIPY-PH):

  • The BODIPY-PH probe is synthesized through a condensation reaction between BODIPY-CHO and 2-hydrazinopyridine.

• UV-Vis Absorption Measurement:

  • A 10 µM solution of BODIPY-PH in acetonitrile:water (1:9) is prepared in a quartz cuvette.

  • The UV-Vis absorption spectrum is recorded before and after the addition of appropriate amounts of the Fe³⁺ stock solution, with a 15-minute incubation time.

• Fluorescence Measurement:

  • A 10 µM solution of BODIPY-PH in acetonitrile:water (1:9) is prepared in a quartz cuvette.

  • The fluorescence spectrum is recorded.

  • Aliquots of the Fe³⁺ stock solution are added, and the fluorescence spectra are recorded after each addition to observe the "turn-on" fluorescence response.

Signaling Pathways and Experimental Workflows

Visualizing the mechanisms and processes involved in fluorescence sensing provides a clearer understanding of the underlying principles.

Signaling Pathway for a "Turn-On" Fluorescent Probe

The following diagram illustrates a common signaling pathway for a "turn-on" fluorescent sensor, where the presence of an analyte induces a conformational or chemical change that restores the fluorescence of the probe. A prominent example is the spirolactam ring-opening mechanism in Rhodamine-based probes.[4][8][9]

Caption: General signaling pathway for a "turn-on" fluorescent probe.

Experimental Workflow for Fluorescence Sensing

This diagram outlines a typical workflow for a fluorescence sensing experiment, from sample preparation to data analysis.

References

• 1. On the Large Apparent Stokes Shift of Phthalimides [chemie.hhu.de]
• 2. mdpi.com [mdpi.com]
• 3. NIR-emitting styryl dyes with large Stokes’ shifts for imaging application: From cellular plasma membrane, mitochondria to Zebrafish neuromast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. calpaclab.com [calpaclab.com]
• 9. Synthesis and Fluorescent Property Study of Novel 1,8-Naphthalimide-Based Chemosensors - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Polyimides Based on Different Aromatic Dicarboxylic Acids

The thermal stability of polyimides is a critical performance metric, fundamentally influenced by the molecular structure of their constituent monomers. This guide provides a comparative analysis of polyimides synthesized from various aromatic dicarboxylic acids (or, more commonly, their corresponding dianhydrides), with a focus on how structural variations impact key thermal properties. The data presented herein is compiled from experimental findings in peer-reviewed literature.

Introduction to Polyimide Thermal Stability

Polyimides are renowned for their exceptional thermal resistance, which is attributed to the rigid aromatic and imide ring structures in their polymer backbones.[1][2] Key indicators of thermal stability include the glass transition temperature (T_g_), which marks the transition from a rigid glassy state to a more rubbery state, and the decomposition temperature (T_d_), typically reported as the temperature at which 5% or 10% weight loss occurs (T_d5%_ and T_d10%). These properties are primarily dictated by the chemical structure of the dianhydride and diamine monomers used in their synthesis.[3][4] Generally, rigid, planar molecular structures enhance chain packing and intermolecular forces, leading to higher T_g and T_d_ values.[1][5]

Data Presentation: Thermal Properties Comparison

The following table summarizes the thermal properties of various polyimides derived from different aromatic dianhydrides and diamines. The data illustrates the impact of the dianhydride structure on the resulting polymer's thermal stability.

Dianhydride Monomer	Diamine Monomer	T_g_ (°C)	T_d5%_ (°C)	T_d10%_ (°C)	Reference
Pyromellitic Dianhydride (PMDA)	2,6-Diaminoanthraquinone (2,6-DAQ)	>550	>550	-	[6]
Pyromellitic Dianhydride (PMDA)	1,5-Diaminoanthraquinone (1,5-DAQ)	>500	>500	-	[6]
3,3′,4,4′-Biphenyltetracarboxylic Dianhydride (s-BPDA)	Various Aromatic Diamines	326 - 346	527 - 570	550 - 601	[7]
3,3',4,4'-Benzophenonetetracarboxylic Dianhydride (BTDA)	4,4'-Oxydianiline (ODA)	277	560 (in N₂)	-	[1]
Pyromellitic Dianhydride (PMDA)	4,4'-Oxydianiline (ODA)	385	580 (in N₂)	-	[1]
4,4′-(4,4′-Isopropylidenediphenoxy)bis(phthalic anhydride) (BPADA)	Various Aromatic Diamines	-	>500	543 - 563	[4][8]
2,2-Bis(3,4-dicarboxyphenyl)hexafluoropropane dianhydride (6FDA)	Various Aromatic Diamines	255 - 295	>500	535 - 563	[8]

Analysis of Thermal Data: The data reveals a clear structure-property relationship. Polyimides derived from the rigid and planar pyromellitic dianhydride (PMDA) generally exhibit higher glass transition and decomposition temperatures compared to those with more flexible linkages in the dianhydride backbone, such as the ether and isopropylidene groups in BPADA or the carbonyl group in BTDA.[1][9] The highly stable aromatic ring system of PMDA enhances the rigidity of the polymer chain, leading to superior thermal stability.[9] Similarly, biphenyl-based structures like s-BPDA also yield polyimides with outstanding thermal resistance due to the rigid biphenyl moiety.[7]

Experimental Protocols

The data presented is typically obtained through standardized synthesis and characterization methods.

1. Polyimide Synthesis (Two-Step Method)

The most common route for synthesizing polyimides involves a two-step process:

• Step 1: Poly(amic acid) Synthesis: An aromatic dianhydride and an aromatic diamine are reacted in a polar aprotic solvent, such as N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP), at room temperature under an inert atmosphere (e.g., nitrogen).[4] This polycondensation reaction yields a soluble poly(amic acid) precursor solution.

• Step 2: Thermal Imidization: The poly(amic acid) solution is cast onto a substrate (e.g., a glass plate) to form a film. The film is then subjected to a staged heating program in an oven under nitrogen. A typical cycle involves heating sequentially at 100°C, 200°C, and 300°C for one hour at each temperature.[1] This process, known as thermal imidization, causes cyclodehydration of the amic acid groups to form the final, insoluble, and thermally stable polyimide.[1]

2. Thermal Analysis

• Thermogravimetric Analysis (TGA): TGA is used to determine the thermal decomposition temperature of the polymer.

  • Instrumentation: A thermogravimetric analyzer.

  • Procedure: A small sample of the polyimide (typically 5-10 mg) is placed in the TGA furnace.[1] The furnace is purged with an inert gas like nitrogen to prevent oxidation.[10] The sample is heated from ambient temperature to around 800°C at a constant rate, commonly 10°C/min or 20°C/min.[8][10] The instrument continuously records the sample's weight as a function of temperature. The T_d5%_ and T_d10%_ are determined as the temperatures at which 5% and 10% weight loss, respectively, have occurred.[10]

• Differential Scanning Calorimetry (DSC): DSC is employed to measure the glass transition temperature (T_g_).

  • Instrumentation: A differential scanning calorimeter.

  • Procedure: A small polymer sample (5-10 mg) is hermetically sealed in an aluminum pan, with an empty sealed pan used as a reference.[10] The sample is heated at a specific rate (e.g., 10°C/min or 20°C/min) over a defined temperature range under a nitrogen atmosphere.[1][11] The T_g_ is identified as a change in the heat flow, which appears as a step-like transition in the DSC curve.[10]

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental structure-property relationships.

Caption: Experimental workflow for polyimide synthesis and thermal characterization.

Caption: Relationship between monomer structure and polyimide thermal stability.

References

• 1. benchchem.com [benchchem.com]
• 2. Study on Chemical Graft Structure Modification and Mechanical Properties of Photocured Polyimide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Comparison of the properties of polyimides derived from various dianhydride and diamine monomers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to Purity Determination of N-(4-Carboxyphenyl)phthalimide by HPLC

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) for the characterization and validation of N-(4-Carboxyphenyl)phthalimide purity against alternative analytical techniques. Detailed experimental protocols and supporting data are presented to assist in method selection and implementation for quality control and research purposes.

Introduction to Purity Analysis of N-(4-Carboxyphenyl)phthalimide

N-(4-Carboxyphenyl)phthalimide is a chemical compound with applications in polymer chemistry and as a building block in organic synthesis.[1] Ensuring its purity is critical for the consistency and safety of downstream applications. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the purity assessment of non-volatile and thermally labile compounds, offering high resolution and sensitivity.[2] This guide details a validated HPLC method for N-(4-Carboxyphenyl)phthalimide and compares its performance with alternative methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Comparative Analysis of Analytical Methods

The choice of analytical method for purity determination depends on various factors including the physicochemical properties of the analyte and potential impurities, required sensitivity, and the purpose of the analysis. Below is a comparison of HPLC with GC-MS and LC-MS for the analysis of N-(4-Carboxyphenyl)phthalimide.

Table 1: Comparison of Analytical Methods for Purity Determination

Parameter	HPLC-UV	GC-MS	LC-MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation based on volatility and polarity, detection by mass fragmentation.	Separation based on polarity, detection by mass-to-charge ratio.
Applicability	Ideal for non-volatile and thermally stable/labile compounds.	Suitable for volatile and thermally stable compounds. Derivatization may be needed for N-(4-Carboxyphenyl)phthalimide.	Broad applicability, including non-volatile and thermally labile compounds.[3]
Sensitivity	Good (ng range)	Very good (pg range)	Excellent (pg to fg range)
Specificity	Moderate to good, relies on retention time and UV spectrum.	High, based on retention time and mass spectrum.	Very high, based on retention time and mass-to-charge ratio.
Quantification	Excellent linearity and precision.[4]	Good, but can be affected by matrix effects and derivatization efficiency.	Excellent, though can be influenced by ionization suppression.
Potential Impurities	Unreacted starting materials (phthalic anhydride, 4-aminobenzoic acid), side-products.	Similar to HPLC, but analysis may be complicated by thermal degradation.[5]	Can identify and quantify a wide range of impurities, including those at trace levels.[6]

Recommended HPLC Method for N-(4-Carboxyphenyl)phthalimide

A robust Reversed-Phase HPLC (RP-HPLC) method with UV detection is proposed for the routine purity analysis of N-(4-Carboxyphenyl)phthalimide.

Table 2: HPLC Method Parameters

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: AcetonitrileGradient: 60% A / 40% B to 20% A / 80% B over 15 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Acetonitrile:Water (1:1)

Table 3: Validation Summary of the Proposed HPLC Method

Validation Parameter	Result
Linearity (r²)	> 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.01 µg/mL
Limit of Quantification (LOQ)	0.03 µg/mL
Specificity	No interference from starting materials or known impurities.

Experimental Protocols

A detailed protocol for the validation of the HPLC method is provided below, following the International Council for Harmonisation (ICH) guidelines.[2][7]

HPLC Method Validation Protocol

• Specificity: Analyze blank samples (diluent), a solution of N-(4-Carboxyphenyl)phthalimide standard, and solutions of potential impurities (phthalic anhydride, 4-aminobenzoic acid) individually and as a mixture to ensure no co-elution and demonstrate peak purity.

• Linearity: Prepare a series of at least five concentrations of the N-(4-Carboxyphenyl)phthalimide reference standard (e.g., 0.05, 0.1, 0.5, 1.0, 2.0 mg/mL). Inject each concentration in triplicate and construct a calibration curve by plotting the peak area against the concentration. The correlation coefficient (r²) should be ≥ 0.999.[4]

• Accuracy: Perform recovery studies by spiking a placebo mixture with known amounts of N-(4-Carboxyphenyl)phthalimide at three concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). The recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day precision): Analyze six replicate injections of the N-(4-Carboxyphenyl)phthalimide standard solution at 100% of the test concentration on the same day.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument. The relative standard deviation (%RSD) for both should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ based on the signal-to-noise ratio, typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.[7]

• Robustness: Intentionally vary critical method parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±5 °C), and flow rate (±0.1 mL/min) to assess the method's reliability. The system suitability parameters should remain within acceptable limits.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the characterization and validation of N-(4-Carboxyphenyl)phthalimide purity by HPLC.

Caption: Workflow for HPLC method validation.

Conclusion

The described RP-HPLC method provides a reliable and robust approach for the purity determination of N-(4-Carboxyphenyl)phthalimide, suitable for quality control in research and manufacturing environments. While alternative methods like GC-MS and LC-MS offer higher sensitivity and specificity, the HPLC method presents an excellent balance of performance, cost-effectiveness, and ease of use for routine applications. The choice of the most appropriate method will ultimately depend on the specific requirements of the analysis.

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 3. lcms.cz [lcms.cz]
• 4. biomedgrid.com [biomedgrid.com]
• 5. Quantification of folpet and phthalimide in food by gas chromatography and mass spectrometry: Overcoming potential analytical artefacts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. altabrisagroup.com [altabrisagroup.com]

A Comparative Spectroscopic Analysis of N-(4-Carboxyphenyl)phthalimide and its Isomeric/Core Structures

A detailed cross-validation of N-(4-Carboxyphenyl)phthalimide is presented, offering a comparative analysis of its spectroscopic data against its structural isomer, N-(2-Carboxyphenyl)phthalimide, and the parent compound, Phthalimide. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource of experimental data and methodologies for the robust characterization of these compounds.

This publication outlines the characteristic spectroscopic signatures of N-(4-Carboxyphenyl)phthalimide obtained through ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). By presenting this data alongside that of N-(2-Carboxyphenyl)phthalimide and Phthalimide, this guide facilitates a deeper understanding of the influence of the carboxyphenyl substituent's position on the spectral properties of the phthalimide core.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of N-(4-Carboxyphenyl)phthalimide, N-(2-Carboxyphenyl)phthalimide, and Phthalimide.

Table 1: ¹H NMR Spectroscopic Data (DMSO-d₆)

Compound	Chemical Shift (δ) ppm / Multiplicity / (Integral)	Assignment
N-(4-Carboxyphenyl)phthalimide	Data not available in search results
N-(2-Carboxyphenyl)phthalimide	Specific peak data not explicitly available in search results, but spectra are referenced[1]	Aromatic Protons, Carboxylic Acid Proton
Phthalimide	11.38 (s, 1H), 7.85 (s, 4H)[2]	NH Proton, Aromatic Protons

Table 2: ¹³C NMR Spectroscopic Data (DMSO-d₆)

Compound	Chemical Shift (δ) ppm	Assignment
N-(4-Carboxyphenyl)phthalimide	Data not available in search results
N-(2-Carboxyphenyl)phthalimide	Specific peak data not explicitly available in search results, but spectra are referenced[1]	Carbonyl Carbons, Aromatic Carbons, Carboxylic Acid Carbon
Phthalimide	Specific peak data not explicitly available in search results, but spectra are referenced[3]	Carbonyl Carbons, Aromatic Carbons

Table 3: FT-IR Spectroscopic Data (KBr Pellet)

Compound	Wavenumber (cm⁻¹) / Intensity	Assignment
N-(4-Carboxyphenyl)phthalimide	Data not available in search results
N-(2-Carboxyphenyl)phthalimide	Specific peak data not explicitly available in search results, but spectra are referenced[1]	C=O stretch (imide), C=O stretch (carboxylic acid), C-N stretch, Aromatic C-H stretch
Phthalimide	Specific peak data not explicitly available in search results, but spectra are referenced[4][5]	N-H stretch, C=O stretch (imide), C-N stretch, Aromatic C-H stretch

Table 4: Mass Spectrometry Data (Electron Ionization - EI)

Compound	m/z / (Relative Abundance %)	Assignment
N-(4-Carboxyphenyl)phthalimide	Data not available in search results
N-(2-Carboxyphenyl)phthalimide	Specific fragmentation data not explicitly available in search results, but spectra are referenced[1]	[M]⁺, fragments
Phthalimide	147 [M]⁺ (54.66), 104 (72.51), 76 (99.99)[6]	Molecular Ion, [M-CO]⁺, [C₆H₄]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: A 400 MHz NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of the compound was dissolved in 0.75 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR Acquisition: Proton NMR spectra were acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• ¹³C NMR Acquisition: Carbon-13 NMR spectra were acquired using a proton-decoupled pulse sequence. Chemical shifts are reported in ppm relative to the solvent peak of DMSO-d₆.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Instrument: A FT-IR spectrometer.

• Sample Preparation: A small amount of the solid sample was finely ground with potassium bromide (KBr) and pressed into a thin, transparent pellet.

• Acquisition: The spectrum was recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. The data is presented in terms of wavenumber (cm⁻¹).

Mass Spectrometry (MS)

• Instrument: A mass spectrometer with an electron ionization (EI) source.

• Sample Introduction: The sample was introduced directly into the ion source.

• Ionization: Electron ionization was performed at 70 eV.

• Analysis: The mass-to-charge ratio (m/z) of the resulting ions was analyzed.

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of spectroscopic data for N-(4-Carboxyphenyl)phthalimide.

Caption: Workflow for spectroscopic cross-validation.

References

• 1. N-(2-Carboxyphenyl)Phthalimide | C15H9NO4 | CID 269700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phthalimide(85-41-6) 1H NMR [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Density functional theory study of the FT-IR spectra of phthalimide and N-bromophthalimide. | Sigma-Aldrich [sigmaaldrich.com]
• 5. Phthalimide(85-41-6) IR Spectrum [m.chemicalbook.com]
• 6. Phthalimide | C8H5NO2 | CID 6809 - PubChem [pubchem.ncbi.nlm.nih.gov]

Assessing the Biological Activity of N-(4-Carboxyphenyl)phthalimide Derivatives in Comparison to Known Immunomodulatory Agents

A comparative guide for researchers and drug development professionals.

The therapeutic potential of phthalimide derivatives has been a subject of intense research, largely spurred by the complex history and diverse biological activities of thalidomide and its analogs. This guide provides a comparative assessment of the biological activity of N-(4-Carboxyphenyl)phthalimide derivatives against well-established compounds, namely thalidomide and lenalidomide. While direct and extensive comparative experimental data for N-(4-Carboxyphenyl)phthalimide is limited in publicly available literature, this guide synthesizes the known activities of the broader class of N-substituted phthalimides and provides a framework for its potential biological profile.

Comparative Analysis of Biological Activity

N-substituted phthalimide derivatives are recognized for a wide spectrum of biological activities, including anti-inflammatory, anti-cancer, and immunomodulatory effects.[1][2] The primary mechanism often involves the modulation of cytokine production, particularly Tumor Necrosis Factor-alpha (TNF-α).[3][4]

Known Compounds: Thalidomide and Lenalidomide

Thalidomide, initially a sedative, was repurposed due to its potent immunomodulatory and anti-angiogenic properties.[5] Lenalidomide, a more potent analog of thalidomide, exhibits enhanced anti-cancer and immunomodulatory effects with a different safety profile.[5]

The following tables summarize the quantitative biological activity data for thalidomide and lenalidomide in two key assays: inhibition of TNF-α production and cytotoxic activity against cancer cell lines.

Table 1: Inhibition of TNF-α Production

Compound	Cell Line	Stimulant	IC50	Reference
Thalidomide	Human PBMC	LPS	~5-10 µg/mL	[3]
Lenalidomide	Human PBMC	LPS	Not explicitly found, but noted to be more potent than thalidomide

PBMC: Peripheral Blood Mononuclear Cells; LPS: Lipopolysaccharide; IC50: Half-maximal inhibitory concentration.

Table 2: Cytotoxic Activity (IC50)

Compound	Cell Line	IC50 (µM)	Reference
Thalidomide	MCF-7 (Breast Cancer)	16.87 ± 0.7 µg/mL	[6]
Thalidomide	HepG2 (Liver Cancer)	11.26 ± 0.54 µg/mL	[6]
Thalidomide	PC3 (Prostate Cancer)	14.58 ± 0.57 µg/mL	[6]
Lenalidomide	Multiple Myeloma Cell Lines (various)	0.15 to 7 µM

N-(4-Carboxyphenyl)phthalimide Derivatives: A Potential Profile

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of biological activity. Below are protocols for two key experiments frequently cited in the evaluation of phthalimide derivatives.

TNF-α Inhibition Assay in THP-1 Cells

This assay measures the ability of a compound to inhibit the production of TNF-α in a human monocytic cell line (THP-1) stimulated with lipopolysaccharide (LPS).

Materials:

• THP-1 cells

• RPMI-1640 culture medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (N-(4-Carboxyphenyl)phthalimide derivatives, Thalidomide, Lenalidomide) dissolved in DMSO

• Human TNF-α ELISA kit

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Culture: Culture THP-1 cells in RPMI-1640 medium at 37°C in a humidified 5% CO2 incubator.

• Cell Plating: Seed THP-1 cells into a 96-well plate at a density of 1 x 10^6 cells/mL in fresh medium.

• Compound Treatment: Add varying concentrations of the test compounds to the wells. Include a vehicle control (DMSO) and a positive control (a known TNF-α inhibitor).

• Stimulation: After a 1-hour pre-incubation with the compounds, stimulate the cells with LPS at a final concentration of 1 µg/mL.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatant.

• ELISA: Quantify the concentration of TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of TNF-α inhibition for each compound concentration compared to the LPS-stimulated vehicle control. Determine the IC50 value, the concentration of the compound that causes 50% inhibition of TNF-α production.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines (e.g., MCF-7, HepG2)

• Appropriate cell culture medium (e.g., DMEM or RPMI-1640) with 10% FBS and 1% Penicillin-Streptomycin

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Plating: Seed the cancer cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (DMSO).

• Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group compared to the vehicle control. Determine the IC50 value, the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathways and Experimental Workflows

The biological effects of phthalimide derivatives are often mediated through their influence on key signaling pathways. The diagrams below, generated using the DOT language, illustrate the TNF-α signaling pathway, the NF-κB signaling pathway, and a typical experimental workflow for assessing biological activity.

Caption: TNF-α signaling pathway leading to pro-inflammatory gene expression and its potential inhibition by phthalimide derivatives.

Caption: The NF-κB signaling pathway, a key regulator of inflammation, and a potential target for phthalimide derivatives.

Caption: A generalized experimental workflow for assessing the biological activity of novel phthalimide derivatives.

References

• 1. Design, Synthesis and Evaluation of Novel Phthalimide Derivatives as in Vitro Anti-Microbial, Anti-Oxidant and Anti-Inflammatory Agents | MDPI [mdpi.com]
• 2. Phthalimides as anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New anti-inflammatory N-pyridinyl(alkyl)phthalimides acting as tumour necrosis factor-alpha production inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tumor necrosis factor-alpha production-inhibiting activity of phthalimide analogues on human leukemia THP-1 cells and a structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. Synthesis and anti-inflammatory activity of phthalimide derivatives, designed as new thalidomide analogues - PubMed [pubmed.ncbi.nlm.nih.gov]

"a comparative study of synthesis methods for N-(4-Carboxyphenyl)phthalimide"

For Researchers, Scientists, and Drug Development Professionals

N-(4-Carboxyphenyl)phthalimide is a valuable building block in medicinal chemistry and materials science, frequently utilized in the synthesis of novel therapeutic agents and functional polymers. The efficient and high-yield synthesis of this compound is therefore of significant interest. This guide provides a comparative overview of the primary methods for the synthesis of N-(4-Carboxyphenyl)phthalimide, offering detailed experimental protocols, quantitative performance data, and workflow visualizations to aid researchers in selecting the most suitable method for their needs.

Comparison of Synthesis Methods

The synthesis of N-(4-Carboxyphenyl)phthalimide is primarily achieved through the condensation reaction between phthalic anhydride and 4-aminobenzoic acid. The key differences between the common methodologies lie in the mode of heating, reaction time, and the use of solvents or catalysts. This guide focuses on a comparison of three prevalent approaches: conventional heating in a solvent, solvent-free conventional heating, and microwave-assisted synthesis.

Synthesis Method	Reagents	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Purity/Conversion
Conventional Heating	Phthalic anhydride, 4-aminobenzoic acid	Glacial Acetic Acid	2 - 4 hours	118 (reflux)	85-95%	High
Solvent-Free Conventional Heating	Phthalic anhydride, 4-aminobenzoic acid	None	~1.5 hours	180-200	~80%	Good
Microwave-Assisted (Solvent-Free)	Phthalic anhydride, 4-aminobenzoic acid, ZnCl₂ (catalyst)	None	10 minutes	120	>92% (conversion)	High[1]
Microwave-Assisted (with Solvent)	Phthalic anhydride, 4-aminobenzoic acid	DMF (catalytic)	2 - 5 minutes	Not specified	91-95%	High

Reaction Mechanism and Experimental Workflows

The synthesis of N-(4-Carboxyphenyl)phthalimide proceeds via a two-step mechanism: nucleophilic addition of the amino group of 4-aminobenzoic acid to a carbonyl group of phthalic anhydride, forming an intermediate N-(4-carboxyphenyl)phthalamic acid, followed by intramolecular cyclization via dehydration to yield the final imide product. Acetic acid can act as a catalyst in this process.[2]

Caption: General reaction mechanism for the synthesis of N-(4-Carboxyphenyl)phthalimide.

The following diagrams illustrate the typical workflows for the conventional and microwave-assisted synthesis methods.

Caption: Experimental workflow for the conventional synthesis of N-(4-Carboxyphenyl)phthalimide.

Caption: Experimental workflow for the microwave-assisted synthesis of N-(4-Carboxyphenyl)phthalimide.

Detailed Experimental Protocols

Method 1: Conventional Synthesis in Glacial Acetic Acid

This method is a robust and widely used procedure that provides high yields of the desired product.

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Glacial acetic acid

• Ethanol

• Deionized water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Büchner funnel and flask

• Filter paper

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add phthalic anhydride (1.0 equivalent) and 4-aminobenzoic acid (1.0 equivalent).

• Add glacial acetic acid to the flask (approximately 5-10 mL per gram of phthalic anhydride).

• Heat the mixture to reflux (approximately 118 °C) with continuous stirring for 2 to 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature. A precipitate will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold deionized water to remove any remaining acetic acid, followed by a wash with cold ethanol.

• Dry the purified N-(4-Carboxyphenyl)phthalimide in a vacuum oven at 80-100 °C to a constant weight.

Method 2: Solvent-Free Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and is a more environmentally friendly approach.

Materials:

• Phthalic anhydride

• 4-Aminobenzoic acid

• Zinc chloride (ZnCl₂, catalyst)

• Ethanol

Equipment:

• Microwave reactor or a domestic microwave oven (use with caution and appropriate safety measures)

• Open glass container (e.g., beaker or Erlenmeyer flask)

• Büchner funnel and flask

• Filter paper

Procedure:

• In an open glass container, thoroughly mix phthalic anhydride (1.0 equivalent), 4-aminobenzoic acid (1.0 equivalent), and a catalytic amount of zinc chloride (e.g., 5 mol%).

• Place the container in the microwave reactor and irradiate at a power level that maintains the temperature at approximately 120 °C for 10 minutes.[1] If using a domestic microwave, irradiate in short intervals to avoid overheating and pressure buildup.

• Monitor the reaction progress by TLC until the starting materials are consumed.

• After completion, allow the reaction mixture to cool to room temperature.

• Add ethanol to the solidified product and heat to reflux for a few minutes to dissolve the product and facilitate the removal of any unreacted starting materials.

• Cool the ethanol solution to induce crystallization of the N-(4-Carboxyphenyl)phthalimide.

• Collect the crystals by vacuum filtration and dry them in a vacuum oven.

Conclusion

Both conventional heating and microwave-assisted synthesis are effective methods for producing N-(4-Carboxyphenyl)phthalimide. The choice of method will depend on the specific requirements of the researcher.

• Conventional heating in glacial acetic acid is a reliable and high-yielding method, suitable for laboratories equipped with standard organic synthesis glassware.

• Microwave-assisted synthesis offers a significant advantage in terms of reaction speed and reduced energy consumption, making it an excellent choice for rapid synthesis and high-throughput applications. The solvent-free microwave approach is also a greener alternative, minimizing solvent waste.

Researchers should consider factors such as available equipment, desired reaction time, and environmental impact when selecting the most appropriate synthesis strategy.

References

• 1. Buy N-(4-Carboxyphenyl)phthalimide (EVT-302993) | 5383-82-4 [evitachem.com]
• 2. N-heterocyclic carbene-catalyzed atroposelective synthesis of N-Aryl phthalimides and maleimides via activation of carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

"advantages of using N-(4-Carboxyphenyl)phthalimide in polymer synthesis over traditional monomers"

In the quest for high-performance polymers, researchers are increasingly turning to monomers that offer enhanced properties over their traditional counterparts. N-(4-Carboxyphenyl)phthalimide is one such monomer that is demonstrating significant advantages in the synthesis of advanced polyamides and polyimides. This comparison guide provides an objective analysis of the performance benefits of using N-(4-Carboxyphenyl)phthalimide, supported by experimental data, to assist researchers, scientists, and drug development professionals in their material selection and development endeavors.

Enhanced Solubility and Processability

A significant challenge with traditional aromatic polyamides and polyimides, synthesized from monomers like terephthalic acid or pyromellitic dianhydride, is their limited solubility in common organic solvents. This poor solubility often necessitates harsh processing conditions. The incorporation of the bulky, non-coplanar phthalimide group in N-(4-Carboxyphenyl)phthalimide disrupts the polymer chain packing and reduces intermolecular interactions. This structural modification leads to a remarkable improvement in the solubility of the resulting polymers.

Polymers derived from N-(4-Carboxyphenyl)phthalimide and its derivatives have been shown to be readily soluble in a variety of organic solvents such as N-methyl-2-pyrrolidone (NMP), N,N-dimethylacetamide (DMAc), N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO).[1][2] This enhanced solubility facilitates easier processing, including solution casting of films and spin-coating for the fabrication of thin-film devices.

Table 1: Solubility Comparison of Polyamides

Polymer System	Monomers	Solubility in Common Organic Solvents (e.g., NMP, DMAc, DMF)
Phthalimide-Containing Polyamide	Diamine with Phthalimide Pendant Group + Aromatic/Aliphatic Diacid Chlorides	Generally Soluble[1]
Traditional Aromatic Polyamide	Aromatic Diamine + Terephthaloyl Chloride	Often Insoluble or Require Harsh Solvents/Additives
Phthalimide-Containing Poly(amide-imide)	Diimide-Dicarboxylic Acid + Various Aromatic Diamines	Readily Soluble[3]
Traditional Polyimide	Aromatic Diamine + Pyromellitic Dianhydride	Generally Insoluble

Superior Thermal Stability

High thermal stability is a critical requirement for polymers used in demanding applications, such as in the aerospace and electronics industries. The rigid phthalimide structure contributes significantly to the thermal resistance of polymers. Polyamides and poly(amide-imide)s synthesized using N-(4-Carboxyphenyl)phthalimide and related monomers exhibit excellent thermal stability, with high glass transition temperatures (Tg) and decomposition temperatures (T10%).

For instance, novel polyamides containing a phthalimide pendant group have demonstrated glass transition temperatures in the range of 144–183 °C and 10% weight loss temperatures between 251–275 °C.[1] Furthermore, a series of poly(amide-imide)s prepared from a diimide-dicarboxylic acid showed even higher thermal stability, with glass transition temperatures ranging from 259–314 °C and 10% weight loss temperatures exceeding 530 °C in both nitrogen and air.[3]

Table 2: Thermal Properties of Phthalimide-Containing Polymers

Polymer Type	Monomers	Glass Transition Temperature (Tg)	10% Weight Loss Temperature (T10%)
Phthalimide-Containing Polyamide	Diamine with Phthalimide Pendant Group + Aromatic/Aliphatic Diacid Chlorides	144–183 °C[1]	251–275 °C (in Nitrogen)[1]
Poly(amide-imide)	2,4-bis(N-trimellitoyl)triphenylamine + Various Aromatic Diamines	259–314 °C[3]	> 530 °C (in Nitrogen and Air)[3]

Experimental Protocols

The synthesis of high-performance polymers utilizing N-(4-Carboxyphenyl)phthalimide or its derivatives can be achieved through established polycondensation methods. Below are detailed methodologies for key experiments.

Synthesis of N-(4-chlorocarbonyl phenyl) trimellitimide acid chloride

A diacid chloride monomer can be prepared from N-(4-carboxyphenyl)trimellitimide. First, trimellitic anhydride is reacted with 4-aminobenzoic acid in acetic acid to yield N-(4-carboxyphenyl)trimellitimide. This intermediate is then converted to the diacid chloride, N-(4-chlorocarbonyl phenyl)trimellitimide acid chloride, by reacting it with thionyl chloride in the presence of pyridine.[4]

Low-Temperature Solution Polycondensation for Polyamide Synthesis

This method is suitable for preparing polyamides from a diamine containing a phthalimide group and various diacid chlorides. The polycondensation reaction is carried out in a polar aprotic solvent like DMF at room temperature under a nitrogen atmosphere. Triethylamine can be used as a catalyst. The resulting polyamide can be isolated by precipitation in a non-solvent like methanol.[2]

Direct Phosphorylation Polycondensation for Poly(amide-imide) Synthesis

This technique is effective for synthesizing poly(amide-imide)s from a diimide-dicarboxylic acid and various aromatic diamines. The polycondensation is performed in a solution of NMP containing dissolved calcium chloride (CaCl2), using triphenyl phosphite (TPP) and pyridine as condensing agents. The reaction mixture is typically heated to achieve a high molecular weight polymer.

Logical Workflow for Polymer Synthesis and Characterization

The following diagram illustrates the general workflow from monomer synthesis to the characterization of the final polymer.

Caption: Workflow from monomer synthesis to polymer characterization.

Advantages of N-(4-Carboxyphenyl)phthalimide in Polymer Synthesis

The use of N-(4-Carboxyphenyl)phthalimide as a monomer imparts several key advantages to the resulting polymers compared to those synthesized from traditional linear, planar monomers.

Caption: Key advantages of using N-(4-Carboxyphenyl)phthalimide.

References

• 1. researchgate.net [researchgate.net]
• 2. tsijournals.com [tsijournals.com]
• 3. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 4. "Rapid Synthesis of New Poly(amide-imide)s Based on N-(4-Carboxy phenyl" by KHALIL FAGHIHI and MOHAMMAD GHOLIZADEH [journals.tubitak.gov.tr]

Safety & Regulatory Compliance

Safe Disposal of N-(4-Carboxyphenyl)phthalimide: A Guide for Laboratory Professionals

Researchers, scientists, and drug development professionals handling N-(4-Carboxyphenyl)phthalimide must adhere to strict disposal procedures to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step information for the proper disposal of this chemical, in line with established safety protocols.

I. Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is imperative to handle N-(4-Carboxyphenyl)phthalimide with appropriate personal protective equipment (PPE). This minimizes exposure and ensures personal safety.

Recommended Personal Protective Equipment:

PPE Category	Specification	Rationale
Hand Protection	Chemical impermeable gloves	To prevent skin contact.
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles	To protect eyes from dust particles.
Skin and Body Protection	Lab coat, long-sleeved clothing	To prevent skin exposure.
Respiratory Protection	Use in a well-ventilated area. Avoid dust formation.	To prevent inhalation of dust particles.

Always consult the substance's Safety Data Sheet (SDS) for the most detailed and up-to-date information on safe handling.

II. Disposal Procedures for N-(4-Carboxyphenyl)phthalimide

The primary method for the disposal of N-(4-Carboxyphenyl)phthalimide is through a licensed chemical waste disposal service.[1][2] Adherence to local, regional, and national regulations is mandatory.

Step-by-Step Disposal Protocol:

• Waste Identification and Segregation:

  • Clearly label the waste container as "Hazardous Waste" and specify the contents: "N-(4-Carboxyphenyl)phthalimide".

  • Do not mix with other chemical wastes unless compatibility has been confirmed by a qualified professional.

• Containerization:

  • Use a dedicated, leak-proof, and chemically compatible container for collecting the waste.

  • Keep the container tightly sealed when not in use.

• Arrange for Professional Disposal:

  • The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1]

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified chemical waste disposal company to arrange for pickup and disposal.

Prohibitions:

• DO NOT discharge N-(4-Carboxyphenyl)phthalimide or its containers into sewer systems.[1]

• DO NOT contaminate water, foodstuffs, animal feed, or seeds with this chemical.[1]

III. Disposal of Contaminated Materials

Any materials that have come into contact with N-(4-Carboxyphenyl)phthalimide, such as personal protective equipment, filter paper, and empty containers, must also be treated as hazardous waste.

Contaminated Packaging Disposal:

• Containers can be triple-rinsed with a suitable solvent (or an equivalent method).[1] The rinsate should be collected and disposed of as hazardous chemical waste.

• After thorough cleaning, the container can be offered for recycling or reconditioning.[1]

• Alternatively, the packaging can be punctured to render it unusable for other purposes before disposal.[1]

IV. Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

• Ensure adequate ventilation and remove all sources of ignition. [1]

• Evacuate personnel to a safe area. [1]

• Wear appropriate PPE as outlined in Section I.

• Contain the spill: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[1]

• Clean-up: Carefully sweep or scoop up the spilled solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal as hazardous waste.

V. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(4-Carboxyphenyl)phthalimide.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling N-(4-Carboxyphenyl)phthalimide

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with N-(4-Carboxyphenyl)phthalimide. Adherence to these procedures is essential for ensuring personal safety and maintaining a secure laboratory environment.

N-(4-Carboxyphenyl)phthalimide is a chemical compound that requires careful handling due to its potential health hazards. It is classified as a skin sensitizer (Category 1), which may cause an allergic skin reaction. It is also known to cause skin irritation (Category 2) and serious eye irritation (Category 2), and may lead to respiratory irritation.[1][2][3][4] Therefore, implementing stringent safety protocols is paramount.

Essential Personal Protective Equipment (PPE)

The primary line of defense when handling N-(4-Carboxyphenyl)phthalimide is the consistent and correct use of Personal Protective Equipment. Engineering controls, such as fume hoods, should always be used as the primary method to reduce exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a full-face shield.[3]	Protects against dust particles and potential splashes, preventing serious eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents skin contact, which can cause irritation and allergic reactions.[1]
Body Protection	A laboratory coat or chemical-resistant apron.	Protects against spills and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator (e.g., N95) for powdered forms.[3]	Prevents inhalation of dust particles that can cause respiratory tract irritation.[3][4]

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-(4-Carboxyphenyl)phthalimide minimizes the risk of exposure and contamination. The following workflow outlines the key steps for safe management of this compound within a laboratory setting.

References

• 1. Chapter 2 - Engineering Controls | Environment, Health and Safety [ehs.cornell.edu]
• 2. uwlax.edu [uwlax.edu]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]